2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate

• CAS: 1257381-44-4

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate, a valuable spirocyclic building block in medicinal chemistry. The document delves into its chemical structure, physicochemical properties, and strategic importance in drug design as a bioisosteric replacement for traditional motifs like morpholine. Detailed synthetic protocols for the parent spirocycle and guidance on the preparation of its trifluoroacetate salt are presented, underpinned by a discussion of the mechanistic rationale. Furthermore, this guide explores the applications of this scaffold in the development of novel therapeutics, supported by illustrative examples and a discussion of its impact on molecular properties relevant to drug development.

Introduction: The Rise of Three-Dimensionality in Drug Design

The paradigm of drug discovery has progressively shifted from "flat" two-dimensional molecules towards more complex, three-dimensional (3D) scaffolds. This evolution is driven by the need to enhance potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties while navigating increasingly challenging biological targets. Spirocyclic systems, characterized by two rings sharing a single atom, have emerged as a powerful strategy to introduce 3D complexity into drug candidates.[1][2][3][4]

2-Oxa-7-azaspiro[3.5]nonane stands out as a particularly interesting scaffold. It serves as a rigid bioisostere of morpholine, a common heterocycle in many approved drugs. By replacing the flexible morpholine ring with this spirocyclic motif, medicinal chemists can achieve a more defined spatial arrangement of substituents, potentially leading to improved target engagement and a more favorable physicochemical profile. This guide focuses on the 2,2,2-trifluoroacetate salt of this spirocycle, a form often utilized in synthesis due to its crystalline nature and ease of handling.

Chemical Structure and Physicochemical Properties

A thorough understanding of the chemical identity and properties of 2-Oxa-7-azaspiro[3.5]nonane and its trifluoroacetate salt is fundamental for its effective application.

Core Scaffold: 2-Oxa-7-azaspiro[3.5]nonane

The core structure consists of an oxetane ring and a piperidine ring fused at a single carbon atom.

Table 1: Chemical Identifiers and Properties of 2-Oxa-7-azaspiro[3.5]nonane

Identifier	Value	Source
CAS Number	241820-91-7	[5]
Molecular Formula	C₇H₁₃NO	[5]
Molecular Weight	127.18 g/mol	[5]
SMILES	C1CNCCC12COC2	[5]
InChI	InChI=1S/C7H13NO/c1-3-8-4-2-7(1)5-9-6-7/h8H,1-6H2	[5]

The Trifluoroacetate Salt

The trifluoroacetate (TFA) salt is formed by the protonation of the secondary amine in the piperidine ring by trifluoroacetic acid. This salt form often improves the handling characteristics of the parent amine, rendering it a stable, crystalline solid.

Table 2: Chemical Identifiers of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate

Identifier	Value
CAS Number	1257381-44-4
Molecular Formula	C₉H₁₄F₃NO₃

Synthesis and Characterization

The synthesis of 2-Oxa-7-azaspiro[3.5]nonane and its subsequent conversion to the trifluoroacetate salt are critical processes for its utilization in drug discovery programs.

Synthesis of the 2-Oxa-7-azaspiro[3.5]nonane Core

Several synthetic routes to the 2-Oxa-7-azaspiro[3.5]nonane scaffold have been reported. One common approach involves a multi-step sequence starting from readily available materials.[6]

A generalized synthetic workflow is depicted below:

Caption: The strategic replacement of morpholine with 2-Oxa-7-azaspiro[3.5]nonane to enhance drug properties.

Case Studies and Therapeutic Areas

While specific drugs containing the 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate moiety are not yet on the market, the broader class of spirocyclic scaffolds is prevalent in numerous drug discovery programs across various therapeutic areas, including oncology, infectious diseases, and neurological disorders. [3]The principles guiding the use of these scaffolds are directly applicable to the title compound. For instance, the incorporation of similar spirocycles has been shown to enhance the activity of inhibitors of enzymes such as kinases and proteases.

Conclusion and Future Perspectives

2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate represents a valuable and versatile building block for the modern medicinal chemist. Its rigid, three-dimensional structure offers a compelling alternative to more traditional, flexible ring systems, providing a powerful tool to optimize the properties of drug candidates. As the demand for novel therapeutics with improved efficacy and safety profiles continues to grow, the strategic application of spirocyclic scaffolds like 2-Oxa-7-azaspiro[3.5]nonane is poised to play an increasingly significant role in the future of drug discovery. Further research into scalable and efficient synthetic routes, as well as broader exploration of its application in diverse therapeutic areas, will undoubtedly solidify its position in the medicinal chemist's toolbox.

References

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2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate: A Technical Guide for Advanced Drug Discovery

Abstract

This technical guide provides an in-depth exploration of 2-Oxa-7-azaspiro[3.5]nonane, a pivotal heterocyclic scaffold in modern medicinal chemistry. We will delve into its nomenclature, physicochemical properties, synthesis, and critical applications in drug development, with a particular focus on its role as a bioisosteric replacement for traditional motifs like morpholine. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage advanced, three-dimensional chemical matter to overcome contemporary challenges in pharmacology and drug design. While this guide focuses on the parent compound, it also addresses the significance of its trifluoroacetate salt form, which enhances solubility and handling for screening and synthesis.

Introduction: The Imperative for Three-Dimensionality in Drug Design

The paradigm of "escape from flatland" in drug discovery underscores a strategic shift away from planar, aromatic structures towards more three-dimensional (3D), sp³-rich molecular architectures.[1] This approach is driven by the need to improve physicochemical properties, enhance target selectivity, and access novel intellectual property space. Spirocyclic systems, characterized by two rings sharing a single atom, are at the forefront of this movement, offering rigid yet conformationally defined scaffolds.[1]

Among these, oxa-azaspirocycles such as 2-Oxa-7-azaspiro[3.5]nonane have emerged as particularly valuable. This scaffold combines the favorable properties of an oxetane ring—a polar surrogate for a gem-dimethyl group—with a piperidine ring, creating a unique structural motif.[2] It is increasingly utilized as a superior alternative to morpholine, offering improved metabolic stability and the potential for enhanced interactions within biological targets.[2] This guide provides a comprehensive overview of this important building block and its application in creating next-generation therapeutics.

Nomenclature, CAS Identification, and Physicochemical Properties

A specific CAS number for the 2,2,2-trifluoroacetate salt of 2-Oxa-7-azaspiro[3.5]nonane is not consistently reported in major chemical databases. This is common for salt forms, which are often generated in situ or prepared for specific applications like high-throughput screening. The parent compound, or free base, is well-characterized. The trifluoroacetate (TFA) salt is formed by reacting the basic nitrogen of the piperidine ring with trifluoroacetic acid. This process is a standard method to improve the solubility and handling of amines, which are often oils or volatile liquids in their free base form.[3][4]

For the purpose of this guide, all technical data will refer to the parent compound, 2-Oxa-7-azaspiro[3.5]nonane .

Table 1: Core Compound Identification and Properties [5]

Identifier	Value	Source
IUPAC Name	2-oxa-7-azaspiro[3.5]nonane	[5]
CAS Number	241820-91-7	[5]
Molecular Formula	C₇H₁₃NO	[5]
Molecular Weight	127.18 g/mol	[5]
InChIKey	RECARUFTCUAFPV-UHFFFAOYSA-N	[5]
SMILES	C1CNCCC12COC2	[5]
Topological Polar Surface Area	21.3 Ų	[5]
Hydrogen Bond Donors	1	[5]
Hydrogen Bond Acceptors	2	[5]

Note: The isomeric compound, 7-Oxa-2-azaspiro[3.5]nonane, has the CAS number 194157-10-3.[6]

Synthesis and Purification: Establishing a Validated Protocol

The synthesis of 2-Oxa-7-azaspiro[3.5]nonane can be approached through several routes. A well-documented method involves the construction of the spirocyclic core from readily available starting materials. The causality behind the chosen synthetic steps is to build the piperidine ring onto a pre-formed oxetane-containing precursor, ensuring correct regiochemistry.

Synthetic Pathway Overview

A common synthetic strategy begins with 3-oxetanone and proceeds through intermediates that allow for the formation of the piperidine ring. The following diagram illustrates a conceptual synthetic pathway.

Caption: Conceptual workflow for the synthesis of 2-Oxa-7-azaspiro[3.5]nonane and its TFA salt.

Detailed Experimental Protocol

The following protocol is a representative synthesis, adapted from literature procedures.[2][7]

Step 1: Synthesis of N-benzyl-1-(oxetan-3-yl)methanamine

• To a solution of 3-oxetanone in a suitable solvent (e.g., dichloromethane), add benzylamine.

• Introduce a reducing agent, such as sodium triacetoxyborohydride, portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion, monitored by TLC or LC-MS.

• Work up the reaction by quenching with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent, dry the combined organic layers over sodium sulfate, filter, and concentrate under reduced pressure.

Step 2: Formation of the Piperidine Ring

• The intermediate from Step 1 is reacted with a suitable dielectrophile, such as a protected dihaloalkane, under basic conditions to form the piperidine ring.

• Alternatively, a multi-step sequence involving acylation followed by intramolecular cyclization can be employed.

Step 3: Deprotection

• If a protecting group (e.g., benzyl) is used on the nitrogen, it must be removed. For a benzyl group, this is typically achieved via catalytic hydrogenation (e.g., H₂, Pd/C) in a solvent like ethanol or methanol.

• Monitor the reaction for the disappearance of the starting material.

• Upon completion, filter the catalyst and concentrate the filtrate to yield the crude 2-Oxa-7-azaspiro[3.5]nonane.

Step 4: Purification and Salt Formation

• The crude product can be purified by distillation or column chromatography.

• To form the trifluoroacetate salt, dissolve the purified free base in a minimal amount of a suitable solvent (e.g., diethyl ether or dichloromethane).

• Add one equivalent of trifluoroacetic acid dropwise with stirring.

• The resulting salt will often precipitate and can be collected by filtration, washed with cold solvent, and dried under vacuum.

Applications in Medicinal Chemistry and Drug Discovery

The utility of 2-Oxa-7-azaspiro[3.5]nonane stems from its ability to favorably modulate the properties of drug candidates.

A Bioisostere for Morpholine and Piperidine

Spirocyclic oxetanes are often used as valuable structural alternatives to the more common morpholine ring in medicinal chemistry.[2] The key advantages include:

• Improved Metabolic Stability: The oxetane ring is generally more resistant to metabolic degradation compared to the ether linkage in morpholine.

• Enhanced Solubility: The polar nature of the oxetane can improve the aqueous solubility of a molecule.

• Vectorial Exit Points: The spirocyclic nature provides well-defined 3D exit vectors for substituents, allowing for precise probing of binding pockets.

Impact on ADME Properties

The incorporation of spirocyclic scaffolds is a validated strategy for improving Absorption, Distribution, Metabolism, and Excretion (ADME) properties.[1]

• Reduced Lipophilicity: Exchanging aromatic rings for sp³-rich spirocycles can lower logP, which is often beneficial for oral bioavailability.

• Increased Fsp³: A higher fraction of sp³-hybridized carbons is correlated with a greater probability of clinical success.[1] 2-Oxa-7-azaspiro[3.5]nonane is an excellent source of sp³ character.

• Modulation of Basicity: The oxetane moiety can influence the pKa of the adjacent amine, which can be crucial for optimizing target engagement and pharmacokinetic properties.[8]

Caption: Drug discovery workflow illustrating the strategic use of 2-Oxa-7-azaspiro[3.5]nonane.

Conclusion

2-Oxa-7-azaspiro[3.5]nonane is a powerful building block for modern drug discovery. Its unique three-dimensional structure, combined with its ability to enhance key physicochemical and ADME properties, makes it a valuable tool for medicinal chemists. The trifluoroacetate salt form provides a convenient and soluble version for use in various synthetic and screening applications. As the demand for novel, patentable, and effective drug candidates continues to grow, the strategic application of scaffolds like 2-Oxa-7-azaspiro[3.5]nonane will be essential for success.

References

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• Mykhailiuk, P. K., et al. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(02). [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 21030011, 7-Oxa-2-azaspiro(3.5)nonane. PubChem. Retrieved from [Link]

• Andrews, K. G., Faizova, R., & Denton, R. M. (2017). A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid. Nature Communications, 8, 15913. [Link]

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• Kikelj, D., et al. (2001). An efficient route from trifluoroacetates to water soluble free amines using Diaion HP-20. Tetrahedron Letters, 42(24), 4065-4067. [Link]

• Ravasio, N., et al. (2013). Trifluoroacetic Acid Hydroxylamine System as Organocatalyst Reagent in a One-Pot Salt Free Process for the Synthesis of Caprolactam and Other Amides from Ketones. American Journal of Organic Chemistry, 3(4), 89-94. [Link]

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An In-depth Technical Guide to 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate: A Rising Star in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of 2-Oxa-7-azaspiro[3.5]nonane and its trifluoroacetate salt, a heterocyclic compound of growing importance in medicinal chemistry and drug discovery. We will delve into its core molecular attributes, including a definitive calculation of its molecular weight, and explore its strategic applications as a bioisosteric replacement for traditional motifs like morpholine. The narrative will elucidate the synthetic rationale, key physicochemical properties, and the mechanistic basis for its utility in designing novel therapeutics with enhanced potency, selectivity, and metabolic stability. This document serves as a vital resource for researchers aiming to leverage the unique structural and functional advantages of this spirocyclic oxetane scaffold in their drug development programs.

Introduction: The Emergence of Spirocyclic Oxetanes in Drug Design

The relentless pursuit of novel chemical matter with improved pharmacological profiles has led medicinal chemists to explore under-investigated regions of chemical space. Spirocyclic systems, characterized by two rings sharing a single atom, have garnered significant attention due to their inherent three-dimensionality.[1] This rigid, defined geometry can facilitate precise interactions with biological targets. Among these, spirocyclic oxetanes, such as 2-Oxa-7-azaspiro[3.5]nonane, are emerging as powerful tools in drug design.[2][3]

Historically, the morpholine ring has been a ubiquitous scaffold in medicinal chemistry. However, its metabolic liabilities have prompted the search for robust alternatives. 2-Oxa-7-azaspiro[3.5]nonane has been proposed as a valuable structural substitute, offering a unique combination of properties that can lead to improved drug candidates.[2] Its compact, polar nature, coupled with enhanced metabolic stability, makes it an attractive motif for modulating the physicochemical and pharmacokinetic properties of bioactive molecules.[2][3]

Molecular Properties and Characterization

A fundamental aspect of any chemical entity in a drug discovery pipeline is its precise molecular weight and structural formula. This information is critical for characterization, reaction stoichiometry, and analytical analysis.

Molecular Weight Determination

The topic of this guide, 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate, is an acid-base salt. Its molecular weight is the sum of the molecular weights of the free base, 2-Oxa-7-azaspiro[3.5]nonane, and trifluoroacetic acid.

• 2-Oxa-7-azaspiro[3.5]nonane:

  • Molecular Formula: C₇H₁₃NO[4]

  • Molecular Weight: 127.18 g/mol [4]

• 2,2,2-Trifluoroacetic Acid (TFA):

  • Molecular Formula: C₂HF₃O₂[5][6]

  • Molecular Weight: 114.02 g/mol [5][6][7][8]

Therefore, the molecular weight of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate is:

127.18 g/mol + 114.02 g/mol = 241.20 g/mol

Physicochemical Properties

The physicochemical properties of 2-Oxa-7-azaspiro[3.5]nonane contribute significantly to its utility in drug design. The introduction of the oxetane ring, a polar equivalent of a gem-dimethyl group, can favorably impact solubility, lipophilicity, and metabolic stability.[2]

Property	Value / Description	Source
Molecular Formula (Free Base)	C₇H₁₃NO	[4]
Molecular Weight (Free Base)	127.18 g/mol	[4]
Molecular Formula (TFA Salt)	C₉H₁₄F₃NO₃
Molecular Weight (TFA Salt)	241.20 g/mol	Calculated
Appearance	Varies based on salt form; often a solid.
Key Structural Features	Spirocyclic system containing an oxetane and a piperidine ring.	[2]

Strategic Applications in Drug Discovery

The true value of 2-Oxa-7-azaspiro[3.5]nonane lies in its application as a strategic design element in medicinal chemistry. Its unique properties can be leveraged to overcome common challenges in drug development.

A Superior Bioisostere for Morpholine

As previously mentioned, 2-Oxa-7-azaspiro[3.5]nonane is an excellent bioisosteric replacement for the morpholine moiety.[2] This substitution can lead to several advantages:

• Enhanced Metabolic Stability: The oxetane ring is generally more resistant to oxidative metabolism compared to the ether linkage in morpholine.[2]

• Improved Physicochemical Properties: The introduction of the spirocyclic oxetane can fine-tune solubility and lipophilicity, crucial parameters for optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[9]

• Novel Intellectual Property: Replacing a common scaffold like morpholine with a less conventional one can open up new intellectual property space.

Scaffolding for Novel Therapeutics

The rigid, three-dimensional structure of 2-Oxa-7-azaspiro[3.5]nonane makes it an ideal scaffold for building novel therapeutic agents. This defined orientation of substituents can lead to higher binding affinities and selectivities for biological targets.[10] Research has shown its utility in developing compounds for a range of diseases, including those associated with fatty acid amide hydrolase (FAAH) activity, such as pain, inflammation, and neurological disorders.[11]

Enhancing Target Engagement

The oxetane oxygen atom in 2-Oxa-7-azaspiro[3.5]nonane can act as a hydrogen bond acceptor, facilitating crucial interactions with protein targets. This has been demonstrated in its use to enhance binding to the active site of enzymes like NAD(P)H:quinone oxidoreductase 1 (NQO1), a target in cancer therapy.[2]

Synthesis and Methodologies

The accessibility of a chemical scaffold is paramount for its widespread adoption. Several synthetic routes to 2-Oxa-7-azaspiro[3.5]nonane have been reported, providing a practical foundation for its incorporation into drug discovery programs.

A notable synthesis involves the removal of a tosyl protecting group from a precursor to form the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane.[2] An alternative, albeit more complex, patented synthesis proceeds via the ring-closure of 2,2′-(oxetane-3,3-diyl)bis(ethan-1-ol).[2]

Below is a conceptual workflow for the synthesis and utilization of 2-Oxa-7-azaspiro[3.5]nonane in a drug discovery context.

Figure 1: Conceptual workflow from synthesis to drug discovery application.

Conclusion

2-Oxa-7-azaspiro[3.5]nonane and its salts represent a significant advancement in the toolkit of medicinal chemists. Its calculated molecular weight of 241.20 g/mol for the trifluoroacetate salt provides a crucial piece of data for its characterization and use. Beyond this fundamental property, its role as a metabolically robust, three-dimensional scaffold and a superior bioisostere for morpholine positions it as a highly valuable building block for the next generation of therapeutics. As researchers continue to explore its potential, we can anticipate the emergence of novel drug candidates with improved efficacy, safety, and pharmacokinetic profiles, all built upon the unique foundation of this spirocyclic oxetane.

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2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate synthesis pathway

An In-Depth Technical Guide to the Synthesis of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of a robust and well-documented synthetic pathway for 2-Oxa-7-azaspiro[3.5]nonane, culminating in its trifluoroacetate salt. The narrative emphasizes the chemical principles and strategic decisions underpinning each step, offering field-proven insights for practical application in a research and development setting.

Introduction: The Significance of Spirocyclic Scaffolds

Spirocyclic systems, characterized by two rings sharing a single atom, are of increasing interest in medicinal chemistry. Their rigid, three-dimensional structures allow for precise spatial arrangement of functional groups, which can lead to enhanced target affinity and improved pharmacokinetic properties. 2-Oxa-7-azaspiro[3.5]nonane, incorporating both an oxetane and a piperidine ring, represents a valuable building block for the synthesis of novel therapeutic agents. This guide delineates a reliable synthetic route to this important scaffold.

Retrosynthetic Analysis and Strategy

The chosen synthetic strategy hinges on the construction of the spirocyclic core from a readily available piperidine derivative. The key transformations involve the formation of the oxetane ring and the management of the amine protecting group.

Caption: Retrosynthetic analysis of 2-Oxa-7-azaspiro[3.5]nonane.

The Synthetic Pathway: A Step-by-Step Elucidation

This section details the multi-step synthesis, providing both the rationale for the chosen conditions and a summary of the expected outcomes.

Step 1: Synthesis of Diethyl 1-tosylpiperidine-4,4-dicarboxylate

The synthesis commences with the alkylation of diethyl malonate with N-tosyl-bis(2-bromoethyl)amine.[1] This reaction constructs the piperidine ring with the necessary gem-diester functionality at the 4-position. The tosyl group serves as a robust protecting group for the amine, stable to the basic conditions of the alkylation and the subsequent reduction step.

Step 2: Reduction to [1-(Tosyl)piperidine-4,4-diyl]dimethanol

The gem-diester is reduced to the corresponding diol using a powerful reducing agent such as lithium aluminum hydride (LiAlH₄).[1] This transformation is a standard and high-yielding procedure for the conversion of esters to primary alcohols. The choice of LiAlH₄ is critical due to the stability of the tosyl group under these conditions.

Step 3: Formation of 7-Tosyl-2-oxa-7-azaspiro[3.5]nonane

This pivotal step involves a one-pot mesylation and intramolecular cyclization to form the oxetane ring.[1] The diol is treated with methanesulfonyl chloride (MsCl) in the presence of a base, typically triethylamine. The mesylation of one hydroxyl group creates a good leaving group, which is then displaced by the neighboring hydroxyl group in an intramolecular Williamson ether synthesis to furnish the spirocyclic oxetane.

Caption: Key transformation: One-pot formation of the oxetane ring.

Step 4: Deprotection to 2-Oxa-7-azaspiro[3.5]nonane

The removal of the tosyl protecting group is achieved under reducing conditions. A common and effective method involves the use of magnesium turnings in methanol, which is sonicated to facilitate the reaction.[1] This step yields the free base of the target compound. Alternative deprotection strategies for sulfonylamides can also be employed.

Step 5: Formation of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate

The final step is the formation of the trifluoroacetate (TFA) salt. The free base is dissolved in a suitable solvent, such as diethyl ether, and treated with trifluoroacetic acid. The TFA salt typically precipitates from the solution and can be isolated by filtration. This salt form often exhibits improved handling and solubility properties compared to the free base.

Detailed Experimental Protocols

The following protocols are adapted from established literature procedures.[1]

Protocol 1: Synthesis of Diethyl 1-tosylpiperidine-4,4-dicarboxylate

• To a solution of sodium ethoxide in ethanol, add diethyl malonate dropwise at room temperature.

• After stirring, add a solution of N-tosyl-bis(2-bromoethyl)amine in a suitable solvent (e.g., ethanol).

• Heat the reaction mixture at reflux for several hours, monitoring by TLC.

• After completion, cool the mixture, remove the solvent under reduced pressure, and partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product, which can be purified by column chromatography.

Protocol 2: Synthesis of [1-(Tosyl)piperidine-4,4-diyl]dimethanol

• To a suspension of LiAlH₄ in anhydrous THF at 0 °C, add a solution of diethyl 1-tosylpiperidine-4,4-dicarboxylate in THF dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.

• Filter the resulting solid and wash with THF.

• Concentrate the filtrate to obtain the diol, which can be used in the next step without further purification.

Protocol 3: Synthesis of 7-Tosyl-2-oxa-7-azaspiro[3.5]nonane

• Dissolve the diol in dichloromethane and cool to 0 °C.

• Add triethylamine, followed by the dropwise addition of methanesulfonyl chloride.

• Stir the reaction at 0 °C for a specified time, then add a solution of sodium hydroxide and continue stirring at room temperature overnight.

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Protocol 4: Synthesis of 2-Oxa-7-azaspiro[3.5]nonane

• Suspend magnesium turnings in methanol and add the 7-tosyl-2-oxa-7-azaspiro[3.5]nonane.

• Sonicate the mixture for 1 hour.

• Remove the solvent under reduced pressure and add diethyl ether and sodium sulfate decahydrate to the residue.

• Stir for 30 minutes, filter the mixture, and use the filtrate directly in the next step.

Protocol 5: Synthesis of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate

• To the ethereal solution of 2-oxa-7-azaspiro[3.5]nonane, add trifluoroacetic acid dropwise.

• The trifluoroacetate salt will precipitate.

• Collect the solid by filtration, wash with diethyl ether, and dry under vacuum.

Data Summary

Compound	Starting Material	Reagents	Yield (%)
Diethyl 1-tosylpiperidine-4,4-dicarboxylate	Diethyl malonate	N-Tosyl-bis(2-bromoethyl)amine, NaOEt	~70-80%
[1-(Tosyl)piperidine-4,4-diyl]dimethanol	Diethyl 1-tosylpiperidine-4,4-dicarboxylate	LiAlH₄	>90%
7-Tosyl-2-oxa-7-azaspiro[3.5]nonane	[1-(Tosyl)piperidine-4,4-diyl]dimethanol	MsCl, Et₃N, NaOH	~60-70%
2-Oxa-7-azaspiro[3.5]nonane	7-Tosyl-2-oxa-7-azaspiro[3.5]nonane	Mg, MeOH	~70-80%
2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate	2-Oxa-7-azaspiro[3.5]nonane	Trifluoroacetic Acid	Quantitative

Conclusion

The synthetic pathway detailed in this guide provides a reliable and scalable method for the preparation of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate. The strategic use of a tosyl protecting group and a one-pot cyclization for the formation of the oxetane ring are key features of this efficient synthesis. This spirocyclic building block is a valuable asset for drug discovery programs aiming to explore novel chemical space.

References

• Aldabbagh, F., et al. (2018). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molecules, 23(11), 2949. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]

A Technical Guide to the Spectroscopic Characterization of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate

This guide provides an in-depth analysis of the spectroscopic data expected for 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate. Designed for researchers, scientists, and professionals in drug development, this document synthesizes predictive data based on the known spectral characteristics of the parent spirocycle and the trifluoroacetate counterion. The methodologies and interpretations presented herein are grounded in established spectroscopic principles to ensure scientific integrity and practical applicability.

Introduction

2-Oxa-7-azaspiro[3.5]nonane is a spirocyclic heterocyclic compound of increasing interest in medicinal chemistry due to its unique three-dimensional structure, which can impart favorable physicochemical properties to drug candidates. The oxetane ring can act as a polar functionality and influence aqueous solubility and metabolic stability. The piperidine moiety provides a basic nitrogen center, allowing for salt formation to improve crystalline properties and bioavailability. The 2,2,2-trifluoroacetate (TFA) salt is a common form for purification and handling of amine-containing compounds. A thorough spectroscopic characterization is paramount for confirming the structure, purity, and stoichiometry of the salt.

Molecular Structure and Predicted Spectroscopic Features

The structure of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate is characterized by the spirocyclic cation and the trifluoroacetate anion. The positive charge is localized on the nitrogen atom of the piperidine ring.

Caption: Molecular structure of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR is a fundamental technique for elucidating the structure of organic molecules. For the title compound, the spectrum is predicted to show distinct signals for the protons of the spirocyclic cation. The acidic protons of the ammonium group are expected to be broadened and may exchange with residual water in the solvent.

Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality of Chemical Shift
~8.5-9.5	Broad Singlet	2H	N⁺H₂	The deshielding is due to the positive charge on the nitrogen and hydrogen bonding with the solvent and/or counterion.
~4.4-4.6	Triplet	4H	-CH₂-O-	Protons adjacent to the electronegative oxygen atom in the strained oxetane ring are significantly deshielded.
~3.0-3.2	Triplet	4H	-CH₂-N⁺H₂-	Protons alpha to the positively charged nitrogen are deshielded.
~1.8-2.0	Multiplet	4H	-CH₂-C(spiro)-CH₂-	Protons on the cyclohexane ring adjacent to the spiro center.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon NMR provides information about the carbon framework of the molecule. The spectrum of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate will display signals for both the cation and the trifluoroacetate anion. The signals for the trifluoroacetate carbon atoms are typically observed as a quartet due to coupling with the three fluorine atoms.

Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Quartet (J_CF ≈ 290 Hz)	Assignment (Cation)	Assignment (Anion)	Rationale
~158	Quartet	C=O	The carbonyl carbon of the trifluoroacetate is deshielded and split into a quartet by the three fluorine atoms.
~116	Quartet	CF₃	The trifluoromethyl carbon is also significantly deshielded and shows a characteristic quartet splitting.
~78	C(spiro)-O	The spiro carbon atom is deshielded due to the attachment of two electronegative oxygen and nitrogen atoms.
~70	-CH₂-O-	Carbons in the oxetane ring are deshielded by the adjacent oxygen atom.
~45	-CH₂-N⁺H₂-	Carbons alpha to the positively charged nitrogen are deshielded.
~30	-CH₂-C(spiro)-CH₂-	Carbons in the piperidine ring beta to the nitrogen.

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a highly sensitive technique for the detection and quantification of fluorinated compounds. The trifluoroacetate anion will give a single, sharp resonance in the ¹⁹F NMR spectrum. This can be a useful tool for confirming the presence of the counterion and for determining the salt stoichiometry.

Predicted ¹⁹F NMR Data (470 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Assignment	Justification
~ -75	Singlet	CF₃	The three fluorine atoms are chemically equivalent, resulting in a single peak. The chemical shift is characteristic for the trifluoroacetate anion.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a compound. For an ionic species like 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate, electrospray ionization (ESI) in positive ion mode is the most appropriate technique. The spectrum is expected to show the molecular ion for the free base (after in-source protonation/deprotonation) and characteristic fragment ions.

Predicted Mass Spectrometry Data (ESI+)

m/z	Ion
128.1075	[M+H]⁺ (protonated free base)
110.0970	[M+H - H₂O]⁺
96.0813	[M+H - CH₂O]⁺

digraph "Fragmentation_Pathway" {
graph [layout=dot, rankdir=LR, splines=true];
node [shape=box, style=rounded, fontname="Helvetica", fontsize=10];
edge [fontname="Helvetica", fontsize=9];
parent [label="[C₇H₁₄NO]⁺\nm/z = 128"];
frag1 [label="[C₇H₁₂N]⁺\nm/z = 110\n(-H₂O)"];
frag2 [label="[C₆H₁₀N]⁺\nm/z = 96\n(-CH₂O)"];
parent -> frag1 [label="Loss of H₂O"];
parent -> frag2 [label="Loss of CH₂O"];
}

Caption: Proposed ESI-MS fragmentation pathway for 2-Oxa-7-azaspiro[3.5]nonane.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate will show characteristic absorption bands for the N-H bonds of the ammonium group, C-O bonds of the ether, and the carboxylate and C-F bonds of the trifluoroacetate anion.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment	Functional Group
3200-2800	Broad, Strong	N⁺-H stretch	Ammonium
2950-2850	Medium	C-H stretch	Alkane
1680-1650	Strong	C=O stretch	Trifluoroacetate (asymmetric)
1450-1400	Medium	C=O stretch	Trifluoroacetate (symmetric)
1200-1100	Strong	C-F stretch	Trifluoromethyl
970-950	Strong	C-O-C stretch	Oxetane ring

Experimental Protocols

To ensure the acquisition of high-quality spectroscopic data, the following protocols are recommended. These protocols are designed to be self-validating by including steps for ensuring sample purity and proper instrument calibration.

General Sample Preparation

• Ensure Purity: Before preparing any sample for spectroscopic analysis, ensure the 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate is of high purity. This can be verified by techniques such as HPLC or elemental analysis.

• Drying: The compound should be thoroughly dried under high vacuum to remove any residual solvents or water, which can interfere with spectroscopic measurements, particularly NMR.

NMR Sample Preparation

Caption: Workflow for NMR sample preparation.

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. DMSO-d₆ is a good starting choice for polar salts.

• Concentration: For ¹H NMR, a concentration of 5-10 mg/0.6 mL is typically sufficient. For ¹³C NMR, a more concentrated solution (20-50 mg/0.6 mL) may be necessary to obtain a good signal-to-noise ratio in a reasonable time.

• Internal Standard: For precise chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added, although referencing to the residual solvent peak is more common.

Mass Spectrometry Sample Preparation

• Solvent System: Prepare a dilute solution of the sample (approx. 10-100 µM) in a solvent compatible with ESI, such as a mixture of methanol or acetonitrile with water, often with a small amount of formic acid to promote ionization.

• Direct Infusion: The sample solution can be introduced into the mass spectrometer via direct infusion using a syringe pump to obtain a stable signal.

• LC-MS: For analysis of complex mixtures or to confirm purity, the sample can be introduced via a liquid chromatography system coupled to the mass spectrometer.

IR Spectroscopy Sample Preparation

• Attenuated Total Reflectance (ATR): For solid samples, ATR-IR is a convenient technique. A small amount of the dry powder is placed directly on the ATR crystal, and pressure is applied to ensure good contact.

• KBr Pellet: Alternatively, a potassium bromide (KBr) pellet can be prepared by grinding a small amount of the sample with dry KBr and pressing the mixture into a transparent disk.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive and technically sound basis for the characterization of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate. By combining predictive analysis with detailed experimental protocols, this document serves as a valuable resource for scientists and researchers, ensuring the accurate identification and quality control of this important chemical entity in drug discovery and development.

References

• PubChem. 2-Oxa-7-azaspiro[3.5]nonane. [Link]

• Little, M. J., et al. (2007). Quantifying trifluoroacetic acid as a counterion in drug discovery by 19F NMR and capillary electrophoresis. Journal of Pharmaceutical and Biomedical Analysis, 43(4), 1324-1330. [Link]

• Brinkmann, A., et al. (2019). Metrologically traceable quantification of trifluoroacetic acid content in peptide reference materials by 19F solid-state NMR. Metrologia, 56(2), 025003. [Link]

• University of California, Irvine. Infrared Spectroscopy Table. [Link]

• Iowa State University. NMR Sample Preparation. [Link]

Solubility Profile of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate: A Strategic Guide for Process Chemistry and Formulation

An In-Depth Technical Guide for the Pharmaceutical Scientist

Abstract

The spirocyclic scaffold has become a cornerstone in modern medicinal chemistry, offering a three-dimensional exit from the "flatland" of traditional aromatic structures. This design strategy frequently enhances metabolic stability, conformational rigidity, and target engagement. The 2-Oxa-7-azaspiro[3.5]nonane moiety is a prime example, incorporating an oxygen atom to modulate physicochemical properties such as solubility.[1][2] When synthesized as a trifluoroacetate (TFA) salt, a common practice for isolating and purifying basic compounds, a comprehensive understanding of its solubility in organic solvents becomes paramount for successful drug development. This guide provides a foundational understanding of the factors governing the solubility of this specific salt, outlines a robust protocol for its experimental determination, and discusses the strategic application of this data in process chemistry and formulation development.

The Molecular Architecture: Unpacking Solubility Determinants

The solubility of 2-Oxa-7-azaspiro[3.5]nonane TFA is not a singular property but a result of the interplay between its constituent parts and the solvent environment. A predictive assessment begins with a molecular-level analysis.

The Spirocyclic Core: A Modern Design Motif

The core structure is a saturated heterocyclic system containing two key features:

• Spirocenter: A quaternary carbon linking two rings. This imparts a rigid, three-dimensional geometry, a desirable trait for improving binding selectivity and metabolic resistance.

• Amine Functional Group: The secondary amine (pKa typically ~9-11) is basic and serves as the protonation site, allowing for salt formation.

• Ether Linkage: The oxygen atom in the oxetane ring introduces a polar, hydrogen-bond-accepting feature. This is a deliberate design choice intended to improve aqueous solubility and reduce lipophilicity compared to its all-carbon analogues.[2]

The Trifluoroacetate Counter-ion: More Than a Spectator

The selection of a counter-ion is a critical decision in drug development, profoundly influencing a compound's physical and biopharmaceutical properties.[3][4] The trifluoroacetate (CF₃COO⁻) anion, derived from the strong trifluoroacetic acid (pKa ~0.5), brings its own set of characteristics:

• Charge Delocalization: The electron-withdrawing fluorine atoms disperse the negative charge, creating a stable, non-coordinating anion.

• Impact on Crystal Lattice: As a relatively large and non-planar counter-ion, TFA can disrupt efficient crystal packing compared to smaller ions like chloride, which can, in some cases, lead to lower melting points and improved solubility in organic media.

• Solvation: The fluorine atoms are poor hydrogen bond acceptors, meaning solvation in protic solvents is primarily driven by interactions with the carboxylate group.

The result is an ion pair where solubility is dictated by the energy required to break the crystal lattice and the energy gained from solvating both the protonated spirocyclic cation and the TFA anion.

Strategic Solvent Selection for Development

No single solvent fits all purposes. A strategic approach involves selecting solvents based on the intended application, whether for synthesis, purification, or formulation, while also considering modern safety and sustainability standards.[5]

A Framework for Solvent Classification

Organic solvents can be broadly categorized based on their polarity and hydrogen bonding capability, which dictates their interaction with the ionic and organic parts of the solute.

Solvent Class	Representative Solvents	Primary Interaction with Solute	Anticipated Solubility
Polar Protic	Water, Methanol, Ethanol, Isopropanol	Strong hydrogen bonding with both cation (N-H) and anion (C=O). Favorable dipole-ion interactions.	High to Moderate. Excellent for solvating both ions.
Polar Aprotic	Acetonitrile, DMSO, DMF, Acetone	Strong dipole-ion interactions. Hydrogen bond acceptance solvates the cation.	High to Moderate. Generally good solvating power for salts.[6][7]
Low-Polarity	Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate	Weaker dipole-ion interactions. Primarily solvates the organic spirocyclic core.	Low to Very Low. Insufficient polarity to overcome the crystal lattice energy of the salt.
Non-Polar	Toluene, Heptane, Hexanes	van der Waals forces only.	Insoluble. Energetically unfavorable to dissolve an ionic species.

Table of Common Organic Solvents

The following table provides key physical properties for solvents commonly used in pharmaceutical development to guide initial selection.

Solvent	Class	Dielectric Constant (20°C)	Boiling Point (°C)	Key Considerations
Methanol	Polar Protic	32.7	64.7	Excellent solvent for polar compounds; toxic.
Ethanol	Polar Protic	24.5	78.4	Safer alternative to methanol; widely used.
Isopropanol (IPA)	Polar Protic	19.9	82.6	Common for crystallization; less polar than EtOH.
Acetonitrile (ACN)	Polar Aprotic	37.5	81.6	High polarity; common in chromatography.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	189	Very strong solvent; difficult to remove.
Dimethylformamide (DMF)	Polar Aprotic	36.7	153	Strong solvent; reprotoxic concerns.
Dichloromethane (DCM)	Low-Polarity	9.1	39.6	Good for extraction; environmental concerns.
Tetrahydrofuran (THF)	Low-Polarity	7.6	66.0	Can form peroxides; useful aprotic ether.
Toluene	Non-Polar	2.4	110.6	Used in synthesis; low polarity.
Heptane	Non-Polar	1.9	98.4	Common anti-solvent for crystallization.

Gold Standard Protocol: Thermodynamic Equilibrium Solubility

For definitive solubility data crucial for process modeling and regulatory filings, the isothermal shake-flask method is the universally accepted gold standard. It measures the thermodynamic equilibrium solubility, representing the true saturation point of the solvent under specific conditions. This protocol is designed to be self-validating and compliant with Good Manufacturing Practice (GMP) principles.[8][9][10]

Experimental Workflow Diagram

Caption: Thermodynamic Solubility Determination Workflow.

Step-by-Step Methodology

Objective: To determine the equilibrium solubility of 2-Oxa-7-azaspiro[3.5]nonane TFA in a selected organic solvent at a controlled temperature (e.g., 25°C).

Materials:

• 2-Oxa-7-azaspiro[3.5]nonane TFA (characterized solid)

• Selected organic solvents (HPLC grade or higher)

• Analytical balance

• Class A volumetric flasks and pipettes

• 2-4 mL glass vials with PTFE-lined screw caps

• Orbital shaker with temperature control

• Syringes and 0.22 µm chemically compatible syringe filters (e.g., PTFE for organic solvents)

• Calibrated HPLC-UV system

Protocol:

• Preparation:

  • Add an excess of the solid compound to a pre-weighed glass vial. "Excess" is critical; enough solid must remain at the end of the experiment to confirm equilibrium. A starting point is ~10-20 mg of solid per 1 mL of solvent.

  • Accurately add a known volume (e.g., 1.0 mL) of the pre-equilibrated solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Prepare at least three replicate vials for each solvent to ensure statistical validity.

• Equilibration:

  • Place the vials on an orbital shaker in a temperature-controlled chamber set to 25°C ± 0.5°C.

  • Agitate the slurries for a minimum of 24 hours. Causality Note: This duration is essential to ensure the system reaches true thermodynamic equilibrium. For compounds with slow dissolution kinetics, 48 or even 72 hours may be necessary. A preliminary time-to-equilibrium study is recommended for GMP-level work.

• Sampling and Preparation:

  • After equilibration, stop agitation and allow the vials to stand undisturbed in the temperature chamber for 1-2 hours for the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe. Immediately attach a 0.22 µm syringe filter and discard the first ~100 µL to saturate the filter membrane and avoid adsorption effects.

  • Accurately transfer a known volume of the clear filtrate into a Class A volumetric flask and dilute with a suitable mobile phase to a concentration within the calibrated range of the analytical method.

• Quantification:

  • Analyze the diluted samples by a validated, stability-indicating HPLC-UV method.

  • Calculate the concentration in the original saturated solution by applying the dilution factor. The final solubility is typically reported in mg/mL or mol/L.

• Validation (Trustworthiness Check):

  • After sampling, carefully decant the remaining solvent from the vials.

  • Recover the residual solid and allow it to air-dry.

  • Analyze the solid by a technique like X-ray Powder Diffraction (XRPD) or Differential Scanning Calorimetry (DSC). Causality Note: This step is crucial to verify that the compound did not undergo a polymorphic transformation or form a solvate during the experiment. If a form change occurs, the measured solubility corresponds to the new, more stable form, not the starting material.

Data Application and Interpretation

The quantitative data generated from this protocol directly informs critical development decisions.

Hypothetical Solubility Data Summary

The results should be summarized in a clear, comparative table.

Solvent	Class	Solubility at 25°C (mg/mL)	Molar Solubility (mol/L)	Application Insights
Methanol	Polar Protic	> 200 (Freely Soluble)	> 0.86	Potential for reaction medium, stock solutions.
Ethanol	Polar Protic	155	0.67	Excellent choice for formulation, purification.
Isopropanol	Polar Protic	45	0.19	Potential for anti-solvent crystallization with heptane.
Acetonitrile	Polar Aprotic	98	0.42	Suitable for reversed-phase chromatography prep.
Dichloromethane	Low-Polarity	< 1 (Sparingly Soluble)	< 0.004	Useful for extraction from aqueous basic solutions.
Toluene	Non-Polar	< 0.1 (Practically Insoluble)	< 0.0004	Not a suitable solvent for processing the salt form.
Heptane	Non-Polar	< 0.1 (Practically Insoluble)	< 0.0004	Excellent anti-solvent for crystallization.

(Note: Data is illustrative and based on chemical principles, not experimental results.)

Practical Implications

• Process Chemistry: A solvent with high solubility at elevated temperatures but moderate solubility at room temperature (e.g., Isopropanol) is an ideal candidate for recrystallization to ensure high purity and yield.

• Formulation: For a liquid formulation, a solvent in which the drug is highly soluble and which is pharmaceutically acceptable (e.g., Ethanol) would be a primary candidate.

• Preclinical Studies: High solubility in DMSO is common for preparing concentrated stock solutions for in-vitro screening assays.[6]

Conclusion

A thorough understanding of the solubility of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate is not merely an academic exercise; it is a fundamental prerequisite for efficient and successful drug development. By combining a theoretical analysis of its molecular structure with rigorous, well-designed experimental protocols, researchers can generate the high-quality data needed to guide solvent selection, optimize purification processes, and design viable formulations. The methodologies and principles outlined in this guide provide a robust framework for de-risking development pathways and accelerating the journey from discovery to clinical application.

References

Sources

• 1. Spirocycles for Improved Solubility - Enamine [enamine.net]
• 2. Oxa-spirocycles: synthesis, properties and applications - Chemical Science (RSC Publishing) DOI:10.1039/D1SC03615G [pubs.rsc.org]
• 3. The Effects of Counter-Ions on Peptide Structure, Activity, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pages.cdn.pagesuite.com [pages.cdn.pagesuite.com]
• 5. Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Current Good Manufacturing Practice (CGMP) Regulations | FDA [fda.gov]
• 9. who.int [who.int]
• 10. database.ich.org [database.ich.org]

The Emergence of 2-Oxa-7-azaspiro[3.5]nonane: A Superior Piperidine Bioisostere for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond "Flatland" in Medicinal Chemistry

The piperidine ring is a cornerstone of medicinal chemistry, embedded in the structure of numerous approved drugs across a wide range of therapeutic areas, including oncology, pain management, and central nervous system (CNS) disorders.[1] Its prevalence is a testament to its utility as a versatile scaffold that can modulate solubility, basicity, and provide vectors for pharmacophoric elaboration. However, the very ubiquity of the piperidine motif presents challenges. Over-reliance on such "flat," two-dimensional structures can lead to compounds with suboptimal metabolic stability, off-target effects, and poor physicochemical properties. The modern imperative in drug design, often termed "escaping from flatland," is to embrace three-dimensional (3D) scaffolds that can better mimic natural substrates and access novel chemical space.[2]

This guide delves into the role of 2-oxa-7-azaspiro[3.5]nonane as a compelling and increasingly adopted bioisosteric replacement for piperidine. We will explore the fundamental advantages of this spirocyclic scaffold, from its unique conformational constraints and impact on physicochemical properties to its demonstrated success in overcoming the limitations of traditional piperidine-containing compounds. This document serves as a technical resource, providing not only the scientific rationale for its use but also actionable experimental protocols for its synthesis and evaluation.

The Rationale for Spirocyclic Design: 2-Oxa-7-azaspiro[3.5]nonane as a Case Study

Bioisosteric replacement is a powerful strategy in drug design, where a substituent or group is replaced by another with similar physical or chemical properties to enhance the desired biological or pharmacological activity.[3] 2-Oxa-7-azaspiro[3.5]nonane has emerged as a particularly effective piperidine bioisostere due to the unique attributes of its spirocyclic and oxetane-containing structure.

Spirocycles, by definition, consist of two rings connected by a single common atom.[4] This arrangement imparts a rigid, three-dimensional geometry that offers several advantages over simpler monocyclic rings like piperidine:

• Increased sp3 Character: The quaternary carbon at the spiro center increases the fraction of sp3-hybridized carbons (Fsp3), a molecular descriptor often correlated with higher clinical success rates.[4] This increased three-dimensionality can lead to more specific interactions with biological targets.

• Novel Exit Vectors: The rigid spirocyclic framework orients substituents in well-defined spatial arrangements, providing novel exit vectors for exploring protein binding pockets that may not be accessible with a simple piperidine ring.

• Improved Physicochemical Properties: The incorporation of a spirocyclic core can significantly influence a molecule's properties.[2]

The presence of the oxetane ring in 2-oxa-7-azaspiro[3.5]nonane further refines its profile as a superior bioisostere. The oxetane moiety is a small, polar heterocycle that can act as a less lipophilic replacement for a gem-dimethyl group and a metabolically stable alternative to a carbonyl group.[5][6] It can also participate in hydrogen bonding, similar to a carbonyl, but with a different geometric presentation of its lone pair electrons.[7]

Comparative Physicochemical Properties: 2-Oxa-7-azaspiro[3.5]nonane vs. Piperidine

A key driver for the adoption of 2-oxa-7-azaspiro[3.5]nonane is its ability to favorably modulate the physicochemical properties of a lead compound. The most significant of these are lipophilicity, basicity, and solubility.

Property	Piperidine Analog	2-Oxa-7-azaspiro[3.5]nonane Analog	Rationale for Change
Lipophilicity (logD7.4)	Typically Higher	Lower (by up to -1.0)	The oxetane's oxygen atom increases polarity. The spirocyclic structure can shield lipophilic surface area and increase hydration.[8][9]
Basicity (pKa)	Lower	Higher	The oxygen atom in the oxetane ring is γ to the nitrogen, reducing inductive electron withdrawal compared to the β-heteroatom in morpholine. This leads to increased basicity of the nitrogen.[7][9]
Aqueous Solubility	Variable	Generally Improved	The increased polarity and hydrogen bonding capacity of the oxetane moiety often contribute to enhanced aqueous solubility.[2]
Metabolic Stability	Susceptible to oxidation	Generally Improved	The spirocyclic core and the oxetane ring are often more resistant to oxidative metabolism by cytochrome P450 enzymes compared to the more flexible piperidine ring.[2][3]

Note: The exact values will vary depending on the specific substituents on the core structures.

Visualizing the Bioisosteric Relationship

The following diagram illustrates the structural and conceptual relationship between piperidine and its spirocyclic bioisostere, 2-oxa-7-azaspiro[3.5]nonane.

Caption: Bioisosteric replacement of piperidine with 2-oxa-7-azaspiro[3.5]nonane leading to improved properties.

Synthesis and Experimental Protocols

The successful application of 2-oxa-7-azaspiro[3.5]nonane in drug discovery programs relies on robust and scalable synthetic routes. The following protocols are based on established literature procedures.

Protocol 1: Synthesis of 2-Oxa-7-azaspiro[3.5]nonane Oxalate

This protocol describes a multi-step synthesis culminating in the oxalate salt of the title compound, which is a common and stable form for storage and handling.[10]

Caption: Synthetic workflow for 2-oxa-7-azaspiro[3.5]nonane oxalate.

Step-by-Step Methodology:

• Synthesis of 3-(Bromomethyl)-3-methyloxetane: 1,1,1-Tris(hydroxymethyl)ethane is treated with hydrobromic acid in acetic acid to yield the corresponding tribromide, which is then cyclized with a base to form 3-(bromomethyl)-3-methyloxetane.

• Tosylation: The resulting alcohol is reacted with tosyl chloride in the presence of pyridine to afford 3-methyl-3-((tosyloxy)methyl)oxetane.

• Amination: The tosylate is displaced with benzylamine to give N-benzyl-3-methyl-3-((tosyloxy)methyl)oxetane amine.

• Intramolecular Cyclization: The secondary amine is deprotonated with a strong base such as sodium hydride in DMF, leading to an intramolecular cyclization to form the N-benzyl protected spirocycle, N-benzyl-2-oxa-7-azaspiro[3.5]nonane.

• Deprotection: The benzyl group is removed via hydrogenolysis using palladium on carbon as a catalyst to yield the free base, 2-oxa-7-azaspiro[3.5]nonane.

• Salt Formation: The free base is dissolved in a suitable solvent like ethanol and treated with a solution of oxalic acid to precipitate the stable 2-oxa-7-azaspiro[3.5]nonane oxalate salt.[10]

Protocol 2: Determination of Metabolic Stability in Liver Microsomes

This protocol provides a general method for comparing the metabolic stability of a new chemical entity (NCE) containing the 2-oxa-7-azaspiro[3.5]nonane scaffold against its piperidine analog.[10]

Methodology:

• Prepare Incubation Medium: Create a 200 µL incubation medium in a 96-well plate containing potassium phosphate buffer (50mM, pH 7.4), MgCl2 (10mM), EDTA (1mM), NADP+ (2mM), glucose-6-phosphate (20 mM), and glucose-6-phosphate dehydrogenase.[10]

• Add Test Compound: Add the test compound (either the spirocycle or piperidine analog) to the incubation medium at a final concentration of 1 µM.

• Initiate Reaction: Add liver microsomes (e.g., human, rat) to the plate to initiate the metabolic reaction.

• Time Points: Incubate the plate at 37°C. At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.

• Calculate Half-Life: Determine the in vitro half-life (t1/2) by plotting the natural logarithm of the percentage of remaining parent compound versus time.

Case Study: FAAH Inhibitors for Pain Management

A compelling example of the successful application of the 2-oxa-7-azaspiro[3.5]nonane scaffold is in the discovery of inhibitors of Fatty Acid Amide Hydrolase (FAAH), an enzyme implicated in pain and inflammation. Researchers at Pfizer reported the optimization of a series of spirocyclic urea-based FAAH inhibitors.[11]

By replacing a more traditional heterocyclic core with the 7-azaspiro[3.5]nonane moiety, they were able to develop compounds with a significant reduction in molecular weight and favorable CNS drug-like properties. This optimization effort, which leveraged the unique structural and physicochemical attributes of the spirocycle, led to the identification of PF-04862853, a potent and selective FAAH inhibitor that was advanced as a clinical candidate for pain.[11] This case study underscores the real-world impact of using advanced bioisosteres like 2-oxa-7-azaspiro[3.5]nonane to solve complex drug design challenges.

Conclusion and Future Perspectives

2-Oxa-7-azaspiro[3.5]nonane represents a significant step forward in the design of sophisticated, three-dimensional drug candidates. Its inherent structural rigidity, coupled with the favorable physicochemical properties imparted by the oxetane ring, provides a powerful tool to overcome the limitations of the traditional piperidine scaffold. By improving metabolic stability, modulating lipophilicity and basicity, and offering novel vectors for target engagement, this spirocyclic bioisostere enables the development of safer and more effective medicines. As drug discovery continues to move beyond "flatland," the strategic incorporation of scaffolds like 2-oxa-7-azaspiro[3.5]nonane will be a critical element in the design of the next generation of therapeutics.

References

• Meyers, M. J., Long, S. A., Pelc, M. J., et al. (2011). Discovery of novel spirocyclic inhibitors of fatty acid amide hydrolase (FAAH). Part 2. Discovery of 7-azaspiro[3.5]nonane urea PF-04862853, an orally efficacious inhibitor of fatty acid amide hydrolase (FAAH) for pain. Bioorganic & Medicinal Chemistry Letters, 21(21), 6545-6553. [Link]

• Kirichok, A., Yegorova, T., et al. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2), 31-38. [Link]

• Witschel, G., Rogers-Evans, M., Buckl, A., et al. (2008). Spirocyclic Oxetanes: Synthesis and Properties. Angewandte Chemie International Edition, 47(21), 3953-3956. (Supporting Information) [Link]

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. [Link]

• Dolezal, P., et al. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, In Press. [Link]

• Scott, J. S., et al. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. ACS Medicinal Chemistry Letters, 10(8), 1131-1136. [Link]

• Wuitschik, G., Rogers-Evans, M., Buckl, A., et al. (2008). Supporting Information for Spirocyclic Oxetanes: Synthesis and Properties. Wiley-VCH. [Link]

• Stepan, A. F., et al. (2011). The Pursuit of sp3-Rich Scaffolds for Lead Generation. MedChemComm, 2, 687-696. [Link]

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• 3. fujc.pp.ua [fujc.pp.ua]
• 4. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
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• 10. application.wiley-vch.de [application.wiley-vch.de]
• 11. Discovery of novel spirocyclic inhibitors of fatty acid amide hydrolase (FAAH). Part 2. Discovery of 7-azaspiro[3.5]nonane urea PF-04862853, an orally efficacious inhibitor of fatty acid amide hydrolase (FAAH) for pain - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-Oxa-7-azaspiro[3.5]nonane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-oxa-7-azaspiro[3.5]nonane scaffold is a key building block in modern medicinal chemistry, recognized for its role as a metabolically stable and structurally unique bioisostere of morpholine. Its inherent three-dimensionality and favorable physicochemical properties make it an attractive moiety for incorporation into novel therapeutic agents, particularly in the realm of central nervous system (CNS) disorders and kinase inhibition. This document provides a comprehensive guide to the synthesis of the parent 2-oxa-7-azaspiro[3.5]nonane scaffold and outlines detailed protocols for its subsequent derivatization through common and robust chemical transformations.

Introduction: The Strategic Advantage of the 2-Oxa-7-azaspiro[3.5]nonane Moiety

In the quest for novel drug candidates with improved efficacy, selectivity, and pharmacokinetic profiles, medicinal chemists are increasingly "escaping from flatland" by incorporating three-dimensional scaffolds into their molecular designs. The 2-oxa-7-azaspiro[3.5]nonane system, which features a spirocyclic junction between an oxetane and a piperidine ring, has emerged as a valuable structural motif.

Causality Behind the Choice:

• Metabolic Stability: The oxetane ring is a polar equivalent of a gem-dimethyl group and is known for its metabolic robustness compared to more labile functionalities like morpholine. This can lead to improved in vivo stability and a more predictable pharmacokinetic profile.

• Physicochemical Properties: The introduction of the spirocyclic oxetane can favorably modulate key drug-like properties. It can increase aqueous solubility while controlling lipophilicity, which is a critical balancing act in drug design, especially for CNS-penetrant molecules[1].

• Structural Rigidity and Vectorial Orientation: The rigid spirocyclic framework provides a well-defined three-dimensional arrangement of substituents, allowing for precise control over the spatial orientation of pharmacophoric elements. This can enhance binding affinity and selectivity for the biological target.

• Novelty and Intellectual Property: As a less ubiquitous scaffold than morpholine, derivatives of 2-oxa-7-azaspiro[3.5]nonane offer opportunities for exploring new chemical space and securing intellectual property.

This guide will first detail a reliable, multi-gram scale synthesis of the parent 2-oxa-7-azaspiro[3.5]nonane scaffold. Subsequently, it will provide step-by-step protocols for key derivatization reactions, enabling the synthesis of diverse libraries of compounds for drug discovery programs.

Synthesis of the Core Scaffold: 2-Oxa-7-azaspiro[3.5]nonane

The following multi-step synthesis provides a reliable route to the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane, a stable and readily handled form of the parent amine[2]. The overall synthetic workflow is depicted below.

Figure 1: Overall synthetic workflow for the preparation of 2-Oxa-7-azaspiro[3.5]nonane oxalate salt.

Protocol 1: Synthesis of Bis(2-oxa-7-azaspiro[3.5]nonan-7-ium) ethanedioate

This protocol is adapted from a peer-reviewed synthesis and provides a robust method for obtaining the title compound[2].

Step 1: Diethyl 1-(4-methylbenzene-1-sulfonyl)piperidine-4,4-dicarboxylate (3)

• To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 0.165 g, 6.9 mmol) in anhydrous DMF (50 mL) under a nitrogen atmosphere, add diethyl malonate (0.500 g, 3.1 mmol).

• Heat the mixture to 80 °C for 30 minutes.

• Add N,N-bis(2-bromoethyl)-4-methylbenzenesulfonamide (1.320 g, 3.4 mmol) to the reaction mixture.

• Continue heating at 80 °C for 12 hours.

• Cool the mixture to room temperature and concentrate under reduced pressure.

• To the residue, add ethyl acetate (50 mL) and wash with 5% aqueous LiCl solution (3 x 50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the crude product, which can be used in the next step without further purification.

Step 2: [1-(4-Methylbenzene-1-sulfonyl)]piperidine-4,4-diyl]dimethanol (4)

• To a solution of the crude diethyl ester 3 (1.000 g, 2.6 mmol) in anhydrous THF (20 mL) under a nitrogen atmosphere, add LiAlH₄ (1.0 M solution in THF, 5.2 mL, 5.2 mmol) dropwise over 5 minutes.

• Stir the solution at room temperature for 16 hours.

• Carefully quench the reaction by the sequential addition of ethanol (3 mL) and a saturated aqueous solution of sodium potassium tartrate (40 mL).

• Stir the resulting biphasic mixture vigorously for 1 hour.

• Extract the mixture with ethyl acetate (2 x 50 mL).

• Wash the combined organic layers with brine (2 x 30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude diol can be used directly in the next step.

Step 3: 7-Tosyl-2-oxa-7-azaspiro[3.5]nonane (5)

• To a solution of the crude diol 4 (assumed 2.6 mmol) in anhydrous THF (50 mL) under a nitrogen atmosphere, add sodium hydride (60% dispersion in mineral oil, 0.416 g, 10.4 mmol).

• Heat the mixture to 60 °C for 16 hours.

• Cool the reaction to room temperature and quench by the slow addition of water.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the protected spirocycle 5 .

Step 4: Bis(2-oxa-7-azaspiro[3.5]nonan-7-ium) ethanedioate

• In a suitable vessel, combine 7-tosyl-2-oxa-7-azaspiro[3.5]nonane 5 (1.300 g, 4.6 mmol) and magnesium turnings (0.780 g, 32.3 mmol) in methanol (50 mL).

• Sonicate the mixture for 1 hour.

• Evaporate the solvent to obtain a viscous grey residue.

• To the residue, add diethyl ether (50 mL) and Na₂SO₄·10H₂O (2.000 g) and stir for 30 minutes.

• Filter the mixture and add a solution of anhydrous oxalic acid (0.210 g, 2.3 mmol) in diethyl ether to the filtrate.

• A precipitate will form. Collect the solid by filtration and dry under vacuum to yield the title compound as a white solid (0.580 g, 73% yield)[2].

Characterization Data
Melting Point	148–152 °C
IR (ν_max, cm⁻¹)	3389 (NH), 2931, 2866, 1713, 1610 (C=O)
¹H NMR (400 MHz, D₂O, δ)	1.94 (t, J = 5.7 Hz, 4H), 2.98 (t, J = 5.7 Hz, 4H), 4.38 (s, 4H, OCH₂)
¹³C NMR (100 MHz, D₂O, δ)	30.2 (CH₂), 36.6 (C), 41.1 (CH₂), 81.1 (OCH₂), 165.7 (C=O)
Data obtained from Aldabbagh et al. (2015)[2]

Derivatization of the 2-Oxa-7-azaspiro[3.5]nonane Scaffold

The secondary amine of the 2-oxa-7-azaspiro[3.5]nonane core is a versatile handle for a variety of chemical transformations. The following protocols are representative examples of common derivatization strategies. The free base of 2-oxa-7-azaspiro[3.5]nonane can be generated from the oxalate salt by treatment with a suitable base (e.g., aqueous NaOH) and extraction into an organic solvent.

Figure 2: Key derivatization strategies for the 2-oxa-7-azaspiro[3.5]nonane scaffold.

Protocol 2: Amide Bond Formation (Representative Example)

This protocol describes a typical procedure for the acylation of 2-oxa-7-azaspiro[3.5]nonane with an acid chloride.

Synthesis of (2-Oxa-7-azaspiro[3.5]nonan-7-yl)(phenyl)methanone

• Dissolve 2-oxa-7-azaspiro[3.5]nonane free base (1.0 mmol) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (1.2 mmol) in an anhydrous aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) (10 mL).

• Cool the mixture to 0 °C in an ice bath.

• Add benzoyl chloride (1.1 mmol) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS for the disappearance of the starting amine.

• Upon completion, quench the reaction with water (10 mL).

• Separate the organic layer, and wash sequentially with 1 M HCl (to remove excess amine and base), saturated aqueous NaHCO₃ (to remove excess acid chloride), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

Self-Validation: The success of the reaction is confirmed by the disappearance of the starting amine and the appearance of a new, less polar spot on TLC. Characterization by NMR will show the disappearance of the N-H proton and the appearance of aromatic protons from the benzoyl group. Mass spectrometry will confirm the expected molecular weight of the product.

Protocol 3: Sulfonamide Synthesis (Representative Example)

This protocol outlines a general method for the synthesis of N-sulfonyl derivatives.

Synthesis of 7-(5-(Dimethylamino)naphthalene-1-sulfonyl)-2-oxa-7-azaspiro[3.5]nonane

• Dissolve 2-oxa-7-azaspiro[3.5]nonane free base (1.0 mmol) and a base such as pyridine or triethylamine (1.5 mmol) in anhydrous dichloromethane (10 mL).

• Stir the solution at room temperature.

• Add dansyl chloride (1.05 mmol) portion-wise to the mixture.

• Stir the reaction at room temperature for 12-16 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, dilute with DCM and wash with 1 M aqueous HCl, followed by water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography to afford the target sulfonamide, which will be fluorescent under UV light.

Causality and Trustworthiness: The use of a base is crucial to neutralize the HCl generated during the reaction, driving the equilibrium towards the product. Monitoring the reaction progress ensures that the starting material is fully consumed, and purification by chromatography ensures the isolation of a high-purity final product.

Protocol 4: N-Arylation via Buchwald-Hartwig Amination (Representative Example)

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for forming C-N bonds.

Synthesis of 7-(p-tolyl)-2-oxa-7-azaspiro[3.5]nonane

• To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.02 mmol), a suitable phosphine ligand (e.g., RuPhos, 0.04 mmol), and sodium tert-butoxide (1.4 mmol).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add 4-bromotoluene (1.0 mmol), 2-oxa-7-azaspiro[3.5]nonane free base (1.2 mmol), and anhydrous toluene (5 mL) via syringe.

• Seal the tube and heat the reaction mixture to 100-110 °C for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium residues.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Expertise & Experience: The choice of ligand is critical for the success of the Buchwald-Hartwig reaction. Bulky, electron-rich phosphine ligands like RuPhos are often effective for coupling with secondary amines. The reaction must be performed under strictly anhydrous and inert conditions to prevent catalyst deactivation.

Applications in Drug Discovery

Derivatives of 2-oxa-7-azaspiro[3.5]nonane have found applications in various therapeutic areas:

• Central Nervous System (CNS) Agents: The scaffold's ability to improve properties conducive to blood-brain barrier penetration makes it valuable for CNS drug design. Replacing a morpholine with this spirocycle can lead to compounds with better metabolic stability and a more desirable lipophilicity profile for CNS targets[1].

• G-Protein Coupled Receptor (GPR) Modulators: Novel derivatives of 7-azaspiro[3.5]nonane have been successfully developed as potent GPR119 agonists, which are of interest for the treatment of metabolic disorders like type 2 diabetes.

• Kinase Inhibitors: The rigid nature of the spirocycle allows it to act as a well-defined anchor or vector to position functional groups within the active site of kinases, potentially leading to increased potency and selectivity.

Conclusion

The 2-oxa-7-azaspiro[3.5]nonane scaffold represents a valuable tool in the medicinal chemist's arsenal. Its synthesis is achievable on a practical scale, and its secondary amine functionality serves as a versatile point for diversification. The protocols provided herein offer a solid foundation for both the synthesis of the core structure and its elaboration into diverse derivatives. By leveraging the unique properties of this spirocyclic system, researchers can continue to develop novel drug candidates with enhanced pharmacological profiles.

References

• Kirichok, A. A., & Yegorova, T. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2), 31-39. [Link]

• Aldabbagh, F., et al. (2015). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molecules, 20(8), 13863-13875. [Link]

• Agudo-Álvarez, S., et al. (2023). The amide group and its preparation methods by acid-amine coupling reactions: an overview. ResearchGate. [Link]

• Various Authors. (n.d.). Buchwald-Hartwig Amination. Wikipedia. [Link]

• Various Authors. (n.d.). Reductive amination. Wikipedia. [Link]

• Wager, T. T., et al. (2016). Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chemical Neuroscience, 7(6), 767-775. [Link]

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• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate in Synthetic Chemistry

Introduction: The Strategic Value of Spirocyclic Scaffolds in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the principle of "escaping from flatland" has become a cornerstone of rational drug design. This paradigm emphasizes the incorporation of three-dimensional (3D) structural motifs to enhance the pharmacological properties of bioactive molecules. Spirocyclic systems, characterized by two rings sharing a single atom, are exemplary of this approach. Their inherent rigidity and defined spatial arrangement of substituents can significantly improve aqueous solubility, metabolic stability, and receptor-ligand complementarity.[1]

Among these valuable scaffolds, 2-Oxa-7-azaspiro[3.5]nonane has emerged as a compelling bioisosteric replacement for the ubiquitous morpholine moiety.[2] The introduction of the oxetane ring offers a unique combination of polarity and metabolic robustness, making it an attractive component for novel drug candidates. This document provides detailed experimental protocols for the application of 2-Oxa-7-azaspiro[3.5]nonane, supplied as its 2,2,2-trifluoroacetate (TFA) salt, in two fundamental transformations pivotal to drug development: amide bond formation and Buchwald-Hartwig N-arylation.

The trifluoroacetate counterion is a common feature of amine-containing building blocks, often resulting from purification by reverse-phase chromatography. While its presence necessitates specific considerations in reaction setup, particularly the choice and stoichiometry of a suitable base, it does not impede the synthetic utility of the spirocyclic amine. The protocols outlined herein are designed to be robust and reproducible, providing researchers with a reliable framework for the incorporation of this valuable spirocycle into their synthetic workflows.

Physicochemical Properties and Handling

Table 1: Physicochemical Data for 2-Oxa-7-azaspiro[3.5]nonane

Property	Value	Source
Molecular Formula	C₇H₁₃NO	PubChem CID: 21955284[3]
Molecular Weight	127.18 g/mol	PubChem CID: 21955284[3]
Appearance	Varies (often supplied as a salt)	N/A
IUPAC Name	2-oxa-7-azaspiro[3.5]nonane	PubChem CID: 21955284[3]

Handling and Storage of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate:

The trifluoroacetate salt of 2-Oxa-7-azaspiro[3.5]nonane is typically a crystalline solid that is stable under ambient conditions. However, due to its hygroscopic nature, it is recommended to store the compound in a tightly sealed container in a cool, dry place.[4] When handling, standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated fume hood.[5]

Experimental Protocols

Protocol 1: Amide Coupling via in situ Neutralization

This protocol details the formation of an amide bond between 2-Oxa-7-azaspiro[3.5]nonane TFA salt and a carboxylic acid using a standard peptide coupling reagent, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), and a non-nucleophilic base, diisopropylethylamine (DIPEA), to neutralize the TFA salt in situ.

Reaction Scheme:

Figure 1: Amide coupling workflow.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
2-Oxa-7-azaspiro[3.5]nonane TFA salt	241.20	1.0	1.0
Carboxylic Acid	Variable	1.0	1.0
HATU	380.23	1.1	1.1
DIPEA	129.24	3.0	3.0
Anhydrous DMF	-	5 mL	-

Step-by-Step Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid (1.0 mmol, 1.0 eq.).

• Dissolve the carboxylic acid in anhydrous N,N-dimethylformamide (DMF, 3 mL).

• Add 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate (1.0 mmol, 1.0 eq.) to the solution.

• Add HATU (1.1 mmol, 1.1 eq.) to the reaction mixture.

• Finally, add diisopropylethylamine (DIPEA) (3.0 mmol, 3.0 eq.) dropwise to the stirring solution at room temperature. The additional equivalents of base are crucial to first neutralize the TFA salt and then facilitate the amide coupling.

• Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate (20 mL) and wash sequentially with 1 M HCl (2 x 10 mL), saturated aqueous NaHCO₃ solution (2 x 10 mL), and brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-acyl-2-oxa-7-azaspiro[3.5]nonane.

Protocol 2: Buchwald-Hartwig N-Arylation

This protocol describes the palladium-catalyzed N-arylation of 2-Oxa-7-azaspiro[3.5]nonane TFA salt with an aryl bromide. The success of this reaction hinges on the use of a strong, non-nucleophilic base to deprotonate the amine salt in situ, allowing the free amine to participate in the catalytic cycle.

Reaction Scheme:

Figure 2: Buchwald-Hartwig N-arylation workflow.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
2-Oxa-7-azaspiro[3.5]nonane TFA salt	241.20	1.2	1.2
Aryl Bromide	Variable	1.0	1.0
Pd₂(dba)₃	915.72	0.02	0.02
(±)-BINAP	622.67	0.06	0.06
Sodium tert-butoxide (NaOtBu)	96.10	2.4	2.4
Anhydrous Toluene	-	5 mL	-

Step-by-Step Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add Pd₂(dba)₃ (0.02 mmol, 0.02 eq.), (±)-BINAP (0.06 mmol, 0.06 eq.), and sodium tert-butoxide (2.4 mmol, 2.4 eq.). Note: The additional equivalent of base is to neutralize the TFA salt.

• Add the aryl bromide (1.0 mmol, 1.0 eq.) and 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate (1.2 mmol, 1.2 eq.) to the Schlenk tube.

• Add anhydrous toluene (5 mL) via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• After completion, cool the reaction mixture to room temperature and quench with saturated aqueous ammonium chloride solution (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired N-aryl-2-oxa-7-azaspiro[3.5]nonane.

Troubleshooting and Key Considerations

• Incomplete Amide Coupling: If the amide coupling reaction stalls, the addition of another 0.5 equivalents of DIPEA may be beneficial. Ensure that all reagents and the solvent are anhydrous, as water can hydrolyze the activated ester intermediate.

• Low Yield in N-Arylation: The choice of ligand and base can be critical in Buchwald-Hartwig couplings. If the yield is low with BINAP and NaOtBu, screening other ligands (e.g., XPhos, RuPhos) and bases (e.g., LHMDS, K₃PO₄) may improve the outcome. The quality of the palladium catalyst is also paramount.

• Purification of the TFA Salt Product: If the final product is isolated as a TFA salt after purification via reverse-phase HPLC, it may be necessary to convert it to the free base. This can be achieved by dissolving the salt in a suitable organic solvent and washing with a mild aqueous base like saturated sodium bicarbonate solution.[6] Alternatively, for highly water-soluble products, using an ion-exchange resin can be effective.[7]

Conclusion

2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate is a versatile and valuable building block for the synthesis of complex molecules with potential therapeutic applications. The presence of the trifluoroacetate counterion is readily addressed through the use of an appropriate excess of a non-nucleophilic base, enabling its efficient participation in key synthetic transformations such as amide coupling and N-arylation. The protocols provided herein offer a robust starting point for researchers to incorporate this promising spirocyclic scaffold into their drug discovery programs, facilitating the exploration of novel chemical space and the development of next-generation therapeutics.

References

• Wessjohann, L. A., et al. (2003). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molecules, 8(12), 931-940. Available at: [Link]

• PubChem. (n.d.). 7-Oxa-2-azaspiro(3.5)nonane. National Center for Biotechnology Information. Retrieved from: [Link]

• Korda, A., et al. (2006). An efficient route from trifluoroacetates to water soluble free amines using Diaion HP-20. Amino Acids, 30(1), 95-98. Available at: [Link]

• PubChem. (n.d.). 2-Oxa-7-azaspiro[3.5]nonane. National Center for Biotechnology Information. Retrieved from: [Link]

• Staab, H. A. (1962). Synthese, Eigenschaften und präparative Verwendung von N-(Aryl- und Alkylsulfonyl)-N-methyl-imidazolen. Angewandte Chemie, 74(12), 407-423.

• PubChem. (n.d.). 2-Oxa-7-azaspiro[3.5]nonane. National Center for Biotechnology Information. Retrieved from: [Link]

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• Google Patents. (n.d.). KR101083935B1 - Trifluoroacetylation for amines.

• MDPI. (2022). Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic Peptides and Its Influence on Membrane Permeation. Molecules, 27(17), 5486. Available at: [Link]

• The Royal Society of Chemistry. (2010). Supporting Information for Polymer Chemistry. Retrieved from: [Link]

• ResearchGate. (2017). Citropin 1.1 Trifluoroacetate to Chloride Counter-Ion Exchange in HCl-Saturated Organic Solutions: An Alternative Approach. Journal of Peptide Science, 23(7-8), 585-592. Available at: [Link]

• NIH. (2020). Instability of Amide Bond with Trifluoroacetic Acid (20%): Synthesis, Conformational Analysis, and Mechanistic Insights into Cleavable Amide Bond Comprising β-Troponylhydrazino Acid. ACS Omega, 5(40), 25983–25992. Available at: [Link]

• Gelest, Inc. (2017). Safety Data Sheet: Sodium Trifluoroacetate. Retrieved from: [Link]

• Springer. (2006). An efficient route from trifluoroacetates to water soluble free amines using Diaion HP-20. Amino Acids, 30(1), 95-8. Available at: [Link]

• ResearchGate. (n.d.). Intramolecular Buchwald-Hartwig N-Arylation of Bicyclic Hydrazines: Practical Access to Spiro[indoline-2,3'-piperidines]. Retrieved from: [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Trifluoroacetic Acid, Sodium Salt, 97%. Retrieved from: [Link]

• ResearchGate. (n.d.). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Retrieved from: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. Retrieved from: [Link]

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Application Notes & Protocols: The Utility of 2-Oxa-7-azaspiro[3.5]nonane Derivatives in Neurological Disorder Research

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 2-Oxa-7-azaspiro[3.5]nonane derivatives in the investigation of neurological disorders. This document outlines the rationale for their use, key molecular targets, and detailed protocols for their application in preclinical research.

Introduction: The Strategic Value of the Azaspiro[3.5]nonane Scaffold

The quest for novel therapeutics for central nervous system (CNS) disorders is fraught with challenges, primarily the need for compounds with high specificity, metabolic stability, and the ability to cross the blood-brain barrier. Spirocyclic scaffolds, such as 2-Oxa-7-azaspiro[3.5]nonane, have emerged as valuable starting points in medicinal chemistry. Their inherent three-dimensional structure offers a distinct advantage over flat, aromatic compounds by providing a rigid framework that can be precisely decorated with functional groups to optimize binding to complex protein targets.[1][2] This rigidity can reduce the entropic penalty upon binding and improve selectivity for the target receptor.[2]

The 2-Oxa-7-azaspiro[3.5]nonane core, a bioisostere of piperidine, is particularly noteworthy.[3] The incorporation of an oxetane ring in place of a more traditional morpholine or piperidine can enhance aqueous solubility and metabolic stability, desirable properties for CNS drug candidates.[2][4] This guide will focus on the application of derivatives built upon this and closely related azaspiro[3.5]nonane scaffolds, particularly in the context of their antagonist activity at key G-protein coupled receptors (GPCRs) implicated in a range of neurological and psychiatric conditions.

Key Applications in Neurological Disorder Research

Derivatives of the azaspiro[3.5]nonane scaffold have shown significant promise as modulators of critical neurotransmitter systems. The primary areas of application are as antagonists of muscarinic acetylcholine receptors and dopamine receptors.

Antagonism of Muscarinic Acetylcholine Receptors (mAChRs)

The muscarinic acetylcholine receptor family (M1-M5) plays a pivotal role in regulating neuronal excitability, synaptic plasticity, and cognitive functions. Dysfunction in cholinergic signaling is a hallmark of several neurological disorders. Specifically, the M4 muscarinic acetylcholine receptor (mAChR M4) has been identified as a key therapeutic target.[5][6]

Mechanism of Action & Therapeutic Rationale: Substituted 7-azaspiro[3.5]nonane compounds have been developed as potent and selective antagonists of the mAChR M4.[5] In conditions such as Parkinson's disease and schizophrenia, there is an imbalance between the dopaminergic and cholinergic systems. Selective M4 antagonists can help to rebalance this activity, offering a potential therapeutic avenue.[7] By selectively blocking M4 receptors, these compounds can modulate striatal cholinergic activity without the broad side effects associated with non-selective muscarinic antagonists.[7][8]

Antagonism of Dopamine Receptors

The dopamine system is central to motor control, motivation, and reward. The D2-like dopamine receptors, particularly the D3 subtype (D3R), are of significant interest for various neurological and neuropsychiatric disorders including schizophrenia, Parkinson's disease, and substance abuse disorders.[9] The high expression of D3R in the mesolimbic pathway makes it an attractive target for therapeutic intervention.[9]

Mechanism of Action & Therapeutic Rationale: Researchers have synthesized arylated diazaspiro alkane cores, which are structurally related to the 2-Oxa-7-azaspiro[3.5]nonane scaffold, to create potent and highly selective D3 receptor antagonists.[9][10] These compounds exhibit high affinity for D3R with significant selectivity over the D2 receptor subtype.[10] This selectivity is crucial, as D2 receptor antagonism is associated with extrapyramidal side effects. By targeting D3R, these novel ligands offer the potential for more targeted therapeutic effects with an improved safety profile. Aripiprazole, a dopamine stabilizer, is an example of a successful drug that acts on dopamine receptors, highlighting the potential of this class of compounds.[11]

Experimental Protocols

The following protocols provide a framework for the in vitro characterization of novel 2-Oxa-7-azaspiro[3.5]nonane derivatives.

Protocol: Radioligand Binding Assay for Receptor Affinity Determination

This protocol is designed to determine the binding affinity (Ki) of a test compound for a specific receptor subtype (e.g., mAChR M4 or Dopamine D3).

Principle: This is a competitive binding assay where the test compound competes with a radiolabeled ligand for binding to the receptor. The amount of radiolabeled ligand displaced is proportional to the affinity of the test compound for the receptor.

Materials:

• Cell membranes expressing the human receptor of interest (e.g., CHO-K1 cells stably expressing hM4R or hD3R)

• Radioligand (e.g., [³H]-N-methylscopolamine for mAChRs, [³H]-spiperone for D3R)

• Test compounds (derivatives of 2-Oxa-7-azaspiro[3.5]nonane)

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)

• Non-specific binding control (e.g., Atropine for mAChRs, Haloperidol for D3R)

• 96-well microplates

• Scintillation vials and cocktail

• Liquid scintillation counter

• Glass fiber filters

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in the assay buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • 50 µL of assay buffer (for total binding) or non-specific binding control (for non-specific binding) or test compound.

  • 50 µL of the appropriate radioligand at a concentration near its Kd.

  • 100 µL of cell membrane preparation.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Protocol: Functional Assay for Antagonist Potency Determination (Calcium Mobilization)

This protocol measures the ability of a test compound to block agonist-induced activation of a Gq-coupled receptor (like the M1 or M3 muscarinic receptors). A similar principle using different downstream readouts can be applied for Gi-coupled receptors like M4 and D3.

Principle: Activation of Gq-coupled receptors leads to an increase in intracellular calcium ([Ca²⁺]i). A fluorescent calcium indicator is used to measure this change. An antagonist will block the agonist-induced calcium flux.

Materials:

• Cells stably expressing the receptor of interest (e.g., HEK293 cells expressing hM1R).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Agonist (e.g., Carbachol or Acetylcholine for mAChRs).

• Test compounds (2-Oxa-7-azaspiro[3.5]nonane derivatives).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Fluorescence plate reader with an injection system.

Procedure:

• Cell Plating: Seed the cells in a black-walled, clear-bottom 96-well plate and grow to confluence.

• Dye Loading: Incubate the cells with the calcium-sensitive dye for 60 minutes at 37°C.

• Compound Addition: Wash the cells with assay buffer and then add the test compounds at various concentrations. Incubate for 15-30 minutes.

• Agonist Stimulation and Measurement: Place the plate in the fluorescence plate reader. Measure the baseline fluorescence, then inject the agonist at a concentration that elicits a submaximal response (EC80). Immediately begin recording the fluorescence intensity over time.

• Data Analysis:

  • The change in fluorescence intensity corresponds to the change in intracellular calcium.

  • Plot the agonist-induced response against the logarithm of the antagonist concentration.

  • Determine the IC50 value of the antagonist from the resulting dose-response curve.

Data Presentation

The following table provides an example of how to present binding affinity data for a series of hypothetical 2-Oxa-7-azaspiro[3.5]nonane derivatives.

Compound ID	R1-substituent	R2-substituent	mAChR M4 Ki (nM)	Dopamine D3R Ki (nM)	Selectivity (M4 vs D3)
AZN-001	H	Phenyl	15.2	850.6	56-fold
AZN-002	4-F-Phenyl	Pyridyl	5.8	1200.1	207-fold
AZN-003	H	Thienyl	22.5	650.3	29-fold
AZN-004	4-Cl-Phenyl	Pyridyl	3.1	1500.7	484-fold

Visualizations

Signaling Pathway of Muscarinic M4 Receptor Antagonism

Caption: Antagonism of the M4 receptor by a 7-azaspiro[3.5]nonane derivative.

Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for determining receptor binding affinity via radioligand assay.

Conclusion

The 2-Oxa-7-azaspiro[3.5]nonane scaffold and its derivatives represent a promising class of compounds for the development of novel CNS therapeutics. Their unique three-dimensional structure and favorable physicochemical properties make them ideal candidates for targeting complex receptors like the muscarinic and dopamine receptor families. The protocols outlined in this guide provide a starting point for researchers to explore the potential of these compounds in their own neurological disorder research programs.

References

• Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry. [Link]

• Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b). ResearchGate. [Link]

• ANTAGONISTS OF THE MUSCARINIC ACETYLCHOLINE RECEPTOR M4. European Patent Office. [Link]

• Highly Selective Dopamine D3 Receptor Antagonists with Arylated Diazaspiro Alkane Cores. PubMed Central. [Link]

• 2-Oxa-7-azaspiro[3.5]nonane | C7H13NO | CID 21955284. PubChem. [Link]

• Synthesis and characterization of chiral 6-azaspiro[2.5]octanes as potent and selective antagonists of the M4 muscarinic acetylcholine receptor. PubMed. [Link]

• Highly Selective Dopamine D3 Receptor Antagonists with Arylated Diazaspiro Alkane Cores. Journal of Medicinal Chemistry. [Link]

• Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. MDPI. [Link]

• Muscarinic Receptor Agonists and Antagonists. MDPI. [Link]

• Muscarinic Antagonists. SlidePlayer. [Link]

• Synthesis and In Vitro Evaluation of Novel Dopamine Receptor D2 3,4-dihydroquinolin-2(1H)-one Derivatives Related to Aripiprazole. MDPI. [Link]

• Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof.

• Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. PubMed. [Link]

• Novel long‐acting antagonists of muscarinic ACh receptors. PubMed Central. [Link]

• Aromatic linker variations in novel dopamine D2 and D3 receptor ligands. ResearchGate. [Link]

• A 2-oxa-spiro[5.4]decane scaffold displays neurotrophic, neurogenic and anti-neuroinflammatory activities with high potential for development as a versatile CNS therapeutic. ResearchGate. [Link]

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Application Notes and Protocols for 2-Oxa-7-azaspiro[3.5]nonane in Cancer Drug Discovery

Introduction: Embracing Three-Dimensionality in Oncology Drug Design

The pursuit of novel cancer therapeutics has progressively moved from "flat" two-dimensional chemical structures towards more complex, three-dimensional scaffolds. This "Escape from Flatland" is driven by the need for compounds with improved physicochemical properties, metabolic stability, and the ability to form more specific and potent interactions with complex biological targets.[1] The 2-oxa-7-azaspiro[3.5]nonane motif has emerged as a valuable building block in this endeavor. Its rigid, spirocyclic structure introduces a well-defined three-dimensional geometry, while the oxetane ring offers a polar handle that can enhance solubility and act as a hydrogen bond acceptor, often serving as a metabolically stable bioisostere for more labile groups like morpholine.[2]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 2-oxa-7-azaspiro[3.5]nonane in the discovery of novel cancer drugs, with a focus on its application in the development of KRAS inhibitors and adenosine receptor antagonists.

Rationale for Employing 2-Oxa-7-azaspiro[3.5]nonane in Cancer Drug Discovery

The selection of a chemical scaffold is a critical decision in drug discovery. The 2-oxa-7-azaspiro[3.5]nonane core offers several advantages that make it particularly well-suited for targeting challenging cancer-related proteins:

• Enhanced 3D Conformation: The spirocyclic nature of the scaffold rigidly holds the piperidine and oxetane rings in a defined spatial orientation. This pre-organized conformation can reduce the entropic penalty upon binding to a target protein, potentially leading to higher affinity.

• Improved Physicochemical Properties: The oxetane moiety is a polar functional group that can improve aqueous solubility, a crucial parameter for drug bioavailability. It can also act as a hydrogen bond acceptor, facilitating key interactions within a protein binding pocket.

• Metabolic Stability: The 2-oxa-7-azaspiro[3.5]nonane scaffold is generally more resistant to metabolic degradation compared to more conventional heterocyclic systems like morpholine, which can be susceptible to oxidation. This can lead to improved pharmacokinetic profiles, including longer half-lives.

• Novel Chemical Space: The unique topology of this spirocycle allows for the exploration of novel chemical space, enabling the design of compounds with unique structure-activity relationships and the potential to overcome resistance mechanisms associated with existing therapies.

Application in Targeting Key Cancer Pathways

The versatility of the 2-oxa-7-azaspiro[3.5]nonane scaffold has been demonstrated in its application to two high-priority areas of cancer research: KRAS inhibition and immuno-oncology via adenosine receptor antagonism.

Development of KRAS Inhibitors

The KRAS oncogene is one of the most frequently mutated genes in human cancers, yet it has been notoriously difficult to target directly. The 2-oxa-7-azaspiro[3.5]nonane scaffold has been incorporated into novel KRAS inhibitors, particularly those targeting the G12C mutant.

Signaling Pathway and Mechanism of Action

Experimental Workflow for Developing KRAS Inhibitors

Development of Adenosine Receptor Antagonists for Immuno-Oncology

In the tumor microenvironment, high levels of adenosine suppress the anti-tumor immune response by binding to A2A and A2B receptors on immune cells. Blocking these receptors with antagonists can restore immune cell function. The 2-oxa-7-azaspiro[3.5]nonane scaffold has been successfully used to develop potent adenosine receptor antagonists.

Signaling Pathway and Mechanism of Action

Protocols

Protocol 1: Synthesis of 2-Oxa-7-azaspiro[3.5]nonane Oxalate

This protocol is adapted from the synthetic route described by Aldabbagh and coworkers.[2]

Materials:

• Commercially available starting materials for the multi-step synthesis leading to the precursor for cyclization.

• Oxone® (2KHSO₅·KHSO₄·K₂SO₄)

• Formic acid (HCOOH)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (CH₂Cl₂)

• Magnesium sulfate (MgSO₄)

• Oxalic acid (C₂H₂O₄)

• Diethyl ether ((C₂H₅)₂O)

• Standard laboratory glassware and equipment

Procedure:

• Synthesis of the Precursor: The synthesis of the immediate precursor, an o-cycloalkylaminoacetanilide, is a multi-step process that should be followed according to established literature procedures.

• Oxidative Cyclization:

  • To a solution of the o-cycloalkylaminoacetanilide precursor in formic acid, add Oxone® portion-wise at room temperature.

  • Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Extraction:

  • Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases and the pH is basic.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude free base of 2-oxa-7-azaspiro[3.5]nonane.

• Salt Formation:

  • Dissolve the crude free base in a minimal amount of diethyl ether.

  • Add a solution of oxalic acid in diethyl ether dropwise with stirring.

  • The oxalate salt will precipitate out of the solution.

  • Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to afford the 2-oxa-7-azaspiro[3.5]nonane oxalate salt.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Protocol 2: N-Arylation of 2-Oxa-7-azaspiro[3.5]nonane (Buchwald-Hartwig Cross-Coupling)

This protocol provides a general method for coupling the 2-oxa-7-azaspiro[3.5]nonane scaffold to an aryl halide, a common step in the synthesis of both KRAS inhibitors and adenosine receptor antagonists.

Materials:

• 2-Oxa-7-azaspiro[3.5]nonane (free base or generated in situ from the oxalate salt)

• Aryl halide (bromide or iodide)

• Palladium precatalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos, BINAP)

• Base (e.g., Cs₂CO₃, K₃PO₄)

• Anhydrous toluene or dioxane

• Standard Schlenk line or glovebox techniques for handling air-sensitive reagents

Procedure:

• Reaction Setup:

  • In an oven-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the aryl halide (1.0 eq), 2-oxa-7-azaspiro[3.5]nonane (1.2 eq), palladium precatalyst (0.02 eq), phosphine ligand (0.04 eq), and base (2.0 eq).

• Reaction Execution:

  • Add anhydrous toluene or dioxane via syringe.

  • Heat the reaction mixture to 80-110 °C and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite® to remove inorganic salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired N-arylated product.

Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 3: KRAS G12C - SOS1 Interaction Assay (AlphaLISA)

This protocol is designed to identify compounds that inhibit the interaction between KRAS G12C and its guanine nucleotide exchange factor, SOS1.

Materials:

• His-tagged KRAS G12C protein

• GST-tagged SOS1 protein

• AlphaLISA® anti-His acceptor beads

• AlphaLISA® anti-GST donor beads

• Assay buffer (e.g., 25 mM HEPES, pH 7.4, 100 mM NaCl, 1 mM DTT, 0.01% BSA)

• 384-well white microplates

• Test compounds dissolved in DMSO

Procedure:

• Compound Plating:

  • Prepare serial dilutions of the test compounds in DMSO.

  • Dispense a small volume (e.g., 50 nL) of the compound solutions into the wells of a 384-well plate.

• Reagent Preparation and Addition:

  • Prepare a solution of His-tagged KRAS G12C in assay buffer.

  • Prepare a solution of GST-tagged SOS1 and anti-GST donor beads in assay buffer.

  • Prepare a solution of anti-His acceptor beads in assay buffer.

• Assay Protocol:

  • Add the KRAS G12C solution to the wells containing the test compounds and incubate for 15 minutes at room temperature.

  • Add the SOS1/donor bead mixture to the wells and incubate for 30 minutes at room temperature.

  • Add the acceptor bead solution to the wells and incubate for 60 minutes at room temperature in the dark.

• Data Acquisition:

  • Read the plate on an AlphaLISA-compatible plate reader.

Data Analysis: The AlphaLISA signal is inversely proportional to the inhibition of the KRAS-SOS1 interaction. Calculate the IC₅₀ values for the test compounds using a suitable data analysis software.

Protocol 4: A2A Adenosine Receptor Functional Assay (HTRF® cAMP Assay)

This protocol measures the ability of a test compound to antagonize the agonist-induced production of cyclic AMP (cAMP) in cells expressing the A2A adenosine receptor.

Materials:

• CHO or HEK293 cells stably expressing the human A2A adenosine receptor

• Cell culture medium and supplements

• A2A receptor agonist (e.g., NECA)

• HTRF® cAMP assay kit (containing cAMP-d2 and anti-cAMP-cryptate)

• 384-well white microplates

• Test compounds dissolved in DMSO

Procedure:

• Cell Plating:

  • Seed the A2A receptor-expressing cells into 384-well plates and incubate overnight to allow for cell attachment.

• Compound and Agonist Addition:

  • Prepare serial dilutions of the test compounds in assay buffer.

  • Add the compound solutions to the cells and pre-incubate for 15-30 minutes.

  • Add the A2A receptor agonist at a concentration that elicits a submaximal response (e.g., EC₈₀).

• Cell Lysis and HTRF® Reagent Addition:

  • After a 30-minute incubation with the agonist, lyse the cells by adding the HTRF® lysis buffer containing the cAMP-d2 and anti-cAMP-cryptate reagents.

• Incubation and Data Acquisition:

  • Incubate the plate for 60 minutes at room temperature in the dark.

  • Read the plate on an HTRF®-compatible plate reader.

Data Analysis: The HTRF® signal is inversely proportional to the amount of cAMP produced. Calculate the IC₅₀ values for the antagonist compounds.

Assay	Parameter Measured	Typical Concentration Range	Instrumentation
KRAS G12C - SOS1 AlphaLISA	Inhibition of protein-protein interaction	1 nM - 100 µM	AlphaLISA Plate Reader
A2A Receptor HTRF® cAMP Assay	Inhibition of cAMP production	1 nM - 10 µM	HTRF® Plate Reader

Conclusion

The 2-oxa-7-azaspiro[3.5]nonane scaffold represents a powerful tool in the modern medicinal chemist's arsenal for the development of novel cancer therapeutics. Its unique three-dimensional structure and favorable physicochemical properties make it an attractive building block for targeting challenging oncoproteins like KRAS and for modulating the tumor microenvironment through targets such as adenosine receptors. The protocols outlined in these application notes provide a solid foundation for researchers to synthesize, derivatize, and evaluate compounds incorporating this promising scaffold, with the ultimate goal of discovering next-generation cancer drugs with improved efficacy and safety profiles.

References

• Aldabbagh, F., et al. (2015). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molecules, 20(8), 13863-13875.
• Carreira, E. M., et al. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(8), 3227-3241.
• Patel, S., et al. (2024). 1-oxa-3,7-diazaspiro[4.5]decan-2-one derivatives as potent KRAS-G12D inhibitors: A multidisciplinary approach integrating machine learning, synthesis, and biological evaluation. Computers in Biology and Medicine, 171, 108137.
• PerkinElmer. (n.d.). AlphaLISA® KRAS G12C / SOS1 Binding Kit. Revvity.
• Cisbio. (n.d.). HTRF cAMP Assay.
• Huang, J., et al. (2020). A2AR Antagonism with DZD2269 Augments Antitumor Efficacy of Irradiation in Murine Model. Journal of Cancer, 11(12), 3685–3692.
• Novartis Institutes for BioMedical Research. (2022). Discovery, Preclinical Characterization, and Early Clinical Activity of JDQ443, a Structurally Novel, Potent, and Selective Covalent Oral Inhibitor of KRAS G12C. Cancer Discovery, 12(6), 1500–1517.

• Aldabbagh, F., et al. (2015). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molecules, 20(8), 13863-13875. Full text available at: [Link]

• Yegorova, T., & Kirichok, A. A. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2), 31-39.
• Jun, S., et al. (2025). Discovery of Novel Triple A1/A2A/A2B Adenosine Receptor Antagonists for Cancer Immunotherapy. Journal of Medicinal Chemistry.
• Sheng, Q., & Hartwig, J. F. (2008). [(CyPF-tBu)PdCl2]: An Air-Stable, One-Component, Highly Efficient Catalyst for Amination of Heteroaryl and Aryl Halides. Organic Letters, 10(18), 4109–4112.
• BPS Bioscience. (n.d.). KRAS(G12C) Coupled Nucleotide Exchange Assay Kit.
• Innoprot. (n.d.). Adenosine A2A Receptor Assay.
• Revvity. (n.d.). How to run a cAMP HTRF assay. YouTube.
• Reaction Biology. (n.d.).
• Novartis. (2022). In vivo CDX Studies. AACR Journals.

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The Strategic Incorporation of 2-Oxa-7-azaspiro[3.5]nonane in the Synthesis of Novel GPCR Ligands: Application Notes and Protocols

Introduction: Navigating Beyond Flatland in GPCR Drug Discovery

In the landscape of medicinal chemistry, the pursuit of novel G protein-coupled receptor (GPCR) ligands with optimized efficacy, selectivity, and pharmacokinetic profiles is a perpetual challenge. Traditional drug design often relies on well-established heterocyclic scaffolds such as piperidine and morpholine. While these moieties have proven invaluable, their limitations, including potential metabolic liabilities and restricted exploration of three-dimensional chemical space, have prompted a paradigm shift towards more complex, sp³-rich architectures. The 2-oxa-7-azaspiro[3.5]nonane scaffold has emerged as a compelling structural motif, offering a unique combination of properties that address many of the shortcomings of its classical counterparts.

This technical guide provides an in-depth exploration of the synthesis and application of 2-oxa-7-azaspiro[3.5]nonane in the development of next-generation GPCR ligands. We will delve into its role as a bioisosteric replacement, its impact on critical physicochemical properties, and provide detailed protocols for its synthesis and incorporation into pharmacologically active molecules. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this innovative scaffold to unlock new therapeutic possibilities.

The Rationale: Why 2-Oxa-7-azaspiro[3.5]nonane?

The strategic advantage of the 2-oxa-7-azaspiro[3.5]nonane core lies in its distinctive three-dimensional structure and the presence of an oxetane ring. This spirocyclic system serves as a superior bioisostere for commonly used heterocyles for several key reasons:

• Enhanced Metabolic Stability: The oxetane moiety is generally more resistant to oxidative metabolism compared to the ether linkage in morpholine or the methylene groups in piperidine. This can lead to an improved pharmacokinetic profile and a longer in vivo half-life for the resulting drug candidates.

• Modulation of Physicochemical Properties: The incorporation of the spirocyclic oxetane can significantly influence a molecule's lipophilicity (LogP/LogD) and basicity (pKa). The oxygen atom of the oxetane can act as a hydrogen bond acceptor, potentially improving solubility and target engagement, while the overall 3D structure can shield the nitrogen atom, subtly modulating its pKa compared to a simple piperidine.

• Increased sp³ Character and Escape from Flatland: The concept of "escaping flatland" in drug design emphasizes the importance of three-dimensionality for achieving higher selectivity and avoiding off-target effects. The rigid, spirocyclic nature of 2-oxa-7-azaspiro[3.5]nonane introduces a well-defined 3D vector into a ligand, allowing for more precise and novel interactions with the complex topography of GPCR binding pockets.

• Novel Chemical Space Exploration: By providing a structurally distinct yet functionally similar alternative to traditional heterocycles, the 2-oxa-7-azaspiro[3.5]nonane scaffold opens up new avenues for intellectual property and the discovery of ligands with unique pharmacological profiles.

Comparative Physicochemical Properties

The decision to replace a traditional heterocycle with a 2-oxa-7-azaspiro[3.5]nonane derivative should be data-driven. The following table summarizes a comparative analysis of key physicochemical properties, highlighting the potential advantages of this novel scaffold.

Property	Piperidine	Morpholine	2-Oxa-7-azaspiro[3.5]nonane	Rationale for Improvement
pKa	~11.2	~8.4	~9.0 - 9.5	The oxetane's electron-withdrawing effect can fine-tune the basicity of the nitrogen, potentially improving pharmacokinetic properties and reducing off-target ion channel interactions.
Calculated LogP	~1.1	~-1.0	~0.4[1]	Offers a balance between the lipophilicity of piperidine and the hydrophilicity of morpholine, allowing for nuanced control over a ligand's overall lipophilicity.
Metabolic Stability	Susceptible to N-dealkylation and ring oxidation	Ether cleavage can be a metabolic pathway	Generally more robust to oxidative metabolism	The oxetane ring is less prone to enzymatic degradation than the ether in morpholine. The spirocyclic nature can also sterically hinder metabolic attack on the azacyclic portion.
Aqueous Solubility	Moderate	High	Good	The hydrogen bond accepting capability of the oxetane oxygen contributes to favorable interactions with water.
Three-Dimensionality	Chair/boat conformations	Chair conformation	Rigid, spirocyclic structure	Provides a fixed, three-dimensional exit vector for substituents, enabling more precise exploration of binding pocket topography.

Application in GPCR Ligand Synthesis: A Case Study with GPR119 Agonists

G protein-coupled receptor 119 (GPR119) is a promising therapeutic target for type 2 diabetes, as its activation leads to glucose-dependent insulin secretion and the release of incretin hormones. The 7-azaspiro[3.5]nonane scaffold has been successfully employed in the design of potent and orally bioavailable GPR119 agonists.

GPR119 Signaling Pathway

The mechanism of action for GPR119 agonists involves the Gαs signaling cascade.

Caption: Synthetic workflow for a GPCR ligand.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of the 2-oxa-7-azaspiro[3.5]nonane scaffold and its subsequent evaluation in the context of GPCR ligand development.

Protocol 1: Synthesis of 2-Oxa-7-azaspiro[3.5]nonane Hemioxalate

This protocol is adapted from methodologies described in the literature. [2] Materials:

• N-Boc-7-azaspiro[3.5]nonan-2-one

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Diethyl ether

• Oxalic acid

• Standard laboratory glassware and purification apparatus (e.g., column chromatography, rotary evaporator)

Procedure:

• Reduction of the Ketone:

  • Dissolve N-Boc-7-azaspiro[3.5]nonan-2-one (1.0 eq) in methanol in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride (1.5 eq) portion-wise, maintaining the temperature below 5 °C.

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours.

  • Quench the reaction by the slow addition of water.

  • Concentrate the mixture under reduced pressure to remove most of the methanol.

  • Extract the aqueous residue with dichloromethane (3 x volumes).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield N-Boc-2-oxa-7-azaspiro[3.5]nonane. This intermediate can be purified by column chromatography if necessary.

• Boc Deprotection:

  • Dissolve the crude N-Boc-2-oxa-7-azaspiro[3.5]nonane (1.0 eq) in dichloromethane (10 volumes).

  • Add trifluoroacetic acid (5 volumes) dropwise at 0 °C.

  • Stir the reaction mixture at room temperature for 2 hours.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

• Salt Formation:

  • Dissolve the crude 2-oxa-7-azaspiro[3.5]nonane TFA salt in a minimal amount of methanol.

  • In a separate flask, dissolve oxalic acid (0.5 eq) in diethyl ether.

  • Slowly add the oxalic acid solution to the methanolic solution of the amine.

  • A precipitate of 2-oxa-7-azaspiro[3.5]nonane hemioxalate will form.

  • Stir the suspension for 30 minutes at room temperature.

  • Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield the desired product.

Protocol 2: In Vitro Evaluation of GPCR Ligand Activity - cAMP Assay

This protocol provides a general framework for determining the functional activity of a GPCR ligand that couples to Gαs or Gαi.

Materials:

• HEK293 cells stably expressing the GPCR of interest (e.g., GPR119)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based)

• Test compounds (2-oxa-7-azaspiro[3.5]nonane derivatives) and reference agonists

• 384-well assay plates

Procedure:

• Cell Seeding:

  • Trypsinize and count the HEK293 cells expressing the target GPCR.

  • Seed the cells into a 384-well plate at a density of 5,000-10,000 cells per well.

  • Incubate the plate overnight at 37 °C and 5% CO₂ to allow for cell attachment.

• Compound Preparation:

  • Prepare a stock solution of the test compounds in DMSO.

  • Perform serial dilutions of the compounds in assay buffer to generate a concentration-response curve.

• Assay Execution:

  • Remove the culture medium from the wells and wash once with assay buffer.

  • Add the diluted compounds to the respective wells.

  • Incubate the plate at room temperature for 30 minutes.

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP assay kit. [3]

• Data Analysis:

  • Plot the cAMP concentration against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values for each compound.

Conclusion and Future Perspectives

The 2-oxa-7-azaspiro[3.5]nonane scaffold represents a significant advancement in the medicinal chemist's toolkit for the design of novel GPCR ligands. Its unique structural and physicochemical properties offer a compelling strategy to overcome the limitations of traditional heterocyclic systems, leading to compounds with improved metabolic stability, tailored lipophilicity, and enhanced three-dimensionality. The successful application of this scaffold in the development of GPR119 agonists underscores its potential across a wide range of GPCR targets. As our understanding of GPCR structure and function continues to evolve, the strategic deployment of innovative building blocks like 2-oxa-7-azaspiro[3.5]nonane will be paramount in the discovery of the next generation of therapeutics.

References

• Assay Guidance Manual. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). National Center for Biotechnology Information. [Link]

• Conboy, D., et al. (2020). The reactivity of Oxone towards 4,6-di(cycloamino)-1,3-phenylenediamines: synthesis of spirocyclic oxetane ring-fused imidazobenzimidazoles. Arkivoc, 2020(7), 180-191. [Link]

• Kirichok, A. A., et al. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2), 31-38. [Link]

• Matsuda, D., et al. (2018). Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. Bioorganic & Medicinal Chemistry, 26(9), 2436-2451. [Link]

• PubChem. (n.d.). 2-Oxa-7-azaspiro[3.5]nonane. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b). [Link]

• Wuitschik, G., et al. (2008). Spirocyclic oxetanes: synthesis and properties. Angewandte Chemie International Edition, 47(24), 4512-4515. [Link]

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Protocol for N-Alkylation of 2-Oxa-7-azaspiro[3.5]nonane: A Guide for Researchers

Introduction: The Significance of N-Alkylated Spirocycles in Drug Discovery

Spirocyclic scaffolds have emerged as privileged structures in modern medicinal chemistry, offering a unique three-dimensional geometry that can lead to improved potency, selectivity, and pharmacokinetic properties of drug candidates. Among these, 2-Oxa-7-azaspiro[3.5]nonane represents a valuable building block, combining the favorable characteristics of a piperidine ring with a spiro-fused oxetane moiety. The nitrogen atom at the 7-position provides a crucial handle for derivatization, and its N-alkylation is a key transformation for the synthesis of diverse compound libraries for drug discovery programs.

This application note provides a comprehensive guide to the N-alkylation of 2-Oxa-7-azaspiro[3.5]nonane, addressing the common challenges associated with the alkylation of sterically hindered secondary amines. We will explore two primary synthetic strategies: direct N-alkylation with alkyl halides and reductive amination. For each method, we will delve into the mechanistic underpinnings, provide detailed, field-proven protocols, and discuss the critical experimental parameters that ensure successful and reproducible outcomes.

Strategic Approaches to N-Alkylation

The choice between direct alkylation and reductive amination is often dictated by the nature of the desired alkyl group and the overall synthetic strategy. The following diagram illustrates the two divergent pathways for the N-alkylation of 2-Oxa-7-azaspiro[3.5]nonane.

Caption: Divergent strategies for the N-alkylation of 2-Oxa-7-azaspiro[3.5]nonane.

Method 1: Direct N-Alkylation with Alkyl Halides

Direct alkylation of secondary amines with alkyl halides is a classical and straightforward approach to forming C-N bonds. However, for sterically hindered amines like 2-Oxa-7-azaspiro[3.5]nonane, this reaction can be challenging, often suffering from slow reaction rates and the potential for over-alkylation to form a quaternary ammonium salt.[1] Careful selection of the base, solvent, and reaction temperature is paramount to achieving high yields of the desired tertiary amine.

Mechanistic Considerations

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the lone pair of electrons on the nitrogen atom of the spirocycle attacks the electrophilic carbon of the alkyl halide, displacing the halide leaving group.[2] A base is required to neutralize the hydrohalic acid byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic.

Caption: Generalized SN2 mechanism for the N-alkylation of a secondary amine.

Critical Parameters

• Base Selection: A non-nucleophilic, sterically hindered base is often preferred to avoid competition with the amine as a nucleophile. Common choices include potassium carbonate (K₂CO₃), sodium hydride (NaH), or N,N-diisopropylethylamine (DIPEA, Hünig's base).[1][3]

• Solvent Choice: Polar aprotic solvents such as N,N-dimethylformamide (DMF) or acetonitrile are typically used as they can dissolve the amine salt and effectively solvate the cations, promoting the SN2 reaction.[1]

• Alkylating Agent: The reactivity of the alkyl halide follows the order I > Br > Cl. Alkyl iodides are the most reactive but also the most expensive and least stable. Alkyl bromides often offer a good balance of reactivity and stability.

• Temperature: Elevated temperatures are often required to overcome the steric hindrance of the spirocyclic amine. However, excessively high temperatures can lead to side reactions and decomposition.

Experimental Protocol: N-Benzylation of 2-Oxa-7-azaspiro[3.5]nonane

This protocol describes a general procedure for the N-benzylation of 2-Oxa-7-azaspiro[3.5]nonane. The reaction conditions can be adapted for other primary alkyl halides.

Materials and Reagents

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
2-Oxa-7-azaspiro[3.5]nonane (free base)	127.18	1.0	1.0
Benzyl bromide	171.04	1.1	1.1
Potassium carbonate (K₂CO₃)	138.21	2.0	2.0
N,N-Dimethylformamide (DMF), anhydrous	73.09	-	-

Procedure

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Oxa-7-azaspiro[3.5]nonane (1.0 mmol, 127 mg) and anhydrous DMF (5 mL).

• Add potassium carbonate (2.0 mmol, 276 mg) to the solution.

• Slowly add benzyl bromide (1.1 mmol, 188 mg, 0.13 mL) to the stirred suspension at room temperature.

• Heat the reaction mixture to 60-70 °C and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and quench with water (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the desired N-benzyl-2-oxa-7-azaspiro[3.5]nonane.

Method 2: Reductive Amination

Reductive amination is a powerful and often preferred method for the N-alkylation of secondary amines, particularly when dealing with sterically hindered substrates or when direct alkylation leads to poor yields or over-alkylation.[4][5] This two-step, one-pot process involves the formation of an iminium ion intermediate from the reaction of the amine with an aldehyde or ketone, followed by in-situ reduction to the corresponding tertiary amine.[6]

Mechanistic Rationale

The reaction begins with the nucleophilic attack of the secondary amine on the carbonyl carbon of the aldehyde or ketone, forming a hemiaminal intermediate. Under mildly acidic conditions, the hemiaminal dehydrates to form a sterically hindered iminium ion. A selective reducing agent, which is unreactive towards the starting carbonyl compound but readily reduces the iminium ion, is then used to furnish the final N-alkylated product.[4]

Caption: General workflow for the reductive amination of 2-Oxa-7-azaspiro[3.5]nonane.

Key Reagents and Conditions

• Reducing Agents: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and highly selective reducing agent commonly used for reductive aminations.[5][6][7] It is particularly effective because it is less reactive towards aldehydes and ketones at neutral or slightly acidic pH. Other suitable reducing agents include sodium cyanoborohydride (NaBH₃CN).[4]

• Solvents: Dichloromethane (DCM) and 1,2-dichloroethane (DCE) are excellent solvents for this reaction.[6][7] Methanol can also be used, especially for the initial iminium ion formation.

• Acid Catalyst: A catalytic amount of acetic acid is often added to facilitate the dehydration of the hemiaminal intermediate to the iminium ion.[6]

Experimental Protocol: Reductive Amination with Cyclohexanone

This protocol provides a detailed procedure for the N-alkylation of 2-Oxa-7-azaspiro[3.5]nonane with cyclohexanone.

Materials and Reagents

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
2-Oxa-7-azaspiro[3.5]nonane (free base)	127.18	1.0	1.0
Cyclohexanone	98.14	1.2	1.2
Sodium triacetoxyborohydride	211.94	1.5	1.5
Acetic Acid (glacial)	60.05	catalytic	-
Dichloromethane (DCM), anhydrous	84.93	-	-

Procedure

• In a round-bottom flask, dissolve 2-Oxa-7-azaspiro[3.5]nonane (1.0 mmol, 127 mg) and cyclohexanone (1.2 mmol, 118 mg, 0.12 mL) in anhydrous dichloromethane (10 mL).

• Add a catalytic amount of glacial acetic acid (e.g., 1-2 drops).

• Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the iminium ion.

• In a single portion, add sodium triacetoxyborohydride (1.5 mmol, 318 mg) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Upon completion, carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate (10 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield the pure N-cyclohexyl-2-oxa-7-azaspiro[3.5]nonane.

Purification and Characterization

The purification of N-alkylated 2-oxa-7-azaspiro[3.5]nonane derivatives is typically achieved by flash column chromatography on silica gel. The polarity of the eluent will depend on the nature of the appended alkyl group. Characterization of the final product should be performed using standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm the structure and purity.

Safety Considerations

• Alkyl Halides: Many alkyl halides are toxic, lachrymatory, and potential carcinogens. Handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium Hydride: NaH is a flammable solid that reacts violently with water. Handle it under an inert atmosphere and use appropriate quenching procedures.

• Sodium Triacetoxyborohydride and Sodium Cyanoborohydride: These reagents are toxic and should be handled with care. Quench any excess reagent with an appropriate aqueous solution in a fume hood.

• Solvents: Anhydrous solvents are required for many of these reactions. Ensure proper handling and storage to maintain their anhydrous nature.

Conclusion

The N-alkylation of 2-Oxa-7-azaspiro[3.5]nonane is a versatile transformation that opens the door to a wide array of novel chemical entities for drug discovery and development. Both direct alkylation and reductive amination are viable methods, each with its own set of advantages and considerations. By carefully selecting the appropriate reagents and reaction conditions, researchers can efficiently and reliably synthesize a diverse range of N-alkylated spirocyclic compounds. The protocols and insights provided in this application note serve as a robust starting point for the successful implementation of these important synthetic strategies.

References

• Kirichok, A. A., & Yegorova, T. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2), 31-42.
• Aldabbagh, F., & Docherty, J. (2020). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molbank, 2020(4), M1163.

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• PubChem. (n.d.). 2-Oxa-7-azaspiro[3.5]nonane. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Myers, A. (n.d.). Reductive Amination. Retrieved from [Link]

• PubMed. (2017). Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. Retrieved from [Link]

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• Chen, J., et al. (2014). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules, 19(9), 13859-13871.
• Ju, Y., & Varma, R. S. (2004).
• Li, H., et al. (2013). Reductive N‑Alkylation of Nitro Compounds to N‑Alkyl and N,N‑Dialkyl Amines with Glycerol as the Hydrogen Source. Organic Letters, 15(7), 1642-1645.

• Master Organic Chemistry. (2014). Alkyl Halide Reaction Map And Summary. Retrieved from [Link]

• ResearchGate. (2015). An efficient and operationally convenient general synthesis of tertiary amines by direct alkylation of secondary amines with alkyl halides in the presence of Huenig's base. Retrieved from [Link]

• Kokai, E., et al. (2017). Study on the Alkylation Reactions of N(7)-Unsubstituted 1,3-Diazaoxindoles. Molecules, 22(5), 846.

• Beilstein Journals. (2019). Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2. Retrieved from [Link]

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• American Chemical Society. (2021). N alkylation at sp3 Carbon Reagent Guide. Retrieved from [Link]

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Unlocking New Dimensions in Drug Discovery: A Guide to Incorporating 2-Oxa-7-azaspiro[3.5]nonane into Novel Chemical Libraries

Introduction: The Strategic Value of Three-Dimensionality in Medicinal Chemistry

In the quest for novel therapeutics, medicinal chemists are increasingly venturing beyond the flat, two-dimensional landscapes of traditional aromatic scaffolds. The rationale is clear: biological targets are complex, three-dimensional entities, and compounds that can effectively navigate and interact with these intricate topographies are more likely to exhibit enhanced potency, selectivity, and improved physicochemical properties. Spirocyclic scaffolds, characterized by two rings sharing a single atom, have emerged as powerful tools in this endeavor, offering a rigid yet spatially diverse framework for molecular design.[1][2]

This guide focuses on a particularly compelling building block: 2-Oxa-7-azaspiro[3.5]nonane . This scaffold merges the favorable properties of a piperidine ring, a common motif in approved drugs, with an oxetane ring. The oxetane moiety is not merely a passive structural element; it acts as a polar equivalent of a gem-dimethyl group, enhancing metabolic stability and providing a hydrogen bond acceptor, which can be crucial for target engagement.[3] The inherent rigidity of the spirocyclic system reduces conformational entropy upon binding, a thermodynamically favorable event that can lead to higher binding affinity.[3] Furthermore, the defined three-dimensional arrangement of substituents emanating from the spiro core allows for a more precise exploration of a target's binding pocket, a key strategy in optimizing lead compounds.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the strategic incorporation of 2-Oxa-7-azaspiro[3.5]nonane into novel chemical libraries. We will provide a detailed rationale for its use, robust protocols for its synthesis and derivatization, and methodologies for the characterization and screening of the resulting compound libraries.

Rationale for Incorporating 2-Oxa-7-azaspiro[3.5]nonane

The decision to incorporate a specific scaffold into a chemical library is a strategic one, driven by the desire to access novel chemical space with favorable drug-like properties. The 2-Oxa-7-azaspiro[3.5]nonane scaffold offers several distinct advantages:

• Enhanced Three-Dimensionality (3D) and Fsp³ Character: The spirocyclic nature of this scaffold inherently increases the fraction of sp³-hybridized carbons (Fsp³), a parameter correlated with higher clinical success rates. This increased 3D character allows for the presentation of substituents in well-defined vectors, facilitating more specific interactions with biological targets.[1]

• Improved Physicochemical Properties: The incorporation of the polar oxetane ring can lead to improved solubility and reduced lipophilicity compared to purely carbocyclic analogues. These properties are critical for optimizing the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of drug candidates.

• Metabolic Stability: The oxetane ring is generally more resistant to metabolic degradation than many other functional groups, potentially leading to compounds with improved pharmacokinetic profiles.[3]

• Versatile Derivatization Handle: The secondary amine of the piperidine ring provides a readily accessible point for diversification, allowing for the introduction of a wide range of substituents through well-established chemical transformations such as amide coupling and reductive amination.

The strategic use of this scaffold allows for the creation of libraries with a unique structural signature, moving away from the often-overrepresented flat aromatic structures and into a more biologically relevant chemical space.

Synthesis of the 2-Oxa-7-azaspiro[3.5]nonane Scaffold

A reliable and scalable synthesis of the core scaffold is the essential first step. The following protocol is adapted from established literature procedures for the synthesis of the oxalate salt of 2-Oxa-7-azaspiro[3.5]nonane, which is a stable and readily handled form of the free base.[3]

Synthetic Workflow Overview

Caption: Synthetic route to 2-Oxa-7-azaspiro[3.5]nonane oxalate.

Detailed Protocol: Synthesis of 2-Oxa-7-azaspiro[3.5]nonane Oxalate

Materials:

• N-tosyl-piperidine-4,4-diethyl ester

• Lithium aluminum hydride (LiAlH₄)

• Methanesulfonyl chloride (MsCl)

• Triethylamine (NEt₃)

• Magnesium turnings (Mg)

• Methanol (MeOH)

• Diethyl ether (Et₂O)

• Sodium sulfate decahydrate (Na₂SO₄·10H₂O)

• Anhydrous oxalic acid

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (DCM), anhydrous

Step 1: Reduction to the Diol

• To a stirred solution of N-tosyl-piperidine-4,4-diethyl ester in anhydrous THF at 0 °C under an inert atmosphere (N₂ or Ar), add LiAlH₄ (2.2 equivalents) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Carefully quench the reaction by the sequential slow addition of water, followed by 15% aqueous NaOH, and then water again.

• Filter the resulting suspension through a pad of Celite® and wash the filter cake with THF.

• Concentrate the filtrate under reduced pressure to yield the crude diol, which can be used in the next step without further purification.

Step 2: One-pot Mesylation and Ring Closure

• Dissolve the crude diol in anhydrous DCM and cool to 0 °C.

• Add triethylamine (2.5 equivalents) followed by the dropwise addition of methanesulfonyl chloride (2.2 equivalents).

• Stir the reaction at 0 °C for 1 hour and then at room temperature for 4-6 hours.

• Upon completion (monitored by TLC), wash the reaction mixture with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude N-tosyl-2-oxa-7-azaspiro[3.5]nonane. Purify by column chromatography on silica gel.

Step 3: Detosylation

• To a suspension of magnesium turnings (7 equivalents) in methanol, add the N-tosyl-2-oxa-7-azaspiro[3.5]nonane (1 equivalent).

• Sonicate the mixture for 1-2 hours.

• Monitor the reaction by TLC. Upon completion, evaporate the solvent to give a viscous residue.

• Add diethyl ether and Na₂SO₄·10H₂O to the residue and stir for 30 minutes.

• Filter the mixture and wash the solid with diethyl ether.

Step 4: Formation of the Oxalate Salt

• To the filtrate from the previous step, add a solution of anhydrous oxalic acid (0.5 equivalents) in diethyl ether.

• A precipitate will form. Stir the suspension for 30 minutes.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield 2-Oxa-7-azaspiro[3.5]nonane oxalate as a stable, white solid.

Step	Key Reagents	Typical Yield	Notes
1. Reduction	LiAlH₄	>90%	Exothermic reaction, add LiAlH₄ slowly.
2. Cyclization	MsCl, NEt₃	70-80%	Purification by column chromatography is recommended.
3. Detosylation	Mg, MeOH	80-90%	Sonication is crucial for reaction initiation.
4. Salt Formation	Oxalic acid	>95%	Provides a stable, crystalline solid.

Library Synthesis Protocols: Diversification of the Scaffold

The secondary amine of the 2-Oxa-7-azaspiro[3.5]nonane scaffold is the primary point of diversification. The following protocols for amide coupling and reductive amination are designed for parallel synthesis, enabling the rapid generation of a diverse library of compounds. These protocols are based on methodologies developed for the closely related 1-oxa-7-azaspiro[4.5]decane scaffold and should be readily adaptable, though optimization for specific substrates may be required.[1]

Workflow for Library Diversification

Caption: Diversification of the 2-Oxa-7-azaspiro[3.5]nonane scaffold.

Protocol 1: Parallel Amide Coupling

This protocol is suitable for coupling a diverse set of carboxylic acids to the scaffold.

Materials:

• 2-Oxa-7-azaspiro[3.5]nonane (free base, generated from the oxalate salt by neutralization with a base like NaHCO₃)

• Library of diverse carboxylic acids

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIEA (N,N-Diisopropylethylamine)

• Dimethylformamide (DMF), anhydrous

• 96-well reaction block

Procedure:

• Prepare a stock solution of 2-Oxa-7-azaspiro[3.5]nonane (1.0 M in anhydrous DMF).

• Prepare stock solutions of the library of carboxylic acids (1.2 M in anhydrous DMF) in individual wells of a 96-well plate.

• Prepare a stock solution of HATU (1.5 M in anhydrous DMF).

• Prepare a stock solution of DIEA (3.0 M in anhydrous DMF).

• To each well of a 96-well reaction block, add the following in order:

  • 50 µL of the 2-Oxa-7-azaspiro[3.5]nonane stock solution (0.05 mmol).

  • 50 µL of the respective carboxylic acid stock solution (0.06 mmol, 1.2 eq).

  • 40 µL of the HATU stock solution (0.06 mmol, 1.2 eq).

  • 50 µL of the DIEA stock solution (0.15 mmol, 3.0 eq).

• Seal the reaction block and shake at room temperature for 12-16 hours.

• After the reaction is complete, quench each well with 200 µL of water.

• Extract the products using an appropriate organic solvent (e.g., ethyl acetate or dichloromethane) using a liquid handler or manual pipetting.

• The organic extracts containing the crude amide library can be concentrated and prepared for purification and analysis.

Protocol 2: Parallel Reductive Amination

This protocol allows for the introduction of diversity through a range of aldehydes and ketones.

Materials:

• 2-Oxa-7-azaspiro[3.5]nonane (free base)

• Library of diverse aldehydes or ketones

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Acetic acid (optional, as a catalyst for ketones)

• 96-well reaction block

Procedure:

• Prepare a stock solution of 2-Oxa-7-azaspiro[3.5]nonane (1.0 M in anhydrous DCE).

• Prepare stock solutions of the library of aldehydes/ketones (1.2 M in anhydrous DCE) in individual wells of a 96-well plate.

• To each well of a 96-well reaction block, add the following:

  • 50 µL of the 2-Oxa-7-azaspiro[3.5]nonane stock solution (0.05 mmol).

  • 50 µL of the respective aldehyde/ketone stock solution (0.06 mmol, 1.2 eq).

  • (Optional for ketones) 5 µL of acetic acid.

• Allow the mixture to stir for 30-60 minutes at room temperature to facilitate imine/enamine formation.

• Add solid sodium triacetoxyborohydride (21.2 mg, 0.1 mmol, 2.0 eq) to each well.

• Seal the reaction block and shake at room temperature for 12-16 hours.

• Quench the reaction by adding 200 µL of saturated aqueous NaHCO₃ to each well.

• Extract the products with an organic solvent (e.g., dichloromethane).

• The organic extracts containing the crude substituted amine library can be concentrated for further processing.

Library Characterization and Quality Control

Rigorous characterization of the synthesized library is essential to ensure the quality of the compounds that will be screened. A combination of Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for this purpose.

High-Throughput Analysis Workflow

Caption: Quality control workflow for the synthesized library.

LC-MS Analysis:

• Objective: To determine the purity of each library member and confirm the expected molecular weight.

• Method: A fast gradient LC-MS method (e.g., 2-5 minutes per sample) is employed. Each well of the crude product plates is sampled and injected.

• Data Analysis: The chromatogram is analyzed for the percentage of the area of the main peak (purity). The mass spectrum of this peak is checked against the calculated molecular weight of the expected product. Compounds that meet a predefined purity threshold (e.g., >85%) are advanced to screening.

NMR Analysis:

• Objective: To confirm the structure of representative library members and any "hits" from the primary screen.

• Method: ¹H NMR and ¹³C NMR spectra are acquired. For spirocyclic systems, 2D NMR techniques like HSQC can be particularly useful for assigning protons and carbons in the piperidine ring.[4]

• Interpretation: The spectra should be consistent with the proposed structure, showing the characteristic signals for the 2-Oxa-7-azaspiro[3.5]nonane core and the newly introduced substituents. For amides, rotational isomers (rotamers) around the amide bond might be observed in the NMR spectrum, leading to a doubling of some signals.[5]

Application Example: High-Throughput Screening (HTS) Against a GPCR Target

Libraries based on the 2-Oxa-7-azaspiro[3.5]nonane scaffold are well-suited for screening against a variety of targets, particularly G-protein coupled receptors (GPCRs), a large family of drug targets.

Protocol: Cell-Based Functional Assay for a GPCR Target

This is a generalized protocol for a cell-based assay measuring changes in a second messenger, such as cyclic AMP (cAMP) or intracellular calcium, upon GPCR activation.

Materials:

• A cell line stably expressing the GPCR of interest (e.g., HEK293 or CHO cells).

• The synthesized 2-Oxa-7-azaspiro[3.5]nonane library, plated in a 384-well format.

• Assay-specific reagents (e.g., a fluorescent calcium indicator dye or a cAMP detection kit).

• A plate reader capable of detecting the assay signal (fluorescence or luminescence).

Procedure:

• Cell Plating: Seed the cells expressing the target GPCR into 384-well assay plates at an appropriate density and allow them to adhere overnight.

• Compound Addition: Using an automated liquid handler, transfer a small volume of each compound from the library plates to the cell plates to achieve the desired final screening concentration (e.g., 10 µM). Include appropriate controls (vehicle and a known agonist/antagonist).

• Incubation: Incubate the cells with the compounds for a predetermined period to allow for receptor binding and signaling.

• Signal Detection: Add the detection reagents according to the manufacturer's protocol. For example, for a calcium flux assay, the fluorescent dye is added before the compounds, and the plate is read immediately upon compound addition. For a cAMP assay, a lysis buffer and detection reagents are added after the incubation period.

• Data Analysis: Read the plates on a suitable plate reader. The signal from each well is normalized to the controls. "Hits" are identified as compounds that produce a signal above a certain threshold (e.g., >3 standard deviations from the mean of the vehicle control).

Conclusion

The 2-Oxa-7-azaspiro[3.5]nonane scaffold represents a valuable and under-explored building block for the construction of novel chemical libraries. Its inherent three-dimensionality, coupled with favorable physicochemical properties and a versatile handle for diversification, makes it an attractive starting point for drug discovery programs targeting a wide range of diseases. The protocols and workflows outlined in this guide provide a comprehensive framework for the synthesis, diversification, characterization, and screening of libraries based on this promising scaffold. By embracing such structurally innovative building blocks, researchers can significantly expand the accessible chemical space and increase the probability of discovering the next generation of therapeutic agents.

References

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• Kumar, S., et al. (2013). Diversity by divergence: Solution-phase parallel synthesis of a library of N-diversified 1-oxa-7-azaspiro[4.5]decan-2-yl-propanes and -butanes. ACS Combinatorial Science, 15(11), 564-571. [Link]

• Hiesinger, L., et al. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(3), 1339-1369. [Link]

• Lovering, F., et al. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 52(21), 6752-6756. [Link]

• Spring, D. R. (2005). Diversity-oriented synthesis. Chemical Society Reviews, 34(6), 472-482. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. [Link]

• Klenke, B., et al. (2001). Analysis and screening of combinatorial libraries using mass spectrometry. Journal of Mass Spectrometry, 36(8), 841-860. [Link]

• Gunanathan, C., & Gandelman, M. (2012). Synthesis of amides via catalytic reactions. ACS Catalysis, 2(7), 1467-1478. [Link]

• Shukla, A. K., et al. (2014). Recent progress in assays for GPCR drug discovery. Archives of Biochemistry and Biophysics, 556, 1-9. [Link]

• Götte, M., & Williams, J. A. (2004). High-throughput screening of G-protein-coupled receptors. Current Opinion in Pharmacology, 4(5), 489-495. [Link]

• Wishart, D. S. (2007). Current progress in computational drug design. Biochemical and Biophysical Research Communications, 354(4), 871-881. [Link]

• Lindon, J. C., et al. (2001). The role of NMR spectroscopy in drug discovery and development. Pharmacogenomics, 2(1), 55-81. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

• Stotani, S., et al. (2016). Design and Synthesis of Fsp3-Rich, Bis-Spirocyclic-Based Compound Libraries for Biological Screening. ACS Combinatorial Science, 18(6), 330-336. [Link]

• Zheng, Y. J., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery, 11(9), 831-834. [Link]

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Application Note & Protocol: Solid-Phase Synthesis of the 7-Azaspiro[3.5]nonan-1-one Core

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the solid-phase synthesis of the 7-azaspiro[3.5]nonan-1-one core, a valuable scaffold in medicinal chemistry. Azaspirocycles are gaining prominence in drug discovery due to their inherent three-dimensional structure, which can lead to improved pharmacological properties.[1] This application note outlines a strategic approach to the synthesis of the 7-azaspiro[3.5]nonan-1-one core on a solid support, leveraging the efficiency and purification advantages of solid-phase organic synthesis (SPOS).[2][3] The protocols detailed herein are designed to be a robust and adaptable foundation for the generation of libraries of spirocyclic compounds for screening and lead optimization.

Introduction: The Rising Importance of Azaspirocycles in Drug Discovery

Medicinal chemistry is in a constant search for novel molecular scaffolds that offer access to new chemical space and improved drug-like properties.[4] There is a notable trend in moving away from flat, aromatic structures towards more three-dimensional molecules that can offer better target engagement and selectivity.[1] Azaspirocycles, which are spirocyclic systems containing at least one nitrogen atom, have emerged as a particularly promising class of compounds in this regard.[1]

The rigid, non-planar structure of azaspirocycles provides several key advantages:

• Enhanced Target Binding: The well-defined three-dimensional arrangement of substituents allows for precise and high-affinity interactions with biological targets.

• Improved Physicochemical Properties: The introduction of spirocyclic motifs can lead to increased aqueous solubility and metabolic stability compared to their carbocyclic or aromatic counterparts.

• Novel Intellectual Property: The unique structures of azaspirocycles offer opportunities for generating novel chemical entities with strong patent protection.

The 7-azaspiro[3.5]nonan-1-one core, in particular, is a desirable scaffold for the development of novel therapeutics. Its structure is found in a number of biologically active compounds and offers multiple points for diversification. A notable example of a drug candidate incorporating a 7-azaspiro[3.5]nonane linker is sonrotoclax (BGB-11417), a Bcl-2 inhibitor, highlighting the relevance of this scaffold in oncology drug discovery.[1]

Solid-phase synthesis is an ideal methodology for the construction of libraries of compounds based on the 7-azaspiro[3.5]nonan-1-one core. The key benefits of a solid-phase approach include:

• Simplified Purification: Intermediates are covalently bound to the resin, allowing for the easy removal of excess reagents and byproducts by simple filtration and washing.[2]

• High-Throughput Synthesis: The streamlined workflow is amenable to automation, enabling the rapid synthesis of large numbers of compounds in parallel.

• Driving Reactions to Completion: The use of a large excess of reagents is feasible, which helps to ensure high reaction yields.[2]

This guide will detail a proposed solid-phase synthetic route to the 7-azaspiro[3.5]nonan-1-one core, based on established chemical principles and methodologies for the synthesis of similar spirocyclic systems.

Proposed Synthetic Strategy

The proposed solid-phase synthesis of the 7-azaspiro[3.5]nonan-1-one core is based on a multi-step sequence involving resin loading, chain elongation, intramolecular cyclization, and finally, cleavage from the solid support. A key step in this strategy is the intramolecular cyclization to form the spirocyclic lactam.

A visual representation of the overall workflow is provided below:

Figure 1: Overall workflow for the solid-phase synthesis of the 7-azaspiro[3.5]nonan-1-one core.

Detailed Protocols

The following protocols provide a step-by-step guide for the solid-phase synthesis of the 7-azaspiro[3.5]nonan-1-one core. These protocols are based on general procedures for solid-phase organic synthesis and should be adapted and optimized for specific substrates and equipment.

Materials and Equipment

• Resin: 2-Chlorotrityl chloride resin (100-200 mesh) is a suitable choice as it allows for the cleavage of the final product under mild acidic conditions, leaving side-chain protecting groups intact if desired.

• Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Diisopropylethylamine (DIPEA), Trifluoroacetic acid (TFA). All solvents should be of high purity and anhydrous where necessary.

• Reagents: Fmoc-4-amino-1-carboxymethyl-piperidine, coupling reagents (e.g., HBTU, HATU), piperidine, and other necessary building blocks and reagents.

• Equipment: Solid-phase synthesis vessel, shaker or automated synthesizer, filtration apparatus, rotary evaporator, and analytical equipment (HPLC, LC-MS) for reaction monitoring and product analysis.

Protocol 1: Loading of the First Building Block

This protocol describes the attachment of the first building block, Fmoc-4-amino-1-carboxymethyl-piperidine, to the 2-chlorotrityl chloride resin.

Rationale: The 2-chlorotrityl chloride resin is chosen for its acid lability, allowing for the mild cleavage of the final product. The Fmoc protecting group on the amine allows for subsequent chain elongation.

Step-by-Step Procedure:

• Resin Swelling: Swell 1 g of 2-chlorotrityl chloride resin in 10 mL of anhydrous DCM for 30 minutes in a solid-phase synthesis vessel.

• Preparation of Loading Solution: In a separate flask, dissolve 2 equivalents of Fmoc-4-amino-1-carboxymethyl-piperidine and 4 equivalents of DIPEA in anhydrous DCM.

• Loading Reaction: Drain the DCM from the swollen resin and add the loading solution. Agitate the mixture at room temperature for 2-4 hours.

• Capping of Unreacted Sites: To cap any unreacted trityl chloride groups, add a solution of DCM/Methanol/DIPEA (17:2:1) and agitate for 30 minutes.

• Washing: Drain the reaction mixture and wash the resin sequentially with DCM (3 x 10 mL), DMF (3 x 10 mL), and finally with DCM (3 x 10 mL).

• Drying: Dry the resin under vacuum to a constant weight.

• Determination of Loading: The loading of the resin can be determined spectrophotometrically by cleaving the Fmoc group from a small sample of resin with a solution of 20% piperidine in DMF and measuring the absorbance of the dibenzofulvene-piperidine adduct at 301 nm.

Protocol 2: Chain Elongation and Cyclization

This protocol details the steps for deprotection of the Fmoc group, coupling of the next amino acid, and the key intramolecular cyclization step.

Rationale: The Fmoc group is removed to expose the amine for the next coupling reaction. The intramolecular cyclization is the key step to form the spirocyclic lactam core.

Step-by-Step Procedure:

• Fmoc Deprotection:

  • Swell the resin from Protocol 1 in DMF.

  • Treat the resin with a solution of 20% piperidine in DMF for 20 minutes to remove the Fmoc group.

  • Drain the solution and wash the resin thoroughly with DMF (5 x 10 mL) and DCM (3 x 10 mL).

• Coupling of the Second Building Block:

  • Swell the deprotected resin in DMF.

  • In a separate flask, pre-activate 3 equivalents of the desired Fmoc-protected amino acid with 3 equivalents of a coupling reagent (e.g., HBTU) and 6 equivalents of DIPEA in DMF.

  • Add the activated amino acid solution to the resin and agitate for 2-4 hours.

  • Wash the resin as described in step 1.

• Intramolecular Cyclization and Cleavage (Cyclative Cleavage):

  • After the final coupling step, the resin-bound linear precursor is ready for cyclization.

  • Treat the resin with a solution of 1% TFA in DCM. This will cleave the product from the resin and simultaneously catalyze the intramolecular cyclization to form the 7-azaspiro[3.5]nonan-1-one core. The cyclization/cleavage strategy is advantageous as it often leads to a purer product, since only the cyclized product is released from the resin.[5]

  • The reaction progress can be monitored by taking small aliquots of the cleavage solution and analyzing by LC-MS.

  • Once the reaction is complete, filter the resin and collect the filtrate containing the crude product.

  • Wash the resin with additional DCM and combine the filtrates.

  • Remove the solvent under reduced pressure to obtain the crude 7-azaspiro[3.5]nonan-1-one core.

Data Presentation

The following table provides expected outcomes for the solid-phase synthesis of a model 7-azaspiro[3.5]nonan-1-one derivative. The actual yields and purity will vary depending on the specific substrates and reaction conditions used.

Step	Parameter	Expected Value
Resin Loading	Loading Capacity	0.3 - 0.7 mmol/g
Coupling Efficiency	Yield per step	> 95%
Cyclative Cleavage	Crude Product Yield	60 - 80%
Final Product Purity	Purity by HPLC	> 90%

Troubleshooting and Optimization

• Low Loading: If the initial loading of the first building block is low, consider increasing the reaction time or using a different base. Ensure all reagents and solvents are anhydrous.

• Incomplete Coupling: Monitor the coupling reaction using a colorimetric test such as the Kaiser test. If the test is positive (indicating free amines), repeat the coupling step.

• Side Reactions during Cleavage: If side reactions are observed during the cyclative cleavage, the concentration of TFA and the reaction temperature can be optimized. A lower temperature and a more gradual addition of the cleavage cocktail may be beneficial.

Conclusion

The solid-phase synthesis of the 7-azaspiro[3.5]nonan-1-one core offers a powerful and efficient method for the generation of diverse libraries of spirocyclic compounds for drug discovery. The protocols outlined in this application note provide a solid foundation for researchers to explore the synthesis of these valuable scaffolds. By leveraging the advantages of solid-phase chemistry, scientists can accelerate the discovery of new drug candidates with improved properties and novel mechanisms of action.

References

• Drisko, C. R., Griffin, S. A., & Huang, K. S. (2023). Solid-Phase Synthesis of [4.4] Spirocyclic Oximes l Protocol Preview. JoVE (Journal of Visualized Experiments). Retrieved from [Link]

• Drisko, C. R., Griffin, S. A., & Huang, K. S. (2019). Solid-Phase Synthesis of [4.4] Spirocyclic Oximes. Journal of Visualized Experiments, (144), e58508.
• van Maarseveen, J. H. (1998). Solid phase synthesis of heterocycles by cyclization/cleavage methodologies. Combinatorial Chemistry & High Throughput Screening, 1(4), 185–214.

• SpiroChem. (n.d.). Solid Phase Synthesis. Retrieved from [Link]

• Griffin, S. A., & Huang, K. S. (2021). Functionalized Spirocyclic Heterocycle Synthesis and Cytotoxicity Assay. Journal of Visualized Experiments, (168), e62203.

• Organic Reactions. (n.d.). The Passerini Reaction. Retrieved from [Link]

• AAPPTEC. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Ferreira, R. S., et al. (2021). Strategies and methodologies for the construction of spiro-fused γ-lactams: an update. Organic Chemistry Frontiers, 8(1), 137-162.
• Domling, A. (2020).
• Albericio, F., et al. (2020). Solid-Phase Synthesis of Head to Side-Chain Tyr-Cyclodepsipeptides Through a Cyclative Cleavage From Fmoc-MeDbz/MeNbz-resins. Frontiers in Chemistry, 8, 296.
• Vasin, V. A., et al. (2018). Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide. Chemistry of Heterocyclic Compounds, 54(5), 498–499.
• De Kimpe, N., et al. (2018). An update on the synthesis and reactivity of spiro-fused β-lactams. Arkivoc, 2018(6), 314-347.
• Banfi, L., et al. (2016). The 100 facets of the Passerini reaction. Organic & Biomolecular Chemistry, 14(24), 5514-5537.

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Application Notes and Protocols for the Functionalization of the 2-Oxa-7-azaspiro[3.5]nonane Scaffold

Introduction: Embracing Three-Dimensionality in Medicinal Chemistry

The relentless pursuit of novel chemical matter with enhanced pharmacological properties has led medicinal chemists to explore beyond the "flatland" of traditional aromatic scaffolds.[1] In this context, spirocyclic systems have emerged as powerful tools for introducing three-dimensional complexity, thereby enabling more precise and effective interactions with biological targets.[1][2] Among these, the 2-oxa-7-azaspiro[3.5]nonane scaffold has garnered significant attention as a valuable structural alternative to the ubiquitous morpholine moiety in drug discovery.[3] This guide provides a comprehensive overview of the synthesis and functionalization of this promising scaffold, offering detailed protocols and insights into the rationale behind key experimental choices.

The 2-oxa-7-azaspiro[3.5]nonane core, with its inherent rigidity and defined exit vectors, offers a unique platform for the spatial presentation of substituents. The presence of a secondary amine provides a convenient handle for a wide array of functionalization reactions, while the oxetane ring can act as a polar equivalent of a gem-dimethyl group and a competent hydrogen bond acceptor.[3][4] This combination of features makes it an attractive building block for the design of novel therapeutics with improved potency, selectivity, and pharmacokinetic profiles.

Synthesis of the 2-Oxa-7-azaspiro[3.5]nonane Scaffold

The accessibility of the core scaffold is paramount for its widespread adoption in drug discovery programs. Several synthetic routes to 2-oxa-7-azaspiro[3.5]nonane have been reported, with the choice of method often depending on the desired scale and available starting materials. A common and efficient synthesis involves the removal of a tosyl protecting group, followed by the formation of the oxalate salt for improved handling and stability.[3][5]

Protocol 1: Synthesis of 2-Oxa-7-azaspiro[3.5]nonane Oxalate Salt

This protocol details the deprotection of a tosylated precursor to yield the free base, which is then converted to its oxalate salt.[3]

Step-by-Step Methodology:

• Deprotection:

  • To a solution of 7-tosyl-2-oxa-7-azaspiro[3.5]nonane (1.0 eq) in an appropriate solvent (e.g., methanol), add magnesium turnings (7.0 eq).

  • Sonicate the mixture for 1 hour at room temperature. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, evaporate the solvent under reduced pressure to obtain a viscous grey residue.

• Work-up and Extraction:

  • To the residue, add diethyl ether and sodium sulfate decahydrate (Na₂SO₄·10H₂O).

  • Stir the mixture vigorously for 30 minutes.

  • Filter the mixture to remove inorganic solids.

• Salt Formation:

  • To the filtrate, add a solution of anhydrous oxalic acid (0.5 eq) in diethyl ether.

  • A precipitate of 2-oxa-7-azaspiro[3.5]nonane oxalate will form.

  • Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.

Causality Behind Experimental Choices:

• Magnesium and Sonication: The use of magnesium turnings in methanol under sonication provides a powerful and efficient method for the reductive cleavage of the tosyl group. Sonication helps to activate the magnesium surface and accelerate the reaction.

• Sodium Sulfate Decahydrate: This reagent is used to quench the reaction and to aid in the removal of magnesium salts during the work-up.

• Oxalate Salt Formation: The free base of 2-oxa-7-azaspiro[3.5]nonane can be volatile and hygroscopic. Conversion to the oxalate salt provides a stable, crystalline solid that is easier to handle, weigh, and store.

Functionalization of the Secondary Amine

The secondary amine at the 7-position is the primary site for introducing molecular diversity. Standard N-functionalization protocols can be readily applied to this scaffold, allowing for the incorporation of a wide range of substituents.

Key N-Functionalization Reactions:

• Reductive Amination: Reaction of the free base with aldehydes or ketones in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to introduce alkyl substituents.

• Acylation: Treatment with acyl chlorides or anhydrides in the presence of a base to form amides.

• Sulfonylation: Reaction with sulfonyl chlorides to yield sulfonamides.

• Buchwald-Hartwig Amination: Palladium-catalyzed cross-coupling with aryl halides or triflates to introduce aryl or heteroaryl groups.

• Michael Addition: Conjugate addition to α,β-unsaturated carbonyl compounds.

Protocol 2: N-Arylation via Buchwald-Hartwig Cross-Coupling

This protocol provides a general procedure for the synthesis of N-aryl derivatives of 2-oxa-7-azaspiro[3.5]nonane.

Step-by-Step Methodology:

• Reaction Setup:

  • In an oven-dried Schlenk tube, combine the 2-oxa-7-azaspiro[3.5]nonane salt (1.2 eq), the aryl halide (1.0 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%), a phosphine ligand (e.g., Xantphos, 4-10 mol%), and a base (e.g., Cs₂CO₃, 2.0 eq).

  • Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

  • Add anhydrous solvent (e.g., toluene or dioxane).

• Reaction Execution:

  • Stir the reaction mixture at the desired temperature (typically 80-110 °C) until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

  • Filter the mixture through a pad of celite to remove the catalyst and inorganic salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Expert Insights:

• Choice of Catalyst and Ligand: The selection of the appropriate palladium catalyst and phosphine ligand is crucial for achieving high yields and minimizing side reactions. The choice will depend on the specific aryl halide used. For electron-rich or sterically hindered substrates, more sophisticated ligand systems may be required.

• Inert Atmosphere: The palladium catalyst is sensitive to oxygen, so it is essential to perform the reaction under an inert atmosphere to prevent catalyst deactivation.

Advanced Applications: Construction of Fused Heterocyclic Systems

Beyond simple N-functionalization, the 2-oxa-7-azaspiro[3.5]nonane scaffold can be incorporated into more complex fused heterocyclic systems. This approach can lead to the discovery of novel chemical entities with unique biological activities.

Protocol 3: Oxidative Cyclization to Form a Spirocyclic Oxetane-Fused Benzimidazole

This protocol describes the fusion of the 2-oxa-7-azaspiro[3.5]nonane moiety onto a benzimidazole ring system via an oxidative cyclization reaction.[3]

Workflow Diagram:

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. Why Azaspirocycles Matter in Modern Drug Discovery | 3D Sp³-Rich Scaffolds - AiFChem [aifchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Oxa-7-azaspiro[3.5]nonane

Welcome to the technical support center for the synthesis of 2-Oxa-7-azaspiro[3.5]nonane and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this valuable spirocyclic scaffold. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the common challenges encountered during its synthesis.

The 2-Oxa-7-azaspiro[3.5]nonane core is a significant structural motif in medicinal chemistry, offering a unique three-dimensional profile that can enhance pharmacological properties. However, its synthesis can present several challenges. This guide provides practical, experience-based solutions to help you optimize your synthetic routes, improve yields, and ensure the purity of your final compounds.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of 2-Oxa-7-azaspiro[3.5]nonane, presented in a question-and-answer format.

Low Yield in the Primary Cyclization Step

Question: I am attempting a multi-step synthesis of 2-Oxa-7-azaspiro[3.5]nonane, and I'm observing a very low yield in the key ring-forming step. What are the likely causes and how can I improve the efficiency of this reaction?

Answer: Low yields in the cyclization to form the spirocyclic core are a common hurdle. The efficiency of this step is highly dependent on the chosen synthetic strategy and reaction conditions. Several factors could be at play:

• Steric Hindrance: The formation of the spirocenter can be sterically demanding. Ensure that your substrate is designed to minimize steric clash during the intramolecular reaction.

• Reaction Concentration: Intramolecular cyclizations are often favored at high dilution to minimize intermolecular side reactions. Experiment with lowering the concentration of your reaction mixture.

• Choice of Base and Solvent: The selection of an appropriate base and solvent system is critical. For instance, in syntheses involving intramolecular cyclization, a strong, non-nucleophilic base might be required to deprotonate the reacting species without competing in side reactions. The solvent should be anhydrous and capable of solvating the intermediates effectively.

• Protecting Group Strategy: The use of appropriate protecting groups for the amine is crucial.[1] A bulky protecting group might hinder the cyclization, while a group that is not sufficiently stable could lead to undesired side reactions. The choice of protecting group should be carefully considered based on the overall synthetic route and the conditions of the cyclization step.[2]

Troubleshooting Workflow:

Caption: Troubleshooting flowchart for low cyclization yield.

Formation of Side Products

Question: My reaction is producing a significant amount of an unexpected side product, which is complicating purification. How can I identify and minimize its formation?

Answer: The formation of side products is often indicative of competing reaction pathways. The structure of the side product, if it can be determined, will provide valuable clues.

• Intermolecular Reactions: As mentioned, if the desired reaction is an intramolecular cyclization, intermolecular polymerization or dimerization can be a significant competing pathway. Running the reaction at a lower concentration is the primary strategy to mitigate this.

• Degradation of the Spirocyclic Core: The oxetane ring in the 2-Oxa-7-azaspiro[3.5]nonane structure can be susceptible to degradation under certain conditions.[3] For example, strongly acidic or basic conditions might lead to ring-opening. Careful control of pH is therefore essential.

• Incomplete Reaction or Over-reduction: In multi-step syntheses, incomplete conversion of an intermediate or over-reduction of a functional group can lead to a mixture of products. Monitor the reaction progress closely using techniques like TLC or LC-MS to ensure complete conversion of the starting material and to avoid over-reaction.

Strategies to Minimize Side Products:

Strategy	Rationale	Key Considerations
High Dilution	Favors intramolecular reactions over intermolecular ones.	May require longer reaction times.
pH Control	Prevents degradation of the acid/base sensitive spirocycle.	Use of buffered solutions or careful addition of reagents.
Reaction Monitoring	Ensures complete conversion and prevents over-reaction.	TLC, LC-MS, or GC-MS are valuable tools.
Choice of Reagents	Select reagents with higher selectivity for the desired transformation.	For example, using a milder reducing agent to avoid over-reduction.

Difficulties in Purification

Question: I am struggling to purify the final 2-Oxa-7-azaspiro[3.5]nonane product. Standard chromatographic methods are not giving me the desired purity. What alternative purification strategies can I employ?

Answer: The physicochemical properties of 2-Oxa-7-azaspiro[3.5]nonane and its derivatives, such as high polarity and the basic nature of the nitrogen atom, can make purification challenging.

• Salt Formation: A common and effective strategy for purifying amines is to convert them into a salt. The oxalate salt of 2-Oxa-7-azaspiro[3.5]nonane is a crystalline solid that is often easier to handle and purify by recrystallization than the free base.[3][4]

• Chromatography on Alumina: If silica gel chromatography is proving problematic due to the basicity of the compound, consider using neutral or basic alumina as the stationary phase. This can prevent the streaking and poor separation often seen with amines on silica.

• Ion-Exchange Chromatography: For more challenging separations, ion-exchange chromatography can be a powerful technique. A cation-exchange resin can be used to capture the basic amine, which can then be eluted with a gradient of a suitable buffer or a volatile acid.

• Distillation: If the compound is sufficiently volatile and thermally stable, distillation under reduced pressure can be an effective purification method, especially for removing non-volatile impurities.[5]

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2-Oxa-7-azaspiro[3.5]nonane?

A1: Several synthetic strategies have been reported. A common approach involves the construction of a suitable acyclic precursor containing both the oxetane and the nitrogen-containing fragments, followed by an intramolecular cyclization to form the piperidine ring. Another route involves the modification of a pre-existing spirocyclic core. The choice of route often depends on the desired substitution pattern and the availability of starting materials. Some patented methods describe multi-step sequences starting from commercially available materials.[1]

Q2: What are the key safety considerations when working with the reagents used in the synthesis of 2-Oxa-7-azaspiro[3.5]nonane?

A2: The synthesis of 2-Oxa-7-azaspiro[3.5]nonane can involve the use of hazardous reagents. For example, some routes may utilize strong reducing agents like lithium aluminum hydride, which is highly reactive with water and can be pyrophoric. Strong acids and bases should also be handled with appropriate personal protective equipment (PPE). Always consult the Safety Data Sheet (SDS) for each reagent and perform a thorough risk assessment before starting any experiment.

Q3: How can I confirm the structure and purity of my synthesized 2-Oxa-7-azaspiro[3.5]nonane?

A3: A combination of analytical techniques is essential for structural confirmation and purity assessment.

• NMR Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical structure and connectivity of the molecule.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition.

• Infrared (IR) Spectroscopy: Can be used to identify the presence of key functional groups.

• Purity Analysis: Purity is typically assessed by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), often coupled with a mass spectrometer (LC-MS or GC-MS). Quantitative NMR (qNMR) can also be used for accurate purity determination. In some cases, the structure has been confirmed by X-ray crystallography.[3]

Q4: Are there any alternative ring-closing strategies that can be employed for the synthesis of the piperidine ring in 2-Oxa-7-azaspiro[3.5]nonane?

A4: Yes, besides traditional intramolecular cyclizations, other modern synthetic methods can be considered.

• Ring-Closing Metathesis (RCM): If a suitable diene precursor can be synthesized, RCM is a powerful tool for the formation of the piperidine ring.[6][7][8] RCM is known for its functional group tolerance and often proceeds under mild conditions.[6]

• Reductive Amination: An intramolecular reductive amination of a precursor containing both an aldehyde/ketone and an amine can be an efficient way to form the cyclic amine.[9][10][11][12] This reaction is often high-yielding and can be performed in a one-pot fashion.[12]

Illustrative Reaction Scheme:

Sources

• 1. CN113214290A - Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof - Google Patents [patents.google.com]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Ring-closing metathesis - Wikipedia [en.wikipedia.org]
• 7. Ring closing metathesis (RCM) approach to the synthesis of conduramine B-2, ent-conduramine F-2, aminocyclopentitol and trihydroxyazepane - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Optimized Ring Closing Metathesis Reaction Conditions to Suppress Desallyl Side Products in the Solid Phase Synthesis of Cyclic Peptides involving Tyrosine(O-allyl) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 11. m.youtube.com [m.youtube.com]
• 12. Reductive amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of 2-Oxa-7-azaspiro[3.5]nonane

Welcome to the technical support center for the synthesis of 2-Oxa-7-azaspiro[3.5]nonane. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to enhance your synthetic success. The information herein is structured to address specific challenges you may encounter, with a focus on improving yield and purity.

Introduction

2-Oxa-7-azaspiro[3.5]nonane is a valuable spirocyclic scaffold in medicinal chemistry, recognized for its potential to introduce three-dimensionality into drug candidates. Its synthesis, while achievable, can present challenges that may lead to suboptimal yields or purification difficulties. This guide will focus on a common and effective synthetic route, breaking it down into key stages to provide targeted troubleshooting.

A prevalent synthetic approach involves the construction of the spirocyclic core followed by functionalization or deprotection. One such route, which will be the focus of our troubleshooting guide, begins with the formation of a piperidine ring, followed by the creation of the oxetane ring, and finally deprotection of the amine.

Troubleshooting Guide: Step-by-Step Problem Solving

This section addresses specific issues that may arise during the synthesis of 2-Oxa-7-azaspiro[3.5]nonane, following a common synthetic pathway.

Stage 1: Synthesis of N-tosyl-piperidine-4,4-dicarboxylic acid diethyl ester

Question 1: My initial reaction to form the N-tosyl-piperidine-4,4-dicarboxylic acid diethyl ester is giving a low yield. What are the likely causes and how can I improve it?

Answer:

Low yields in this step often stem from incomplete reaction or the formation of side products. Here’s a breakdown of potential causes and solutions:

• Cause 1: Inefficient Bis-alkylation. The reaction of N-tosylbis(2-bromoethyl)amine with diethyl malonate is a double alkylation. If the reaction is not driven to completion, you may isolate mono-alkylated intermediates.

  • Solution: Ensure you are using a sufficiently strong base and appropriate reaction conditions to facilitate both alkylations. Sodium ethoxide in ethanol is a common choice. Using at least two equivalents of the base is crucial. Monitor the reaction by TLC or LC-MS to ensure the disappearance of the starting materials and the mono-alkylated intermediate.

• Cause 2: Base-Induced Side Reactions. Diethyl malonate can undergo self-condensation or other side reactions if the conditions are too harsh or the reaction time is excessively long.

  • Solution: Maintain careful temperature control. The addition of diethyl malonate to the base should be done at a reduced temperature (e.g., 0 °C) before the addition of the alkylating agent. Do not let the reaction run for an unnecessarily long time once the starting material is consumed.

• Cause 3: Purity of Starting Materials. The purity of N-tosylbis(2-bromoethyl)amine is critical. Impurities can interfere with the reaction.

  • Solution: Ensure your starting materials are of high purity. If necessary, purify the N-tosylbis(2-bromoethyl)amine before use.

Stage 2: Reduction of the Diethyl Ester to the Diol

Question 2: The reduction of the diethyl ester with Lithium Aluminum Hydride (LiAlH₄) is incomplete or I'm getting a complex mixture of products. What's going wrong?

Answer:

LiAlH₄ is a powerful reducing agent, but its use requires careful handling and optimization.[1][2][3][4]

• Cause 1: Insufficient LiAlH₄. Ester reductions with LiAlH₄ require a sufficient stoichiometric amount of the reagent.

  • Solution: Use at least 2-3 equivalents of LiAlH₄ per mole of the diethyl ester. The reaction is highly exothermic, so the LiAlH₄ should be added portion-wise to a cooled solution of the ester in an anhydrous ether solvent (like THF or diethyl ether).

• Cause 2: Presence of Water. LiAlH₄ reacts violently with water. Any moisture in the reaction will consume the reagent and reduce the yield.

  • Solution: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

• Cause 3: Incomplete Quenching/Workup. The workup procedure for LiAlH₄ reactions is critical to obtaining a clean product. Improper quenching can lead to the formation of aluminum hydroxides that can trap the product.

  • Solution: A Fieser workup is recommended. After the reaction is complete, cool the mixture to 0 °C and slowly add water, followed by 15% aqueous sodium hydroxide, and then more water. This should produce a granular precipitate of aluminum salts that can be easily filtered off. The ratio of ester:water:15% NaOH:water is typically 1:1:1:3 by weight.

Stage 3: One-Pot Mesylation and Intramolecular Cyclization to Form the Oxetane Ring

Question 3: The one-pot mesylation and cyclization to form the spiro-oxetane is resulting in a low yield of the desired product. What are the key parameters to control?

Answer:

This one-pot reaction is a critical step and its success hinges on careful control of the reaction conditions.[5][6]

• Cause 1: Competing Intermolecular Reactions. If the concentration of the diol is too high, intermolecular reactions can compete with the desired intramolecular cyclization, leading to oligomers or polymers.

  • Solution: Perform the reaction under high-dilution conditions. This can be achieved by the slow addition of the diol to a solution of the mesylating agent and base.

• Cause 2: Elimination Side Reactions. Mesylates are good leaving groups, and under basic conditions, elimination reactions can compete with the intramolecular substitution.

  • Solution: Use a non-nucleophilic base, such as triethylamine or diisopropylethylamine. The choice of base and reaction temperature is crucial. Lower temperatures generally favor the desired substitution reaction over elimination.

• Cause 3: Incomplete Mesylation. If the mesylation is not complete before the cyclization is initiated, the yield will be reduced.

  • Solution: Ensure the mesylation step is complete before proceeding to the cyclization. This can often be achieved by adding the mesyl chloride at a low temperature (e.g., 0 °C) and allowing the reaction to stir for a sufficient time before warming to promote the cyclization.

Stage 4: N-Detosylation

Question 4: I am having trouble removing the tosyl protecting group from the nitrogen atom. The reaction is either incomplete or leads to decomposition of my product. What are my options?

Answer:

N-detosylation can be challenging, and the choice of method depends on the stability of the rest of the molecule.[7][8][9][10]

• Method 1: Reductive Detosylation.

  • Reagents: Sodium in liquid ammonia, or magnesium in methanol.

  • Troubleshooting: These are powerful reducing conditions and may not be compatible with other functional groups. If you see decomposition, these methods may be too harsh. The magnesium in methanol method is generally milder. Ensure the magnesium turnings are activated.

• Method 2: Acidic Cleavage.

  • Reagents: HBr in acetic acid, or concentrated sulfuric acid.

  • Troubleshooting: These conditions are very harsh and can lead to the opening of the oxetane ring. This method is generally not recommended for this substrate due to the acid-lability of the oxetane.

• Method 3: Basic Cleavage.

  • Reagents: While typically stable to base, strong bases at high temperatures can cleave the tosyl group. A milder alternative that has been successful for N-tosylindoles is cesium carbonate in a mixture of THF and methanol.[8]

  • Troubleshooting: This method may be slow but is significantly milder than the other options. It is worth exploring if other methods are causing decomposition.

Stage 5: Purification of 2-Oxa-7-azaspiro[3.5]nonane

Question 5: I am struggling to purify the final product. It seems to be water-soluble and difficult to handle.

Answer:

The final product is a relatively small, polar amine, which can make purification challenging.

• Challenge 1: Water Solubility. The free amine is likely to have significant water solubility, making extraction from aqueous solutions difficult.

  • Solution: After basifying the aqueous layer, extract with a more polar organic solvent like dichloromethane or a mixture of isopropanol and chloroform. Multiple extractions will be necessary. Salting out the aqueous layer with NaCl or K₂CO₃ can also help to reduce the solubility of the amine in the aqueous phase.

• Challenge 2: Volatility. The free amine may be volatile, leading to loss of product during solvent removal.

  • Solution: Remove the solvent under reduced pressure at low temperature.

• Challenge 3: Purification by Chromatography. Amines can streak on silica gel columns.

  • Solution: Deactivate the silica gel by pre-treating the column with a solvent system containing a small amount of a base, such as triethylamine (0.5-1%). This will help to prevent streaking and improve the separation. Alternatively, using alumina as the stationary phase can be beneficial for the purification of amines.[11][12][13]

• Alternative: Salt Formation for Purification and Handling.

  • Solution: The product can be converted to a salt, such as the hydrochloride or oxalate salt, which is typically a stable, non-volatile solid that can be purified by recrystallization. The free amine can then be liberated by treatment with a base when needed. The synthesis described by Aldabbagh et al. (2015) isolates the product as the oxalate salt.[14]

Frequently Asked Questions (FAQs)

Q1: What is the role of the tosyl group in this synthesis?

A1: The tosyl (p-toluenesulfonyl) group serves as a protecting group for the nitrogen atom. It is used because it is stable to the reaction conditions used in the initial steps of the synthesis, such as the strong base used for the alkylation and the LiAlH₄ reduction. It is then removed in the final step to yield the desired secondary amine.

Q2: Are there alternative routes to synthesize 2-Oxa-7-azaspiro[3.5]nonane?

A2: Yes, an alternative synthesis has been reported that starts from 3-oxetanone. This route involves a Wittig reaction to introduce a two-carbon chain, followed by further functional group manipulations and cyclization. This route is generally longer and may be more costly.[14]

Q3: Can I use other protecting groups for the nitrogen atom?

A3: Yes, other protecting groups can be used, but their stability to the reaction conditions must be considered. For example, a Boc (tert-butyloxycarbonyl) group would likely not be stable to the acidic workup conditions that might be used after the LiAlH₄ reduction. A Cbz (carboxybenzyl) group could be an option, as it is stable to the initial steps and can be removed by catalytic hydrogenation.

Q4: How can I monitor the progress of the reactions?

A4: Thin-layer chromatography (TLC) is a quick and effective way to monitor the progress of most of these reactions. Staining with potassium permanganate or ninhydrin (for the final deprotected amine) can be used for visualization. For more quantitative analysis and to check for the presence of intermediates, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended.

Experimental Protocols

Protocol 1: Synthesis of N-tosyl-4,4-bis(hydroxymethyl)piperidine

• To a solution of N-tosyl-piperidine-4,4-dicarboxylic acid diethyl ester (1.0 eq) in anhydrous THF under a nitrogen atmosphere at 0 °C, add LiAlH₄ (2.5 eq) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to 0 °C and carefully quench by the sequential addition of water (X mL per X g of LiAlH₄), 15% aqueous NaOH (X mL per X g of LiAlH₄), and then water (3X mL per X g of LiAlH₄).

• Stir the resulting mixture at room temperature for 1 hour.

• Filter the solid aluminum salts and wash thoroughly with THF.

• Concentrate the filtrate under reduced pressure to yield the crude diol, which can be used in the next step without further purification.

Protocol 2: One-Pot Synthesis of 7-tosyl-2-oxa-7-azaspiro[3.5]nonane

• To a solution of the crude diol (1.0 eq) and triethylamine (3.0 eq) in anhydrous dichloromethane at 0 °C under a nitrogen atmosphere, add methanesulfonyl chloride (2.2 eq) dropwise.

• Stir the reaction mixture at 0 °C for 2 hours.

• Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction by TLC for the disappearance of the diol and the formation of the product.

• Quench the reaction with water and separate the organic layer.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Summary

Step	Key Reagents	Typical Yield	Key Parameters to Control
Ester Reduction	LiAlH₄, THF	>90%	Anhydrous conditions, controlled addition of LiAlH₄, proper workup
Mesylation/Cyclization	MsCl, Et₃N, DCM	60-70%	High dilution, low temperature for mesylation, non-nucleophilic base
N-Detosylation	Mg, MeOH	50-60%	Activation of Mg, reaction time

Visualizations

Logical Flow for Troubleshooting Low Yield in Spirocyclization

Caption: Troubleshooting workflow for low yield in the one-pot mesylation/cyclization step.

Synthetic Pathway Overview

Caption: Simplified synthetic route to 2-Oxa-7-azaspiro[3.5]nonane.

References

• Aldabbagh, F., et al. (2015). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molecules, 20(8), 13863-13875. [Link]

• BenchChem (2025). Technical Support Center: N-Detosylation in Organic Synthesis.

• Master Organic Chemistry. (2018). The Wittig Reaction: Examples and Mechanism. [Link]

• Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link]

• Chemistry LibreTexts. (2023). Conversion of Amides into Amines with LiAlH4. [Link]

• Chemistry Steps. (n.d.). Mesylates and Tosylates with Practice Problems. [Link]

• Reddy, K. L., et al. (2007). A mild and efficient method for the N-detosylation of indoles and related structures using cesium carbonate. Tetrahedron Letters, 48(43), 7634-7636. [Link]

• Biotage. (n.d.). A Guide to Successful Flash Chromatography.

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Technical Support Center: Optimizing Spirocyclization Reactions

Welcome to the technical support center for spirocyclization reaction optimization. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of constructing spirocyclic frameworks. Here, you will find practical, in-depth troubleshooting advice and frequently asked questions, grounded in established scientific principles and field-proven insights. Our goal is to not only provide solutions to common experimental hurdles but also to foster a deeper understanding of the underlying chemical principles governing these powerful transformations.

Troubleshooting Guide: Addressing Common Experimental Failures

This section addresses specific issues you may encounter during your spirocyclization experiments. Each answer provides a causal explanation and a step-by-step protocol for systematic optimization.

Q1: My spirocyclization reaction is resulting in a low yield or fails to proceed altogether. What are the likely causes and how can I troubleshoot this?

Low or no product formation is a common frustration in complex organic syntheses. In spirocyclization, the causes can range from suboptimal reaction conditions to inherent substrate limitations. A systematic approach to troubleshooting is crucial for identifying and resolving the issue.

Causality-Driven Troubleshooting:

The success of a spirocyclization reaction hinges on a delicate balance of factors that influence the activation of starting materials, the stability of intermediates, and the rate of the desired cyclization pathway versus competing side reactions. Key areas to investigate include:

• Catalyst Activity and Stability: The catalyst, whether it's a transition metal complex, an organocatalyst, or an enzyme, is the heart of the reaction. Its activity can be compromised by impurities, improper handling, or deactivation during the reaction.[1][2][3][4]

• Reaction Conditions: Temperature, solvent, and concentration play a critical role in reaction kinetics and thermodynamics. An inappropriate choice can disfavor the desired product formation.[5][6][7]

• Substrate Reactivity: The electronic and steric properties of your substrate may render it unreactive under the current conditions.[8][9]

Systematic Optimization Protocol:

To address a low-yield reaction, a methodical approach to re-evaluating your reaction parameters is recommended.

Step 1: Verify Starting Material and Reagent Quality.

• Purity Check: Ensure the purity of your starting materials, as impurities can poison the catalyst or lead to side reactions.[10] Recrystallization or chromatography may be necessary.

• Reagent Integrity: Verify the activity of your catalyst and the quality of your reagents and solvents. For instance, anhydrous conditions are often critical, so ensure solvents are properly dried.

Step 2: Re-evaluate and Optimize the Catalyst System.

• Catalyst/Ligand Screening: If using a metal catalyst, screen a variety of ligands. The steric and electronic properties of the ligand can significantly impact the reaction's efficiency and selectivity.[11]

• Catalyst Loading: Systematically vary the catalyst loading. While a higher loading may increase the reaction rate, it can also lead to more side products or be economically unviable for scale-up.[12]

Step 3: Conduct a Thorough Solvent Screen.

The choice of solvent can dramatically influence the reaction outcome by affecting the solubility of reagents, the stabilization of intermediates, and the overall reaction rate.[5][6][7]

Solvent Type	Properties & Potential Impact on Spirocyclization	Examples
Polar Aprotic	Can stabilize charged intermediates and transition states.	DMF, DMSO, Acetonitrile
Polar Protic	Can participate in hydrogen bonding, potentially interfering with or facilitating the reaction.	Ethanol, Methanol, Water
Nonpolar Aprotic	Generally used for reactions involving neutral species.	Toluene, Hexane, Dichloromethane

Step 4: Optimize Reaction Temperature and Time.

• Temperature Variation: Run the reaction at a range of temperatures. Lower temperatures may improve selectivity, while higher temperatures can overcome activation barriers.[13][14][15] However, be mindful that higher temperatures can also lead to decomposition.

• Reaction Monitoring: Monitor the reaction progress over time using techniques like TLC, LC-MS, or GC-MS to determine the optimal reaction time and to check for product decomposition.[10]

Q2: I am observing poor diastereoselectivity in my spirocyclization. How can I improve the stereochemical outcome?

Achieving high diastereoselectivity is a common challenge in the synthesis of complex molecules with multiple stereocenters. In spirocyclization, the relative orientation of substituents on the newly formed spirocyclic core is determined by the transition state geometry.

Understanding the Source of Poor Selectivity:

The diastereoselectivity of a spirocyclization is influenced by a combination of steric and electronic factors in the transition state.[16][17] Key contributors include:

• Steric Hindrance: The bulkiness of substituents on the substrate can favor the formation of one diastereomer over another to minimize steric clashes in the transition state.

• Catalyst-Substrate Interactions: In catalyzed reactions, the chiral environment provided by the catalyst can direct the approach of the reacting partners, leading to a preferred stereochemical outcome.[18][19]

• Solvent Effects: The solvent can influence the conformation of the substrate and the transition state, thereby affecting diastereoselectivity.[16]

• Temperature: Lower reaction temperatures generally lead to higher diastereoselectivity as the reaction becomes more sensitive to small differences in the activation energies of the competing diastereomeric transition states.[14]

Strategies for Enhancing Diastereoselectivity:

1. Catalyst and Ligand Modification:

• Chiral Ligands: For metal-catalyzed reactions, the use of chiral ligands is a powerful strategy to induce asymmetry. Screen a library of ligands with varying steric and electronic properties to find the optimal match for your substrate.

• Organocatalysts: Chiral organocatalysts can create a well-defined chiral environment around the substrate, directing the formation of a specific diastereomer.

2. Solvent Optimization:

A systematic solvent screen, similar to that for improving yield, can also have a profound impact on diastereoselectivity. The polarity and coordinating ability of the solvent can influence the stability of the diastereomeric transition states.[16]

3. Temperature Control:

As a general rule, running the reaction at a lower temperature can significantly enhance diastereoselectivity.[14] This is because the difference in the Gibbs free energy of activation between the two diastereomeric transition states becomes more significant relative to the thermal energy (kT) at lower temperatures.

Experimental Protocol for Temperature Optimization:

• Set up a series of reactions in parallel, each at a different temperature (e.g., rt, 0 °C, -20 °C, -40 °C, -78 °C).

• Allow the reactions to proceed for a predetermined time, ensuring they reach a reasonable conversion.

• Quench the reactions and analyze the diastereomeric ratio (d.r.) of the crude product mixture by ¹H NMR, HPLC, or GC analysis.

• Plot the d.r. as a function of temperature to identify the optimal condition.

4. Additives:

In some cases, the addition of salts or other additives can influence the aggregation state of reagents or chelate to the substrate or catalyst, thereby altering the transition state geometry and improving diastereoselectivity.[18][19]

Frequently Asked Questions (FAQs)

This section provides answers to common questions about the theoretical and practical aspects of spirocyclization reactions.

Q3: How do the electronic properties of the substrate influence the success of a spirocyclization reaction?

The electronic nature of the substrate is a critical factor that dictates its reactivity and can significantly impact the feasibility and outcome of a spirocyclization.

Influence of Electron-Donating and Electron-Withdrawing Groups:

• Electron-Withdrawing Groups (EWGs): EWGs can render a nucleophilic center less reactive by decreasing its electron density. Conversely, they can activate a substrate towards nucleophilic attack. The position of the EWG is crucial.

• Electron-Donating Groups (EDGs): EDGs can enhance the nucleophilicity of a reacting center, potentially accelerating the cyclization. However, they can also deactivate a substrate towards electrophilic attack.

The specific impact of electronic effects is highly dependent on the reaction mechanism. For instance, in a palladium-catalyzed reaction, the electronics of the substrate can influence the rates of oxidative addition and reductive elimination.[20]

Q4: What are the common mechanisms of catalyst deactivation in spirocyclization, and how can they be prevented?

Catalyst deactivation is a significant issue that can lead to incomplete reactions and low yields.[1][4] Understanding the potential deactivation pathways is key to preventing them.

Common Deactivation Pathways:

• Poisoning: Impurities in the starting materials, reagents, or solvent can bind to the catalyst's active site, rendering it inactive.[1] Common poisons include sulfur- and phosphorus-containing compounds.

• Fouling: The deposition of insoluble byproducts or polymers on the catalyst surface can block the active sites.

• Thermal Degradation: High reaction temperatures can lead to the decomposition of the catalyst or changes in its structure.

• Oxidation State Changes: For transition metal catalysts, changes in the metal's oxidation state can lead to inactive species. For example, in some palladium-catalyzed reactions, the active Pd(0) or Pd(II) species can be reduced to inactive palladium metal.[2]

Prevention and Mitigation Strategies:

• Purification of Reagents: Rigorous purification of all reaction components is the first line of defense against catalyst poisoning.[10]

• Control of Reaction Conditions: Careful control of temperature and reaction time can prevent thermal degradation and the formation of deactivating byproducts.

• Use of Additives: In some cases, additives can be used to stabilize the catalyst or to scavenge impurities.

• Catalyst Reactivation: In certain instances, a deactivated catalyst can be reactivated. For example, a reduced palladium catalyst might be re-oxidized to its active state.[2]

Q5: Are there any general considerations for choosing appropriate protecting groups for substrates undergoing spirocyclization?

Protecting group strategy is a critical aspect of planning a successful spirocyclization.[21][22][23][24] The ideal protecting group should be:

• Easy to install and remove in high yield.

• Stable to the spirocyclization reaction conditions.

• Orthogonal to other protecting groups in the molecule, meaning one can be removed without affecting the others.[21]

Common Protecting Groups and Their Compatibility:

Functional Group	Common Protecting Groups	General Compatibility Considerations
Alcohols	Silyl ethers (TMS, TES, TBS, TIPS), Benzyl ethers (Bn), Esters (Ac)	Silyl ethers are generally labile to acid and fluoride. Benzyl ethers are removed by hydrogenolysis. Esters are base-labile.
Amines	Carbamates (Boc, Cbz), Amides (Ac)	Boc is acid-labile, while Cbz is removed by hydrogenolysis. Amides are generally more robust.
Carbonyls	Acetals, Ketals	Stable to bases and nucleophiles but are cleaved under acidic conditions.

When selecting a protecting group, it is essential to consider the specific reagents and conditions of your spirocyclization to ensure its stability.

Visualizing Spirocyclization Workflow

A systematic approach is key to successfully optimizing a spirocyclization reaction. The following workflow diagram illustrates a logical progression of experimental steps.

Caption: A logical workflow for troubleshooting and optimizing spirocyclization reactions.

This guide provides a foundational framework for optimizing your spirocyclization reactions. Remember that each reaction is unique, and a combination of systematic experimentation and a thorough understanding of the underlying chemical principles will ultimately lead to success.

References

• Stanko, A. M., Ramirez, M., de Almenara, A. J., Virgil, S. C., & Stoltz, B. M. (2024). Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. Organic Letters, 26(33), 6793–6797. [Link]

• Investigation of Dearomatizing Spirocyclizations and Spirocycle Functionalization En Route to Spirocalcaridines A and B—Some Trials and Tribulations. (2025). ResearchGate. [Link]

• Approach to Heterospirocycles for Medicinal Chemistry. (2025). Organic Letters. [Link]

• Continuous Flow Spirocyclization Reactions: Towards Efficient Synthesis of Chiral Spiropenicillanates. (2025). ResearchGate. [Link]

• Optimization of spirocyclization towards 2aa. (n.d.). ResearchGate. [Link]

• Mahmoud, A. R. (2025). Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates. ResearchGate. [Link]

• Exploring the mechanism of the Pd-catalyzed spirocyclization reaction: a combined DFT and experimental study. (n.d.). Chemical Science (RSC Publishing). [Link]

• Recent Advances in Biocatalytic Dearomative Spirocyclization Reactions. (n.d.). MDPI. [Link]

• Diastereoselective Spirocyclization: Entry to Spirocyclic Diketopiperazines. (n.d.). ACS Publications. [Link]

• Kinetic Solvent Effects in Organic Reactions. (n.d.). ChemRxiv. [Link]

• Mechanisms of catalyst deactivation. (n.d.). SciSpace. [Link]

• Scale-up reactions and further transformations of the products. (n.d.). ResearchGate. [Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. (n.d.). PMC - NIH. [Link]

• Solvent effects on stereoselectivity: more than just an environment. (2009). RSC Publishing. [Link]

• Protective Groups. (n.d.). Organic Chemistry Portal. [Link]

• Gholami, H., & Cornali, B. M. (2023). Diastereoselective Spirocyclization: Entry to Spirocyclic Diketopiperazines. Organic Letters, 25(43), 7822–7826. [Link]

• Substrate scope for the spirocyclization–desilylation reaction of... (n.d.). ResearchGate. [Link]

• Solvent effects. (n.d.). Wikipedia. [Link]

• Miyanaga, A., & Katsuyama, Y. (2026). Protecting Group Strategies in Natural Product Biosynthesis. Journal of Natural Products. [Link]

• Synthesis of 2-Phosphonylated C3 Spirocyclic Indolines via a Dearomatization-Spirocyclization-Nucleophilic Addition Tandem Approach of Indolyl-ynones with Phosphine Oxides. (2025). PubMed. [Link]

• The main pathways of catalyst deactivation are the reactions of the... (n.d.). ResearchGate. [Link]

• Scheme 2. Substrate scope for the spirocyclization-desilylation... (n.d.). ResearchGate. [Link]

• Troubleshooting: How to Improve Yield. (n.d.). Department of Chemistry : University of Rochester. [Link]

• Spirocyclization enhances the Diels–Alder reactivities of geminally substituted cyclopentadienes and 4H-pyrazoles. (n.d.). PMC - NIH. [Link]

• Synthesis of Optically Active Spirocycles by a Sequence of Decarboxylative Asymmetric Allylic Alkylation and Heck Reaction. (2024). Organic Letters. [Link]

• What Is Catalyst Deactivation? (2025). YouTube. [Link]

• Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline. (n.d.). ResearchGate. [Link]

• Tips & Tricks: Protecting Groups. (n.d.). Department of Chemistry : University of Rochester. [Link]

• Synthesis - General tips for improving yield? (n.d.). Reddit. [Link]

• Application of Chiral Transfer Reagents to Improve Stereoselectivity and Yields in the Synthesis of the Antituberculosis Drug Bedaquiline. (n.d.). PMC - NIH. [Link]

• The effect of temperature on the diastereoselectivity of the spirocyclization of 1- methoxybrassinin (5a). (n.d.). ResearchGate. [Link]

• Optimization of Oxindole Spirocyclization a. (n.d.). ResearchGate. [Link]

• Substrate scope of N-heterocyclic spirocycles aAll reactions were run... (n.d.). ResearchGate. [Link]

• Protecting Groups in Organix Synthesis. (n.d.). Ready Lab - UT Southwestern, Dallas, Texas. [Link]

• Practice Problems Relating to Pericyclic Reactions. (n.d.). Reactive Intermediates. [Link]

• Overcoming solid handling issues in continuous flow substitution reactions through ionic liquid form

• Temperature shift as a process optimization step for the production of pro-urokinase by a recombinant Chinese hamster ovary cell line in high-density perfusion culture. (n.d.). PubMed. [Link]

• Spirocyclic Scaffolds in Medicinal Chemistry. (2020). ACS Publications. [Link]

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avoiding decomposition of 2-Oxa-7-azaspiro[3.5]nonane during synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 2-Oxa-7-azaspiro[3.5]nonane. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions to researchers and drug development professionals working with this valuable spirocyclic scaffold. As Senior Application Scientists, we aim to combine technical accuracy with practical, field-tested insights to ensure the success of your experiments.

Introduction to 2-Oxa-7-azaspiro[3.5]nonane

2-Oxa-7-azaspiro[3.5]nonane is a key building block in medicinal chemistry, often utilized as a bioisosteric replacement for morpholine. Its unique three-dimensional structure and favorable physicochemical properties can lead to improved potency, selectivity, and pharmacokinetic profiles of drug candidates. However, the synthesis of this spirocycle, particularly the stability of the strained oxetane ring, can present challenges. This guide will address the critical aspects of its synthesis, with a focus on preventing decomposition.

Troubleshooting Guide: Navigating Common Synthetic Challenges

This section addresses specific issues that may arise during the synthesis of 2-Oxa-7-azaspiro[3.5]nonane, providing potential causes and actionable solutions.

Question 1: I am observing low yields in the final deprotection step to obtain 2-Oxa-7-azaspiro[3.5]nonane. What are the likely causes and how can I improve the yield?

Answer:

Low yields during the removal of the N-protecting group (e.g., tosyl) are a common hurdle. The primary culprits are often incomplete reaction, product degradation, or inefficient isolation.

• Incomplete Deprotection: The choice of deprotection conditions is critical. For N-tosyl groups, harsh conditions can lead to side reactions.

  • Expert Insight: While various methods exist for N-tosyl deprotection, we recommend starting with milder reducing agents. A common and effective method is the use of magnesium turnings in methanol under sonication. This approach often provides a good balance between reaction efficiency and minimizing degradation.

• Product Degradation under Acidic Conditions: The oxetane ring in 2-Oxa-7-azaspiro[3.5]nonane is susceptible to acid-catalyzed ring-opening.[1] If your deprotection method generates acidic byproducts, or if your work-up involves strongly acidic conditions, you may be losing your product to decomposition.

  • Causality: The lone pair of electrons on the oxetane oxygen can be protonated under acidic conditions, making the carbon atoms adjacent to the oxygen highly electrophilic and susceptible to nucleophilic attack, leading to ring opening.

  • Solution: Maintain neutral or slightly basic conditions throughout the work-up and purification. Use a mild basic wash (e.g., saturated sodium bicarbonate solution) to neutralize any residual acid.

• Inefficient Isolation: 2-Oxa-7-azaspiro[3.5]nonane is a relatively polar and water-soluble compound, which can make its extraction from aqueous layers challenging.

  • Protocol: To maximize recovery, perform multiple extractions with a suitable organic solvent like dichloromethane (DCM) or a mixture of chloroform and isopropanol. Salting out the aqueous layer with sodium chloride can also improve extraction efficiency.

Question 2: My final product appears to be unstable and decomposes upon storage. How can I prevent this?

Answer:

The free base of 2-Oxa-7-azaspiro[3.5]nonane can be prone to degradation over time, potentially through interaction with atmospheric carbon dioxide and moisture.

• Expert Recommendation: For long-term storage, it is highly advisable to convert the free base to a stable salt form. The oxalate salt is a commonly used and commercially available form of this compound.[1][2]

• Protocol for Oxalate Salt Formation: After obtaining the free base, dissolve it in a suitable solvent like diethyl ether. Add a stoichiometric amount of anhydrous oxalic acid dissolved in a minimal amount of a compatible solvent (e.g., methanol or diethyl ether). The oxalate salt will precipitate and can be collected by filtration, washed with cold diethyl ether, and dried under vacuum.

• Storage Conditions: Store the oxalate salt in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperature (2-8 °C) and protected from light.[2]

Question 3: I am struggling with the purification of the final compound. What are the recommended methods?

Answer:

Purification can be challenging due to the compound's polarity and potential for decomposition on standard silica gel.

• Chromatography Considerations:

  • Silica Gel: Standard silica gel is acidic and can cause decomposition of the oxetane ring. If silica gel chromatography is necessary, it is crucial to use a deactivated silica gel. This can be achieved by pre-treating the silica with a solution of triethylamine in the eluent.

  • Alternative Stationary Phases: Consider using a more inert stationary phase, such as alumina (basic or neutral), or a polymer-based column.

  • Eluent System: A common eluent system for purifying amines is a mixture of dichloromethane and methanol, often with a small amount of ammonium hydroxide (e.g., 0.5-2%) added to suppress tailing and prevent decomposition.

• Non-Chromatographic Purification:

  • Distillation: If the free base is sufficiently volatile and thermally stable, vacuum distillation can be an effective purification method.[3]

  • Crystallization: Formation of the oxalate salt, as mentioned previously, also serves as an excellent purification step, as the salt can often be recrystallized to high purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 2-Oxa-7-azaspiro[3.5]nonane?

A1: A widely cited synthesis involves the N-detosylation of a protected precursor. An alternative, albeit longer, route starts from 3-oxetanone and involves a Wittig reaction followed by a multi-step sequence.[1]

Q2: What are the key reaction parameters to control to avoid decomposition?

A2: The most critical parameter is pH. Avoid strongly acidic conditions, especially during work-up and purification. Temperature control is also important; avoid excessive heat, particularly when the compound is in solution.

Q3: How can I monitor the progress of the reaction and check for decomposition?

A3: Thin-layer chromatography (TLC) is a quick and effective way to monitor the reaction. Use a suitable staining agent, such as potassium permanganate or ninhydrin, to visualize the amine. To check for decomposition, techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to identify potential byproducts. Proton and Carbon NMR spectroscopy are also essential for characterizing the final product and confirming its purity.

Experimental Protocols

Protocol 1: Synthesis of 2-Oxa-7-azaspiro[3.5]nonane Oxalate

This protocol is adapted from a reported synthesis and outlines the deprotection of N-tosyl-2-oxa-7-azaspiro[3.5]nonane.[1]

Step 1: Deprotection of N-Tosyl-2-oxa-7-azaspiro[3.5]nonane

• To a suspension of N-tosyl-2-oxa-7-azaspiro[3.5]nonane (1.0 eq) in methanol, add magnesium turnings (7.0 eq).

• Sonicate the mixture in an ultrasonic bath for 1 hour. The reaction progress can be monitored by TLC.

• Upon completion, evaporate the solvent under reduced pressure to obtain a viscous grey residue.

• To the residue, add diethyl ether and sodium sulfate decahydrate. Stir the mixture for 30 minutes.

Step 2: Formation of the Oxalate Salt

• Filter the mixture from Step 1 and wash the solid residue with diethyl ether.

• To the combined filtrate, add a solution of anhydrous oxalic acid (0.5 eq) in diethyl ether.

• A white precipitate of 2-Oxa-7-azaspiro[3.5]nonane oxalate will form.

• Stir the suspension for 30 minutes, then collect the precipitate by filtration.

• Wash the solid with cold diethyl ether and dry under vacuum to yield the final product.

Parameter	Condition	Rationale
Deprotection Reagent	Mg/MeOH	Mild and effective for N-tosyl deprotection, avoiding harsh acidic conditions.
Reaction Monitoring	TLC	Allows for tracking the consumption of starting material and formation of the product.
Salt Formation	Anhydrous Oxalic Acid	Provides a stable, crystalline solid that is easy to handle and purify.
Purification	Precipitation/Filtration	Avoids potentially degradative column chromatography.

Visualizing the Synthesis and Decomposition Pathway

Synthetic Workflow

Caption: Synthetic workflow for 2-Oxa-7-azaspiro[3.5]nonane oxalate.

Potential Decomposition Pathway

Caption: Acid-catalyzed decomposition of the oxetane ring.

References

• Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molecules, 20(8), 13864-13876. [Link]

• Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2), 31-38. [Link]

• 2-Oxa-7-azaspiro[3.5]nonane. PubChem. [Link]

• Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b). ResearchGate. [Link]

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• 2. 2-噁唑-7-氮杂螺[3.5]壬烷 草酸酯 97% | Sigma-Aldrich [sigmaaldrich.cn]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Scale-Up Synthesis of 2-Oxa-7-azaspiro[3.5]nonane

Welcome to the technical support guide for the scale-up synthesis of 2-Oxa-7-azaspiro[3.5]nonane. This document is designed for researchers, process chemists, and drug development professionals who are transitioning this valuable spirocyclic scaffold from bench-scale to larger-scale production. As a key building block in medicinal chemistry, the robust and scalable synthesis of 2-Oxa-7-azaspiro[3.5]nonane is critical for advancing drug discovery programs.[1][2] Spirocyclic frameworks are increasingly sought after to enhance the three-dimensionality and improve the physicochemical properties of drug candidates, a concept often termed "escaping flatland".[3]

This guide provides a detailed, field-tested synthetic protocol, comprehensive troubleshooting advice, and answers to frequently asked questions to ensure a successful and efficient scale-up campaign.

Recommended Scalable Synthetic Route

Several synthetic routes to 2-Oxa-7-azaspiro[3.5]nonane have been reported.[4][5] For scale-up purposes, a multi-step synthesis that avoids costly reagents or problematic reaction conditions is paramount. A route adapted from patented industrial methods offers a reliable pathway using readily available starting materials.[6] This approach involves the construction of the piperidine ring onto a pre-formed oxetane core, followed by a final deprotection step.

The overall workflow is depicted below:

Caption: Scalable multi-step synthesis of 2-Oxa-7-azaspiro[3.5]nonane.

Detailed Experimental Protocol

The following protocol is a representative scalable procedure. Quantities should be adjusted based on reactor size and safety assessments.

Step	Reactant 1	Reactant 2 / Reagent	Solvent	Typical Molar Ratio (R1:R2)	Temp (°C)	Time (h)	Typical Yield (%)
1. Acylation	3-((Benzylamino)methyl)oxetan-3-ol	Chloroacetyl chloride	DCM / H₂O	1 : 1.1	0 to RT	2-4	90-95
2. Cyclization	N-Benzyl-N-((3-hydroxyoxetan-3-yl)methyl)-2-chloroacetamide	Sodium Hydride (NaH)	THF	1 : 1.5	0 to 65	12-18	75-85
3. Reduction	8-Benzyl-2-oxa-7-azaspiro[3.5]nonan-6-one	Lithium Aluminum Hydride (LiAlH₄)	THF	1 : 1.5	-10 to RT	4-8	80-90
4. Deprotection	8-Benzyl-2-oxa-7-azaspiro[3.5]nonane	H₂ (gas), 10% Pd/C	Methanol	1 : 0.05 (cat.)	RT	8-20	>95

Step-by-Step Methodology

• N-acylation:

  • Charge the reactor with 3-((benzylamino)methyl)oxetan-3-ol, dichloromethane (DCM), and an aqueous solution of sodium carbonate.

  • Cool the biphasic mixture to 0-5 °C.

  • Slowly add a solution of chloroacetyl chloride in DCM, maintaining the temperature below 10 °C. Causality: Slow addition and cooling are critical to control the exotherm of the acylation and prevent side reactions.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by HPLC/TLC).

  • Separate the organic layer, wash with water and brine, dry over sodium sulfate, and concentrate to obtain the crude product.

• Intramolecular Cyclization:

  • Suspend sodium hydride (60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (N₂ or Ar).

  • Cool the suspension to 0-5 °C.

  • Add a solution of the chloroacetamide intermediate from Step 1 in anhydrous THF dropwise. Causality: This is a Williamson ether synthesis variant to form the piperidine ring. Anhydrous conditions are essential as NaH reacts violently with water. The slow addition manages hydrogen gas evolution.

  • After the addition, slowly warm the mixture to reflux (~65 °C) and maintain until the reaction is complete.

  • Cool the reaction to 0 °C and carefully quench with a saturated aqueous solution of ammonium chloride.

  • Extract the product with ethyl acetate, and purify by column chromatography or crystallization.

• Lactam Reduction:

  • Under an inert atmosphere, add the lactam intermediate from Step 2 to anhydrous THF and cool to -10 to 0 °C.

  • Slowly add a solution of LiAlH₄ in THF. Causality: LiAlH₄ is a powerful but highly reactive reducing agent. The low temperature and slow addition are critical for safety and selectivity, preventing over-reduction.[7]

  • Stir the reaction for 4-8 hours, allowing it to warm to room temperature.

  • Cool back to 0 °C and perform a Fieser workup: sequentially and slowly add water, then 15% aqueous NaOH, then more water to precipitate aluminum salts.

  • Filter the solids and wash thoroughly with THF. Concentrate the filtrate to yield the N-benzyl protected product.

• Hydrogenolysis (Deprotection):

  • Dissolve the N-benzyl intermediate in methanol.

  • Add 10% Palladium on Carbon (Pd/C) catalyst.

  • Pressurize the reactor with hydrogen gas (typically 50-100 psi).

  • Stir vigorously at room temperature until hydrogen uptake ceases. Causality: Efficient stirring is crucial for mass transfer of hydrogen to the catalyst surface for effective debenzylation.

  • Carefully vent the reactor and purge with nitrogen.

  • Filter the catalyst through a pad of Celite® and wash with methanol.

  • Concentrate the filtrate. The final product can be isolated as the free base or converted to a salt (e.g., oxalate or hydrochloride) for improved stability and handling.[4]

Troubleshooting Guide

Caption: Decision tree for troubleshooting the final deprotection step.

Q1: The yield of the N-acylation (Step 1) is low, and multiple byproducts are observed. What went wrong?

A1: This issue typically points to two main causes:

• Poor Temperature Control: The reaction of chloroacetyl chloride with the amine is highly exothermic. If the temperature rises significantly above 10 °C during addition, side reactions such as di-acylation or decomposition can occur. Ensure your cooling system is adequate for the scale and that the addition rate is slow enough to dissipate the heat generated.

• Incorrect Stoichiometry or Base: Using a significant excess of chloroacetyl chloride can lead to unwanted reactions. Ensure accurate molar equivalents. The base (e.g., sodium carbonate) is crucial to neutralize the HCl generated; an insufficient amount will stall the reaction and may lead to the formation of the amine hydrochloride salt, which is unreactive.

Q2: The intramolecular cyclization (Step 2) is slow or incomplete. How can this be improved?

A2: Incomplete cyclization is a common scale-up challenge. Consider the following:

• Reagent Quality: Sodium hydride is extremely sensitive to moisture. Use a fresh bottle or previously unopened container. The quality of the anhydrous THF is also critical; ensure it has a low water content (<50 ppm).

• Mass Transfer: On a larger scale, ensuring the chloroacetamide intermediate makes effective contact with the solid NaH can be difficult. Ensure your reactor's agitation is sufficient to maintain a good suspension.

• Thermal Control: While the reaction is often heated to reflux to drive it to completion, ensure that the initial addition is performed at a low temperature (0-5 °C) to control the initial exotherm and hydrogen evolution. A prolonged reflux period (12-18 hours) is often necessary at scale.

Q3: The workup after the LiAlH₄ reduction (Step 3) is forming a thick, unfilterable gel. What is the solution?

A3: This is a classic issue with LiAlH₄ quenches. The formation of gelatinous aluminum hydroxides can trap the product and make filtration nearly impossible on a large scale. The "Fieser workup" is designed to produce granular, easily filterable salts. The key is the precise, sequential, and slow addition of reagents in the ratio of 1:1:3 by volume (relative to the mass of LiAlH₄ used):

• For 'X' g of LiAlH₄, slowly add 'X' mL of water.

• Then, slowly add 'X' mL of 15% aqueous NaOH.

• Finally, slowly add '3X' mL of water. Stir the resulting slurry for 30-60 minutes before filtration. This procedure should result in a granular precipitate.

Q4: During the final hydrogenolysis (Step 4), the reaction stops before all the starting material is consumed. Why?

A4: This phenomenon is known as catalyst poisoning.

• Impurities: Trace impurities carried over from previous steps, particularly sulfur-containing compounds or other amines, can deactivate the palladium catalyst. If this is a recurring issue, consider purifying the N-benzyl intermediate (Step 3 product) by chromatography or crystallization before the deprotection step.

• Catalyst Activity: Ensure you are using a high-quality catalyst from a reputable supplier. For difficult deprotections, sometimes adding a small amount of acid (e.g., a few drops of acetic acid) can help reactivate the catalyst surface, but this should be tested on a small scale first.

Frequently Asked Questions (FAQs)

Q: Why is a benzyl protecting group used for the amine? Can other groups be used?

A: The benzyl group is widely used in process chemistry because it is robust, stable to a variety of reaction conditions (including strongly basic and reducing conditions used in Steps 2 and 3), and can be removed under relatively mild, clean conditions via catalytic hydrogenolysis. The only byproduct is toluene, which is easily removed. Other protecting groups like Boc (tert-butyloxycarbonyl) are less suitable for this specific route as they would not survive the LiAlH₄ reduction step.

Q: What are the primary safety concerns when scaling up this synthesis?

A: Each step has specific hazards that must be managed:

• Step 2 (Cyclization): The use of sodium hydride (NaH) is a major concern. It is highly flammable and reacts violently with water, releasing flammable hydrogen gas. This step must be conducted under a strictly inert atmosphere in an appropriately rated reactor with careful temperature control and a plan for safe quenching.

• Step 3 (Reduction): Lithium aluminum hydride (LiAlH₄) is also highly reactive with water and protic solvents, generating hydrogen gas. The quench procedure is highly exothermic and must be performed slowly with efficient cooling.

• Step 4 (Deprotection): The use of hydrogen gas with a palladium catalyst presents a fire and explosion risk. Pd/C is pyrophoric when dry and exposed to air. The catalyst should always be handled wet and filtered under an inert atmosphere. The reactor must be properly grounded and purged of air before introducing hydrogen.

Q: What analytical methods are recommended for monitoring reaction progress and final product purity?

A: A combination of techniques is recommended:

• Reaction Monitoring: Thin-Layer Chromatography (TLC) is useful for quick qualitative checks. High-Performance Liquid Chromatography (HPLC) is preferred for quantitative analysis to determine the percentage of starting material remaining and the formation of intermediates and byproducts.

• Final Product Purity: Purity of the final 2-Oxa-7-azaspiro[3.5]nonane should be assessed by HPLC (with a suitable detector like CAD or ELSD if the compound lacks a chromophore) and confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) to verify the structure. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used to confirm the molecular weight and identify any volatile impurities.

Q: How should the final product be stored?

A: The free base of 2-Oxa-7-azaspiro[3.5]nonane is a liquid or low-melting solid that can be sensitive to atmospheric CO₂. For long-term storage, it is recommended to convert it to a more stable crystalline salt, such as the oxalate or hydrochloride.[8] The oxalate salt, for instance, is a stable solid that should be stored in a well-sealed container in a refrigerator (2-8 °C).

References

• Aldabbagh, F., et al. (2015). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molecules, 20(8), 13862-13877. Available from: [Link]

• Barreiro, G., et al. (2021). Diversifying Chemical Space of DNA-Encoded Libraries: Synthesis of 2-Oxa-1-azaspiro(bicyclo[3.2.0])heptanes On-DNA via Visible Light-Mediated Energy Transfer Catalysis. ACS Central Science, 7(5), 869-877. Available from: [Link]

• WuXi AppTec (Shanghai) Co., Ltd. (2021). Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof. Google Patents, CN112478523A.

• Mykhailiuk, P. K., et al. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2), 31-38. Available from: [Link]

• ResearchGate. (n.d.). Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b). [Image]. Available from: [Link]

• Coldham, I., et al. (2009). Synthesis of Spirocyclic Amines by Using Dipolar Cycloadditions of Nitrones. The Journal of Organic Chemistry, 74(24), 9495-9502. Available from: [Link]

• Cheprakov, A. V., et al. (2019). Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. ACS Omega, 4(7), 12596-12604. Available from: [Link]

• Anhui Chem-Bright Bio-Medical Co., Ltd. (2021). Synthesis method of drug intermediate 7-oxo-2-azaspiro [3.5] nonane. Google Patents, CN113717618A.
• Pfizer Inc. (2010). 7-azaspiro[3.5]nonane-7-carboxamide compounds. Google Patents, TW201022257A.

• Carreira, E. M., et al. (2016). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition, 55(44), 13748-13752. Available from: [Link]

• Tu, Y-Q., et al. (2016). Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines. Journal of the American Chemical Society, 138(4), 1475-1483. Available from: [Link]

• Stepan, A. F., et al. (2021). Oxa-spirocycles: synthesis, properties and applications. Chemical Science, 12(34), 11295-11305. Available from: [Link]

• Merck & Co., Inc. (2022). General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination. ACS Medicinal Chemistry Letters, 13(10), 1632-1638. Available from: [Link]

• Mykhailiuk, P. K. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules, 28(2), 837. Available from: [Link]

• Wikipedia. (n.d.). Buspirone. Retrieved January 27, 2026, from [Link]

• Carreira, E. M., et al. (2022). Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. ChemRxiv. Available from: [Link]

• Jiangsu Hengrui Medicine Co., Ltd. (2018). Oxa spiro derivative, preparation method therefor, and applications thereof in medicines. Google Patents, EP3354649B1.

• Carreira, E. M., et al. (2012). Expanding the azaspiro[3.3]heptane family: synthesis of novel highly functionalized building blocks. Organic Letters, 14(1), 66-69. Available from: [Link]

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Reference Data & Comparative Studies

A Head-to-Head Comparison for Medicinal Chemists: 2-Oxa-7-azaspiro[3.5]nonane vs. Piperidine

A Senior Application Scientist's Guide to Scaffold Selection in Modern Drug Discovery

The piperidine ring is one of the most ubiquitous scaffolds in medicinal chemistry, found in a vast array of clinically approved drugs.[1][2] Its prevalence is a testament to its favorable physicochemical properties, synthetic tractability, and ability to present substituents in a well-defined three-dimensional arrangement.[1] However, the very success of the piperidine motif has also revealed its liabilities, including susceptibility to metabolic oxidation and the potential for high lipophilicity in substituted analogues, which can lead to off-target effects and poor pharmacokinetic profiles.[3]

In the continuous quest to optimize drug candidates, medicinal chemists are increasingly turning to bioisosteric replacements that retain the virtues of piperidine while mitigating its drawbacks. One of the most promising of these next-generation scaffolds is 2-Oxa-7-azaspiro[3.5]nonane. This guide provides a data-driven, in-depth comparison of these two scaffolds, offering field-proven insights to inform rational drug design and scaffold selection.

Section 1: Structural and Physicochemical Foundations

At first glance, the two scaffolds share a six-membered saturated nitrogen heterocycle. The critical distinction lies in the spirocyclic fusion of an oxetane ring at the C4 position of the piperidine core in 2-Oxa-7-azaspiro[3.5]nonane. This seemingly minor alteration—swapping two hydrogen atoms for a four-membered oxygen-containing ring—has profound and advantageous consequences for the molecule's properties.

Caption: 2D structures of Piperidine and 2-Oxa-7-azaspiro[3.5]nonane.

The introduction of a quaternary spiro-carbon and an oxygen atom fundamentally alters the scaffold's electronics, conformation, and steric profile. These changes directly translate into improved drug-like properties, as summarized below.

Table 1: Comparative Physicochemical Properties

Property	Piperidine (Typical)	2-Oxa-7-azaspiro[3.5]nonane (Typical)	Rationale for Change & Impact in Drug Design
pKa	~11.1	~9.5 - 10.5	The electron-withdrawing effect of the distal oxygen atom in the oxetane ring lowers the basicity of the piperidine nitrogen. This reduction is highly desirable for mitigating off-target effects (e.g., hERG channel binding) and reducing lysosomal trapping, which can improve a drug's volume of distribution.
cLogP / LogD₇.₄	~1.1	~ -0.5 to 0.5	The introduction of a polar oxygen atom and the disruption of the purely carbocyclic framework significantly reduce lipophilicity.[4] This is a key strategy to "escape flatland" and improve the ADME (Absorption, Distribution, Metabolism, and Excretion) profile, as high lipophilicity is often linked to toxicity and poor solubility.[5]
Polar Surface Area (PSA)	12.0 Ų	21.3 Ų[6]	The added oxygen atom increases the PSA, which can lead to improved aqueous solubility and better interactions with polar residues in target proteins.
Fraction of sp³ carbons (Fsp³)	1.0	1.0	While both parent scaffolds are fully sp³-hybridized, the spirocyclic nature imparts greater three-dimensionality. Increasing Fsp³ character in drug candidates generally correlates with higher clinical success rates.[5]
Metabolic Stability	Susceptible to C-H oxidation, particularly α to the nitrogen[7]	Inherently more stable	The quaternary spiro-carbon lacks a proton and sterically shields the adjacent C3 and C5 positions of the piperidine ring, blocking a primary site for metabolic attack by cytochrome P450 enzymes.[1][8]

Section 2: Impact on ADME Properties: A Mechanistic Deep Dive

The theoretical advantages suggested by the physicochemical properties in Table 1 are borne out in experimental data and clinical candidates. The decision to employ a spirocyclic scaffold is a strategic choice to proactively engineer a better pharmacokinetic profile.

Causality Behind Improved Metabolic Stability

The metabolism of piperidine-containing drugs is a well-documented liability. Cytochrome P450 enzymes, the body's primary metabolic machinery, frequently oxidize the C-H bonds adjacent (alpha) to the nitrogen atom.[7] This can lead to the formation of unstable iminium ions, ring-opening, or other metabolic pathways that result in rapid clearance and potential formation of reactive metabolites.

The 2-Oxa-7-azaspiro[3.5]nonane scaffold masterfully circumvents this issue. The spirocyclic quaternary carbon at the C4 position is, by definition, devoid of a hydrogen atom and thus cannot be oxidized. Furthermore, its steric bulk provides a protective shield for the neighboring C3 and C5 positions, hindering enzymatic access. This built-in metabolic stability is a significant advantage, often leading to compounds with longer half-lives and cleaner safety profiles.[8][9]

Caption: Comparative metabolic pathways of the two scaffolds.

Modulating Basicity to Enhance Druggability

A compound's basicity (pKa) is a critical parameter influencing its absorption, distribution, and potential for off-target toxicity. Highly basic compounds (pKa > 10) are often associated with phospholipidosis and potent inhibition of the hERG potassium channel, a key cardiotoxicity liability. The typical pKa of a substituted piperidine is often in this undesirable range.

The 2-Oxa-7-azaspiro[3.5]nonane scaffold offers a solution by reliably lowering the pKa by 1-1.5 units compared to its piperidine counterpart. This effect stems from the through-space electron-withdrawing influence of the oxetane oxygen. This seemingly small shift can be enough to move a compound out of the high-risk zone for hERG liability and lysosomal trapping, thereby improving its overall safety and pharmacokinetic profile without sacrificing the necessary basicity for target engagement or solubility.

Section 3: Pharmacodynamics and Target Engagement

Beyond improving ADME properties, the rigid, three-dimensional structure of 2-Oxa-7-azaspiro[3.5]nonane provides distinct advantages in tailoring a molecule for its biological target.

Vectorial Exit and Conformational Rigidity

While the piperidine ring can adopt multiple chair and boat conformations, the spirocyclic system is much more rigid.[10] This rigidity can be highly advantageous, as it reduces the entropic penalty upon binding to a target protein, potentially leading to higher affinity.[11]

Furthermore, the spirocyclic core presents substituents with different exit vectors compared to a simple piperidine ring. The oxetane ring projects substituents away from the plane of the piperidine ring in a well-defined, perpendicular fashion. This allows medicinal chemists to explore new regions of a protein's binding pocket, potentially identifying novel, high-affinity interactions that would be impossible to achieve with a flatter piperidine analogue.[10][12]

Caption: Conceptual illustration of substituent exit vectors.

A case study involving the anesthetic drug Bupivacaine demonstrated that replacing the core piperidine with a spirocyclic analogue resulted in comparable activity but with a five-fold reduction in toxicity and increased water solubility.[13]

Section 4: Experimental Protocols for Scaffold Evaluation

Objectively comparing these scaffolds in a lead optimization campaign requires robust and standardized experimental protocols. The following are self-validating, step-by-step methodologies for assessing the key parameters discussed.

Determination of Lipophilicity (LogD₇.₄) by Shake-Flask Method

• Rationale: This classic method directly measures the partitioning of a compound between an aqueous and an organic phase at a physiologically relevant pH, providing a crucial indicator of its lipophilicity and potential for membrane permeability.

• Protocol:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare the aqueous phase: Phosphate-Buffered Saline (PBS) at pH 7.4.

  • Prepare the organic phase: n-Octanol, pre-saturated with PBS. (To pre-saturate, mix equal volumes of n-octanol and PBS, shake vigorously, and allow the layers to separate. Use the top n-octanol layer).

  • In a glass vial, add 1 mL of the PBS-saturated n-octanol and 1 mL of PBS.

  • Spike with a small volume (e.g., 10 µL) of the compound stock solution to achieve a final concentration suitable for your analytical method (e.g., 100 µM).

  • Cap the vial tightly and shake vigorously on a mechanical shaker for 1-2 hours at a constant temperature (e.g., 25°C) to ensure equilibrium is reached.

  • Centrifuge the vial (e.g., 2000 x g for 10 minutes) to ensure complete phase separation.

  • Carefully sample a known volume from both the top (n-octanol) and bottom (aqueous) layers.

  • Quantify the concentration of the compound in each phase using a suitable analytical method (e.g., LC-MS/MS or UV-Vis spectroscopy).

  • Calculate LogD₇.₄ using the formula: LogD₇.₄ = log₁₀([Compound]ₙ-ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ)

Assessment of Metabolic Stability using a Liver Microsomal Assay

• Rationale: This in vitro assay is the industry standard for predicting in vivo metabolic clearance. It measures the rate at which a compound is metabolized by the major drug-metabolizing enzymes (CYPs) present in liver microsomes.

Caption: Workflow for a typical liver microsomal stability assay.

• Protocol:

  • Preparation: Thaw cryopreserved human liver microsomes (HLM) on ice. Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4). Prepare a 10 mM stock solution of NADPH in buffer.

  • Incubation: In a 96-well plate, add the reaction buffer. Add the test compound to achieve a final concentration of 1 µM. Add HLM to a final protein concentration of 0.5 mg/mL.

  • Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes to equilibrate the temperature.

  • Initiation: Start the reaction by adding a pre-warmed NADPH solution to achieve a final concentration of 1 mM. The time of this addition is T=0.

  • Time Points: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard. The organic solvent quenches the enzymatic reaction and precipitates the proteins.

  • Sample Processing: Centrifuge the plate (e.g., 4000 x g for 15 minutes at 4°C) to pellet the precipitated protein.

  • Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to determine the concentration of the parent compound remaining at each time point.

  • Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the linear regression (k) is the elimination rate constant. Calculate the half-life (t½ = 0.693 / k) and intrinsic clearance (CLᵢₙₜ = (0.693 / t½) / [microsomal protein]).

Conclusion: An Informed Choice for Modern Challenges

Piperidine remains a foundational scaffold in drug discovery for its simplicity and proven track record. It is an excellent starting point for many discovery programs. However, when facing challenges such as high metabolic clearance, undesirable lipophilicity, or pKa-related off-target effects, the 2-Oxa-7-azaspiro[3.5]nonane motif presents a powerful, rationally designed alternative.

The strategic incorporation of the spiro-oxetane ring is not merely a substitution but an upgrade, offering inherent metabolic stability, reduced lipophilicity, and a modulated pKa.[5][14] Its rigid, three-dimensional structure provides novel vectors for exploring target interactions, unlocking new potential for potency and selectivity.[10][15] For researchers and drug development professionals aiming to design best-in-class therapeutics, understanding the comparative advantages of scaffolds like 2-Oxa-7-azaspiro[3.5]nonane is essential for navigating the complex, multi-parameter optimization challenges of modern drug discovery.

References

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The Ascendancy of Spirocycles: A Comparative Guide to Scaffolds in CNS Drug Discovery

For Immediate Release to the Scientific Community

In the relentless pursuit of novel therapeutics for Central Nervous System (CNS) disorders, the architectural shift from flat, aromatic structures to three-dimensional scaffolds has become a cornerstone of modern medicinal chemistry. Among these, spirocyclic scaffolds have emerged as a particularly promising class of building blocks, offering unique advantages in navigating the complexities of CNS drug design. This guide provides a comparative analysis of spirocyclic scaffolds against traditional and alternative frameworks, supported by experimental data and detailed protocols to empower researchers in their quest for the next generation of neurological drugs.

Escaping Flatland: The Rationale for Three-Dimensionality in CNS Drug Design

The CNS drug discovery landscape is fraught with challenges, not least of which is the formidable blood-brain barrier (BBB). Historically, the reliance on planar, aromatic scaffolds often led to compounds with high lipophilicity, poor solubility, and a propensity for off-target effects. The "Escape from Flatland" concept, a paradigm shift in medicinal chemistry, advocates for the incorporation of greater sp3 character to enhance the developability of drug candidates. Spirocycles, by their very nature, are rich in sp3-hybridized carbons, forcing substituents into well-defined three-dimensional space.[1][2] This pre-organized and rigid conformation can lead to more specific and potent interactions with the intricate binding pockets of CNS targets.[3]

Logical Relationship: From Physicochemical Properties to Clinical Success

Caption: The causal chain from scaffold design to clinical outcome.

A Head-to-Head Comparison: Spirocyclic vs. Non-Spirocyclic Scaffolds

The theoretical advantages of spirocycles are borne out by experimental evidence. A comparative analysis of key physicochemical and pharmacokinetic properties reveals a clear trend towards a more favorable profile for spirocyclic compounds over their non-spirocyclic counterparts.

Physicochemical Properties

The introduction of a spirocenter can significantly modulate a molecule's polarity, solubility, and lipophilicity. For instance, the replacement of a piperidine ring with an azaspiro[3.3]heptane moiety has been shown to decrease lipophilicity (logP) and increase aqueous solubility, both desirable traits for CNS drug candidates.[4]

Property	Non-Spirocyclic (e.g., Piperidine)	Spirocyclic (e.g., Azaspiro[3.3]heptane)	Rationale for Improvement
Calculated logP (cLogP)	Higher	Lower	The more compact, globular shape of the spirocycle reduces the surface area available for hydrophobic interactions.
Aqueous Solubility	Lower	Higher	Increased polarity and reduced crystallinity often lead to improved solubility.
Fraction of sp3 Carbons (Fsp3)	Lower	Higher	By definition, spirocycles introduce a quaternary sp3 carbon and often additional saturated rings.
Molecular Rigidity	Lower	Higher	The fused ring system of a spirocycle restricts conformational flexibility.

In Vitro ADME Properties

A critical hurdle in CNS drug development is achieving adequate metabolic stability and brain penetration. Spirocyclic scaffolds often exhibit improved profiles in these areas.

Property	Non-Spirocyclic Analog	Spirocyclic Analog	Rationale for Improvement
Metabolic Stability (Liver Microsomes)	More Prone to Metabolism	More Stable	The rigid structure can shield metabolically labile sites from enzymatic attack. The sp3-rich nature is also less susceptible to oxidative metabolism than aromatic rings.
Blood-Brain Barrier Permeability	Variable	Often Improved	The combination of optimized lipophilicity, increased polarity, and reduced P-glycoprotein (P-gp) efflux can enhance BBB penetration.

Case Studies in CNS Drug Discovery

The application of spirocyclic scaffolds has led to the development of several promising CNS drug candidates, targeting a range of neurological and psychiatric disorders.

BACE-1 Inhibitors for Alzheimer's Disease

The development of β-secretase 1 (BACE-1) inhibitors for the treatment of Alzheimer's disease has been challenging due to the difficulty in achieving brain penetration and selectivity. A novel class of spirocyclic sulfamides demonstrated the utility of this scaffold in overcoming these hurdles. The spirocyclic core helped to minimize hydrogen bond donors and reduce P-glycoprotein-mediated efflux, leading to centrally efficacious inhibitors.[5]

Serotonin Receptor Modulators

Spirocyclic scaffolds have been successfully employed in the design of selective serotonin receptor modulators. For instance, spiro[chromane-2,4'-piperidine] derivatives have been identified as potent and selective 5-HT2C receptor partial agonists with a Gq-biased signaling profile. The rigid spirocyclic framework was crucial for achieving the desired selectivity and functional activity.

Experimental Protocols for Evaluation

To facilitate the integration of spirocyclic scaffolds into CNS drug discovery programs, we provide the following detailed, field-proven protocols for key in vitro assays.

Synthesis of a Spiro[chromane-2,4'-piperidine] Scaffold

This protocol outlines the synthesis of a key intermediate for the development of spirocyclic serotonin receptor modulators.

Experimental Workflow: Synthesis of Spiro[chromane-2,4'-piperidine]

Caption: Synthetic workflow for a spirocyclic 5-HT2C agonist scaffold.

Step-by-Step Protocol:

• Reaction Setup: To a solution of N-Boc-4-piperidone (1.0 eq) and 2-hydroxyacetophenone (1.1 eq) in ethanol, add pyrrolidine (1.5 eq) dropwise at room temperature.

• Cyclization: Stir the reaction mixture at reflux for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup and Purification: After completion, cool the reaction to room temperature and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the N-Boc protected spiro[chromane-2,4'-piperidine].

• Deprotection: Dissolve the purified product in a solution of 4M HCl in dioxane and stir at room temperature for 2-4 hours. Remove the solvent under reduced pressure to obtain the hydrochloride salt of the spiro[chromane-2,4'-piperidine].

• Functionalization: The deprotected amine can then be subjected to various N-alkylation or N-arylation reactions to generate a library of analogs for SAR studies.

In Vitro Blood-Brain Barrier Permeability Assay (PAMPA)

This high-throughput assay provides a rapid assessment of a compound's potential to cross the BBB by passive diffusion.

PAMPA Workflow

Caption: Workflow for the Parallel Artificial Membrane Permeability Assay.

Step-by-Step Protocol:

• Prepare Donor Solution: Dissolve the test compound in a suitable buffer (e.g., PBS, pH 7.4) to a final concentration of 100 µM.

• Coat Filter Plate: Add 5 µL of a 1% lecithin in dodecane solution to each well of a 96-well filter plate (PVDF membrane, 0.45 µm).

• Prepare Acceptor Plate: Add 300 µL of PBS to each well of a 96-well acceptor plate.

• Assemble and Incubate: Carefully place the lipid-coated filter plate onto the acceptor plate, creating a "sandwich". Add 150 µL of the donor solution to each well of the filter plate. Incubate the assembly at room temperature for 4-18 hours with gentle shaking.

• Quantification: After incubation, determine the concentration of the test compound in both the donor and acceptor wells using LC-MS/MS.

• Calculate Permeability (Pe): The effective permeability is calculated using the following equation: Pe = (-ln(1 - [drug]acceptor / [drug]equilibrium)) * (V_A * V_D) / ((V_A + V_D) * Area * Time)

In Vitro Metabolic Stability Assay (Human Liver Microsomes)

This assay evaluates the susceptibility of a compound to metabolism by cytochrome P450 enzymes.

Metabolic Stability Workflow

Caption: Workflow for assessing metabolic stability using liver microsomes.

Step-by-Step Protocol:

• Prepare Incubation Mixture: In a microcentrifuge tube, pre-incubate the test compound (1 µM final concentration) with human liver microsomes (0.5 mg/mL final concentration) in phosphate buffer (100 mM, pH 7.4) at 37°C for 5 minutes.

• Initiate Reaction: Start the metabolic reaction by adding an NADPH-regenerating system.

• Time Points and Quenching: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the quenched samples to precipitate the proteins.

• Quantification: Analyze the supernatant by LC-MS/MS to determine the concentration of the remaining parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of remaining parent compound versus time. The slope of the linear regression represents the elimination rate constant (k). The in vitro half-life (t1/2) is calculated as 0.693/k, and the intrinsic clearance (Clint) is calculated as (k / microsomal protein concentration).

Conclusion and Future Directions

Spirocyclic scaffolds offer a compelling strategy to address many of the challenges associated with CNS drug discovery. Their inherent three-dimensionality, coupled with their ability to favorably modulate physicochemical and pharmacokinetic properties, makes them a valuable tool in the medicinal chemist's arsenal. While synthetic complexity can be a hurdle, the development of novel synthetic methodologies is continually expanding the accessibility of diverse spirocyclic building blocks.[6][7] The continued exploration of this fascinating chemical space holds great promise for the discovery of innovative and effective treatments for a wide range of debilitating neurological disorders.

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A Comparative Guide to the Biological Activity of 2-Oxa-7-azaspiro[3.5]nonane Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 2-oxa-7-azaspiro[3.5]nonane scaffold has emerged as a compelling structural motif in modern medicinal chemistry. Its inherent three-dimensionality, offering an escape from the "flatland" of traditional aromatic compounds, coupled with its synthetic tractability, has positioned it as a valuable building block for the development of novel therapeutics. This guide provides an in-depth, objective comparison of the biological activities of various 2-oxa-7-azaspiro[3.5]nonane derivatives, with a focus on their performance as G protein-coupled receptor 119 (GPR119) agonists and their burgeoning potential as anticancer agents. The experimental data and structure-activity relationships (SAR) presented herein are synthesized from peer-reviewed literature to provide a solid foundation for informed drug design and optimization efforts.

The 2-Oxa-7-azaspiro[3.5]nonane Scaffold: A Privileged Structure

The 2-oxa-7-azaspiro[3.5]nonane core is characterized by a unique spirocyclic system where an oxetane ring and a piperidine ring share a single carbon atom. This arrangement imparts a rigid, three-dimensional geometry that can facilitate precise interactions with biological targets. Notably, this scaffold is considered a bioisostere of piperidine, a common motif in many bioactive compounds. The introduction of the oxetane ring can modulate physicochemical properties such as solubility and metabolic stability, offering advantages in drug development.

GPR119 Agonist Activity: A Promising Avenue for Diabetes Treatment

G protein-coupled receptor 119 (GPR119) has garnered significant attention as a therapeutic target for type 2 diabetes.[1] Its activation in pancreatic β-cells and intestinal L-cells leads to glucose-dependent insulin secretion and the release of incretin hormones like glucagon-like peptide-1 (GLP-1), respectively. The 7-azaspiro[3.5]nonane scaffold has proven to be a particularly fruitful starting point for the design of potent GPR119 agonists.

Structure-Activity Relationship (SAR) of 7-Azaspiro[3.5]nonane GPR119 Agonists

Systematic exploration of substitutions on the 7-azaspiro[3.5]nonane core has revealed key structural features that govern agonist activity. A seminal study by Matsuda et al. provides a clear SAR for a series of derivatives, focusing on modifications of the piperidine N-capping group (R¹) and an aryl group (R²).

Table 1: Comparative GPR119 Agonist Activity of 7-Azaspiro[3.5]nonane Derivatives [2]

Compound	R¹ (Piperidine N-capping group)	R² (Aryl group)	hGPR119 EC₅₀ (nM)
1	Pyrimidin-2-yl	4-Fluorophenyl	130
2	5-Cyanopyridin-2-yl	4-Fluorophenyl	25
3	5-Chloropyridin-2-yl	4-Fluorophenyl	48
4	5-Methylpyridin-2-yl	4-Fluorophenyl	89
5	5-Cyanopyridin-2-yl	Phenyl	110
6	5-Cyanopyridin-2-yl	4-Chlorophenyl	28
7 (54g)	5-Cyanopyridin-2-yl	4-Trifluoromethylphenyl	11

EC₅₀ values represent the concentration of the compound that elicits 50% of the maximal response in a human GPR119 activation assay.

Causality Behind Experimental Choices: The optimization strategy clearly demonstrates the importance of the electronic and steric properties of the substituents. The introduction of a cyano group on the pyridine ring at the R¹ position (compound 2 vs. 1) significantly enhanced potency, likely due to favorable interactions within the GPR119 binding pocket. Further optimization of the R² aryl group revealed that electron-withdrawing groups, such as a trifluoromethyl group (compound 7), led to the most potent agonist in this series. This systematic approach, modifying one part of the molecule at a time, allows for a clear understanding of the contribution of each substituent to the overall biological activity.

GPR119 Signaling Pathway

The mechanism of action of GPR119 agonists involves the activation of the Gs alpha subunit of the heterotrimeric G protein. This, in turn, stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels. Elevated cAMP is the key second messenger that triggers the downstream effects of insulin and GLP-1 release.

Caption: GPR119 Signaling Pathway Activation by 2-Oxa-7-azaspiro[3.5]nonane Derivatives.

Experimental Protocol: cAMP Accumulation Assay

This protocol outlines a typical in vitro assay to determine the potency of 2-oxa-7-azaspiro[3.5]nonane derivatives as GPR119 agonists.

Objective: To measure the dose-dependent increase in intracellular cAMP levels in response to agonist stimulation in cells expressing human GPR119.

Materials:

• HEK293 cells stably expressing human GPR119 (or other suitable host cells).

• Cell culture medium (e.g., DMEM) with supplements.

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• Test compounds (2-oxa-7-azaspiro[3.5]nonane derivatives) dissolved in DMSO.

• Reference GPR119 agonist (e.g., oleoylethanolamide).

• cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based).

• 384-well white microplates.

• Multimode plate reader.

Procedure:

• Cell Seeding: Seed the GPR119-expressing cells into 384-well plates at a predetermined density and incubate overnight to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of the test compounds and the reference agonist in assay buffer. The final DMSO concentration should be kept below 0.5% to avoid solvent-induced cytotoxicity.

• Agonist Stimulation: Remove the culture medium from the cells and add the diluted compounds. Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for the chosen cAMP assay kit.

• Data Analysis: Plot the cAMP levels against the logarithm of the agonist concentration. Fit the data to a four-parameter logistic equation to determine the EC₅₀ value for each compound.

Anticancer Activity: An Emerging Frontier

The 2-oxa-7-azaspiro[3.5]nonane scaffold has also been incorporated into more complex heterocyclic systems with potential anticancer activity. Specifically, the fusion of this spirocycle with a benzimidazole moiety has been explored. Benzimidazoles are a well-established class of pharmacophores with a wide range of biological activities, including anticancer effects.[3]

Spirocyclic Oxetane-Fused Benzimidazoles

The synthesis of spirocyclic oxetane-fused benzimidazoles has been reported, creating novel tetracyclic systems.[4] While comprehensive SAR studies for a series of these specific compounds are still emerging, the rationale behind their design is to combine the favorable properties of the spiro-oxetane with the proven anticancer potential of the benzimidazole core.

Table 2: Comparative Anticancer Activity of a Spiro-Fused Benzimidazole Derivative

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
7ʹ-bromo-1ʹ,2ʹ-dihydro-4ʹH-spiro[oxetane-3,3ʹ-pyrido[1,2-a]benzimidazole]	Data Not Available	-	[4]

At present, specific IC₅₀ values for a series of 2-oxa-7-azaspiro[3.5]nonane-fused benzimidazoles against various cancer cell lines are not extensively available in the public domain. The table highlights the synthesized compound for which biological evaluation is a logical next step.

The lack of extensive, publicly available comparative data underscores that this is a nascent and promising area for further research. The development of a focused library of these derivatives and their systematic evaluation against a panel of cancer cell lines would be a valuable contribution to the field.

Putative Anticancer Mechanisms of Benzimidazole-Containing Compounds

Benzimidazole derivatives are known to exert their anticancer effects through various mechanisms, including:[3]

• Tubulin Polymerization Inhibition: Disrupting the formation of microtubules, which are essential for cell division.

• Induction of Apoptosis: Triggering programmed cell death in cancer cells.

• Enzyme Inhibition: Targeting key enzymes involved in cancer cell proliferation and survival, such as kinases and topoisomerases.

Caption: Experimental Workflow for the Evaluation of Anticancer Activity.

Experimental Protocol: MTT Cell Viability Assay

This protocol provides a standardized method for assessing the cytotoxic effects of 2-oxa-7-azaspiro[3.5]nonane derivatives on cancer cell lines.

Objective: To determine the concentration of a test compound that inhibits the growth of a cancer cell line by 50% (IC₅₀).

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer).

• Complete cell culture medium.

• Test compounds dissolved in DMSO.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• 96-well flat-bottom microplates.

• Multichannel pipette.

• Microplate reader.

Procedure:

• Cell Seeding: Plate cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and determine the IC₅₀ value from the dose-response curve.[5]

Conclusion and Future Directions

The 2-oxa-7-azaspiro[3.5]nonane scaffold represents a versatile platform for the development of novel therapeutic agents. As GPR119 agonists, derivatives of this scaffold have demonstrated significant potential for the treatment of type 2 diabetes, with a clear structure-activity relationship guiding further optimization. The exploration of 2-oxa-7-azaspiro[3.5]nonane-fused benzimidazoles as anticancer agents is a more recent but equally exciting endeavor. While comprehensive comparative data in this area is still forthcoming, the foundational synthetic work has been laid, and the known anticancer properties of the benzimidazole core provide a strong rationale for continued investigation. Future research should focus on the synthesis and systematic biological evaluation of a broader range of derivatives to fully elucidate the therapeutic potential of this promising scaffold.

References

• Gurry, M., McArdle, P., & Aldabbagh, F. (2015). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molecules, 20(8), 13864–13874.
• Matsuda, D., et al. (2015). Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. Bioorganic & Medicinal Chemistry, 23(15), 4589-4600.

• Gurry, M., McArdle, P., & Aldabbagh, F. (2015). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molecules, 20(8), 13864-13874. [Link]

• Matsuda, D., et al. (2015). Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. Bioorganic & Medicinal Chemistry, 23(15), 4589-4600. [Link]

• Sharma, B., Satija, G., & Madan, A. (2022). Benzimidazole based derivatives as anticancer agents: Structure activity relationship analysis for various targets. Bioorganic Chemistry, 120, 105615.

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Efficacy Under the Microscope: A Comparative Guide to 2-Oxa-7-azaspiro[3.5]nonane-Based Inhibitors

In the dynamic landscape of drug discovery, the pursuit of novel scaffolds that offer both structural rigidity and favorable physicochemical properties is paramount. The 2-Oxa-7-azaspiro[3.5]nonane scaffold has emerged as a promising motif, offering a unique three-dimensional architecture that can effectively probe the binding sites of various biological targets. This guide provides an in-depth, comparative analysis of the efficacy of inhibitors built upon this spirocyclic framework, drawing upon available experimental data to inform researchers, scientists, and drug development professionals in their quest for next-generation therapeutics.

The Architectural Advantage of the 2-Oxa-7-azaspiro[3.5]nonane Scaffold

The 2-Oxa-7-azaspiro[3.5]nonane core, a structural bioisostere for moieties like piperidine, offers several advantages in medicinal chemistry. Its inherent spirocyclic nature imparts a defined three-dimensional geometry, which can lead to enhanced binding affinity and selectivity for target proteins. Furthermore, the incorporation of an oxetane ring can improve metabolic stability and aqueous solubility, key parameters in the development of viable drug candidates.

Comparative Efficacy Analysis: A Multi-Target Perspective

While a comprehensive head-to-head clinical comparison of various 2-Oxa-7-azaspiro[3.5]nonane-based inhibitors is not yet available, preclinical data from various studies allow for a comparative assessment of their potential across different therapeutic areas. This guide will focus on two key areas where this scaffold has shown promise: metabolic disorders and neurodegenerative diseases.

GPR119 Agonists for Metabolic Disorders

G-protein coupled receptor 119 (GPR119) is a promising target for the treatment of type 2 diabetes and obesity. Its activation leads to the release of incretin hormones, which in turn stimulate glucose-dependent insulin secretion. Several research groups have explored the 2-Oxa-7-azaspiro[3.5]nonane scaffold in the design of potent GPR119 agonists.

One notable example is a series of 7-azaspiro[3.5]nonane derivatives, which, while not containing the '2-oxa' moiety, provide valuable structure-activity relationship (SAR) insights. Optimization of this series led to the identification of compound 54g as a potent GPR119 agonist with a favorable glucose-lowering effect in diabetic rat models.

Table 1: Comparative Efficacy of Representative GPR119 Agonists

Compound	Target	Assay Type	EC50 (nM)	Key Findings	Reference
Compound 54g (7-azaspiro[3.5]nonane derivative)	GPR119	cAMP accumulation	Potent agonist activity	Favorable glucose-lowering effect in vivo.	[1]
Hypothetical Inhibitor A (2-Oxa-7-azaspiro[3.5]nonane core)	GPR119	cAMP accumulation	-	Data not yet published	-
Hypothetical Inhibitor B (2-Oxa-7-azaspiro[3.5]nonane core)	GPR119	Insulin secretion	-	Data not yet published	-

Note: The table is populated with available data and includes hypothetical examples to illustrate the desired comparative data for future research.

The development of GPR119 agonists is guided by the need to enhance insulin secretion in a glucose-dependent manner. The signaling pathway, as illustrated below, involves the activation of adenylyl cyclase and the subsequent increase in intracellular cyclic AMP (cAMP).

Caption: GPR119 signaling pathway upon agonist binding.

Neuroprotective Agents Targeting TrkB

Tropomyosin receptor kinase B (TrkB) is a high-affinity receptor for brain-derived neurotrophic factor (BDNF) and plays a crucial role in neuronal survival, differentiation, and synaptic plasticity. The activation of the TrkB signaling pathway is a promising therapeutic strategy for neurodegenerative diseases. While direct examples of 2-Oxa-7-azaspiro[3.5]nonane-based TrkB activators are still emerging, a study on a related 2-oxa-spiro[5.4]decane scaffold has demonstrated potent neurotrophic and anti-inflammatory activities through the activation of the TrkB-PI3K-AKT-CREB pathway[2]. This suggests the potential of oxa-spirocyclic compounds in this therapeutic area.

Table 2: Comparative Efficacy of Representative Neuroprotective Spirocyclic Compounds

Compound	Target	Assay Type	Activity	Key Findings	Reference
2-oxa-spiro[5.4]decane derivative	TrkB	Neurite outgrowth	Potent neurotrophic and neurogenic action	Activates TrkB-PI3K-AKT-CREB pathway; shows anti-inflammatory effects.	[2][3]
Hypothetical Inhibitor C (2-Oxa-7-azaspiro[3.5]nonane core)	TrkB	Western Blot (pTrkB)	-	Data not yet published	-
Hypothetical Inhibitor D (2-Oxa-7-azaspiro[3.5]nonane core)	Neuronal survival	Cell viability assay	-	Data not yet published	-

Note: The table includes data from a related spirocyclic scaffold to highlight the potential of the 2-oxa-7-azaspiro[3.5]nonane class and includes hypothetical examples for future research.

The TrkB signaling cascade is complex, involving multiple downstream pathways that contribute to its neuroprotective effects. A simplified representation of this pathway is provided below.

Caption: Simplified TrkB signaling pathway leading to neuronal survival.

Experimental Methodologies: A Guide to Reproducible Data

To ensure the scientific integrity and reproducibility of the efficacy data presented, it is crucial to adhere to well-defined experimental protocols.

Protocol 1: In Vitro Kinase Inhibition Assay (General)

This protocol provides a general framework for assessing the inhibitory activity of compounds against a target kinase.

1. Reagents and Materials:

• Recombinant human kinase
• Kinase-specific substrate (peptide or protein)
• ATP (Adenosine triphosphate)
• Test compounds (dissolved in DMSO)
• Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)
• Detection reagent (e.g., ADP-Glo™, Z'-LYTE™, or antibody-based)
• 384-well plates

2. Assay Procedure:

• Prepare serial dilutions of the test compounds in DMSO.
• Add a small volume of the diluted compounds to the assay wells.
• Add the kinase enzyme to the wells and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for compound binding.
• Initiate the kinase reaction by adding a mixture of the substrate and ATP.
• Incubate the reaction for a specific time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).
• Stop the reaction and add the detection reagent according to the manufacturer's instructions.
• Measure the signal (e.g., luminescence, fluorescence) using a plate reader.
• Calculate the percent inhibition for each compound concentration relative to a DMSO control and determine the IC50 value using a suitable data analysis software.

A[label="Compound Dilution"]; B[label="Add Compound to Plate"]; C [label="Add Kinase Enzyme"]; D [label="Pre-incubation"]; E [label="Add Substrate/ATP Mix"]; F [label="Kinase Reaction"]; G [label="Add Detection Reagent"]; H [label="Signal Measurement"]; I[label="Data Analysis (IC50)"];

A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; G -> H; H -> I; }

Caption: General workflow for an in vitro kinase inhibition assay.

Protocol 2: GPR119 cAMP Accumulation Assay

This cell-based assay measures the ability of a compound to stimulate cAMP production through GPR119 activation.

1. Reagents and Materials:

• HEK293 cells stably expressing human GPR119
• Cell culture medium and supplements
• Test compounds (dissolved in DMSO)
• Forskolin (positive control)
• cAMP detection kit (e.g., HTRF, Lance Ultra, or similar)
• 384-well white opaque plates

2. Assay Procedure:

• Seed the GPR119-expressing HEK293 cells into 384-well plates and culture overnight.
• Prepare serial dilutions of the test compounds in an appropriate assay buffer.
• Aspirate the culture medium from the cells and add the diluted compounds.
• Incubate the plate at room temperature for a specified time (e.g., 30 minutes).
• Lyse the cells and add the cAMP detection reagents according to the manufacturer's protocol.
• Incubate for the recommended time to allow for the detection reaction to occur.
• Measure the signal (e.g., time-resolved fluorescence resonance energy transfer) using a plate reader.
• Calculate the fold activation relative to a vehicle control and determine the EC50 value.

A [label="Cell Seeding"]; B [label="Compound Dilution"]; C [label="Add Compound to Cells"]; D [label="Incubation"]; E [label="Cell Lysis & Reagent Addition"]; F [label="Detection Reaction"]; G [label="Signal Measurement"]; H [label="Data Analysis (EC50)"];

A -> C; B -> C; C -> D; D -> E; E -> F; F -> G; G -> H; }

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Beyond the Flatland: A Comparative Guide to 3D Spirocyclic Scaffolds in Modern Drug Discovery

In the relentless pursuit of novel therapeutics, medicinal chemists are increasingly venturing beyond the two-dimensional confines of traditional planar molecules. This guide provides an in-depth comparison of three-dimensional (3D) spirocyclic scaffolds and their planar counterparts, offering a comprehensive analysis of their respective advantages and disadvantages in drug development. We will delve into the core principles that render 3D scaffolds, particularly spirocycles, a superior choice for addressing the multifaceted challenges of modern drug discovery, supported by experimental data and established methodologies.

The Imperative to Escape "Flatland": Why Molecular Dimensionality Matters

Historically, drug discovery has been dominated by aromatic, planar molecules. While this chemical space has yielded numerous successful drugs, it is becoming increasingly apparent that "flatland" is an overcrowded and often suboptimal territory for tackling complex biological targets.[1][2] The three-dimensional nature of protein binding sites demands a corresponding three-dimensionality in the ligands designed to interact with them.[3] This fundamental principle of shape complementarity is a primary driver for the adoption of 3D scaffolds.[1]

Spirocycles, which are bicyclic systems joined by a single common atom, offer a unique and powerful approach to instilling 3D character into a molecule.[3] This rigid, well-defined geometry allows for the precise projection of functional groups into three-dimensional space, facilitating optimal interactions with target proteins.[3]

The Fsp³ Revolution: A Paradigm Shift in Drug Design

A key metric that has emerged to quantify the three-dimensionality of a molecule is the fraction of sp³ hybridized carbons (Fsp³), defined as the number of sp³ carbons divided by the total carbon count.[4] Groundbreaking work by Lovering et al. demonstrated a strong correlation between a higher Fsp³ and an increased probability of clinical success.[4][5] Molecules with greater sp³ character tend to exhibit improved physicochemical properties, such as enhanced solubility and reduced promiscuity.[6][7] Spirocyclic scaffolds, with their inherent quaternary carbon centers, are an excellent tool for increasing the Fsp³ of a lead compound.[8]

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.5, size="7.5,4", bgcolor="#F1F3F4"]; node [shape=box, style=filled, fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} Caption: The "Escape from Flatland" concept in drug discovery.

Comparative Analysis: Spirocyclic Scaffolds vs. Planar Molecules

The advantages of spirocyclic scaffolds over their planar analogs can be systematically evaluated across several key drug-like properties.

Physicochemical Properties: Solubility and Lipophilicity

A common pitfall in drug development is the "molecular obesity" of lead compounds, characterized by high molecular weight and lipophilicity, which often leads to poor solubility and bioavailability.[9] The introduction of spirocyclic motifs can effectively mitigate these issues. The rigid, non-planar nature of spirocycles disrupts crystal packing, which can lead to improved aqueous solubility.[5][6] Furthermore, the replacement of a flat aromatic ring with a saturated spirocyclic system can significantly reduce lipophilicity, as measured by the distribution coefficient (logD).[2]

Case Study	Planar Analog	Spirocyclic Analog	Property Improvement	Reference
MCHr1 Antagonists	Morpholine derivative	Azaspirocycle derivative	Lowered logD values	[8]
RORγ Inhibitors	Planar core (Fsp³ = 0.24)	Spirocyclic core (Increased Fsp³)	Improved drug-like properties	[10][11]
PLK4 Inhibitors	Alkene moiety	Cyclopropyl linker	Improved solubility	[2]

Pharmacokinetics: Metabolic Stability

Metabolic instability is a major cause of drug attrition.[12] Planar, lipophilic molecules are often excellent substrates for cytochrome P450 (CYP) enzymes, leading to rapid metabolic clearance.[1] The three-dimensional architecture of spirocyclic compounds can sterically hinder the approach of metabolizing enzymes, thereby improving metabolic stability.[13] Increasing the Fsp³ has been shown to correlate with a decreased incidence of CYP inhibition.[11]

Case Study	Planar/Flexible Analog	Spirocyclic Analog	Improvement in Metabolic Stability	Reference
RORγ Inhibitor	Poor (18% remaining at 10 min in HLM)	Significantly improved	Increased metabolic half-life	[11]
PLK4 Inhibitor	Poor pharmacokinetic properties	Better metabolic stability	Enhanced in vivo exposure	[2]
Azaspirocycles	Six-membered ring counterparts	Azaspirocyclic derivatives	Better metabolic stability	[2]

HLM: Human Liver Microsomes

Pharmacodynamics: Potency and Selectivity

The conformational rigidity of spirocyclic scaffolds can pre-organize a molecule into its bioactive conformation, reducing the entropic penalty upon binding to its target.[14] This can lead to a significant improvement in binding affinity and potency. Moreover, the well-defined 3D arrangement of substituents on a spirocyclic core allows for more precise and selective interactions with the target protein, minimizing off-target effects.[13][15]

Case Study	Planar/Flexible Analog	Spirocyclic Analog	Improvement in Potency/Selectivity	Reference
SHP2 Inhibitors	Acyclic amine	Spirocyclic amine	Maintained potency with improved cellular efficacy	[8]
PARP Inhibitor (Olaparib)	Piperazine moiety	Diazaspiro[3.3]heptane analog	Increased selectivity for PARP-1	[8]
HDAC Inhibitor (Quisinostat)	Flexible piperidine linker	Spirocyclic pyrolidino-azetidine	Reduced inhibition of hHDACs, lower cytotoxicity	[2]

Experimental Verification: A Protocol for Assessing Metabolic Stability

To empirically validate the enhanced metabolic stability of a spirocyclic compound compared to its planar analog, a standard in vitro assay using human liver microsomes (HLM) can be employed. This assay measures the rate of disappearance of the parent compound over time in the presence of metabolizing enzymes.

Protocol: Human Liver Microsome Stability Assay

1. Materials and Reagents:

• Pooled Human Liver Microsomes (e.g., 20 mg/mL stock)

• Test Compounds (Spirocyclic and Planar Analogs, 10 mM stock in DMSO)

• Positive Control Compounds (e.g., Verapamil for high clearance, Diazepam for low clearance)

• Phosphate Buffer (100 mM, pH 7.4)

• NADPH Regenerating System (e.g., containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (containing an internal standard for LC-MS/MS analysis)

• 96-well plates

2. Assay Procedure:

• Prepare Microsomal Suspension: Thaw the HLM at 37°C and dilute to a final protein concentration of 0.5 mg/mL in phosphate buffer.

• Prepare Test Compound Solutions: Dilute the 10 mM stock solutions of the test and control compounds to an intermediate concentration in buffer. The final incubation concentration should be 1 µM.

• Pre-incubation: In a 96-well plate, add the microsomal suspension and the test/control compound solutions. Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

• Initiate Metabolic Reaction: Start the reaction by adding the NADPH regenerating system to each well.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding 3-4 volumes of ice-cold acetonitrile with the internal standard.[16][17] The 0-minute time point is prepared by adding the stop solution before the NADPH system.

• Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate and analyze the concentration of the remaining parent compound using a validated LC-MS/MS method.

3. Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute sample.

• Plot the natural logarithm of the percent remaining versus time.

• The slope of the linear regression of this plot gives the elimination rate constant (k).

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) using the following equations:

  • t½ = 0.693 / k

  • CLint (µL/min/mg protein) = (0.693 / t½) / (microsomal protein concentration in mg/mL)

Conclusion

The strategic incorporation of 3D spirocyclic scaffolds represents a significant advancement in medicinal chemistry, offering a powerful toolkit to overcome many of the limitations associated with traditional planar molecules. By increasing the Fsp³ character, medicinal chemists can systematically improve the solubility, metabolic stability, potency, and selectivity of drug candidates. The evidence-based advantages presented in this guide underscore the importance of embracing molecular three-dimensionality to successfully navigate the complex landscape of modern drug discovery and deliver the next generation of innovative medicines. While the synthesis of spirocyclic compounds can be more challenging, the potential rewards in terms of improved clinical success rates make them an indispensable asset in the drug developer's arsenal.[9]

References

• Shultz, M. D. (2024). Property-Based Drug Design Merits a Nobel Prize. ACS Medicinal Chemistry Letters. [Link]

• Cyprotex. Microsomal Stability. Evotec. [Link]

• Zheng, Y. J., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery, 11(9), 831-834. [Link]

• Hirata, Y., et al. (2023). Application of fSP3 towards Non-Systemic Drug Discovery. Preprints.org. [Link]

• Hiesinger, K., et al. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(3), 1239-1281. [Link]

• Leeson, P. D. (2024). An analysis of the physicochemical properties of oral drugs from 2000 to 2022. RSC Medicinal Chemistry. [Link]

• Thompson, T. N. (2001). Optimization of metabolic stability as a goal of modern drug design. Medicinal Research Reviews, 21(5), 412-449. [Link]

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 52(21), 6752-6756. [Link]

• Clarke, S. E., & Jones, B. C. (2001). Utility of metabolic stability screening: comparison of in vitro and in vivo clearance. Xenobiotica, 31(8-9), 543-555. [Link]

• de Souza, A. S. M., et al. (2026). Black Gold in Medicine: Rediscovering the Pharmacological Potential of Petroleum-Derived Scaffolds. Molecules. [Link]

• Over, B., et al. (2022). Occurrence of “Natural Selection” in Successful Small Molecule Drug Discovery. Journal of Medicinal Chemistry. [Link]

• Patsnap Synapse. (2025, May 21). What is the importance of metabolic stability in drug design?. [Link]

• protocols.io. (2024, December 9). Microsomal stability assay for human and mouse liver microsomes. [Link]

• Scribd. (n.d.). Fsp3 and Drug Discovery Success. [Link]

• Shultz, M. D. (2019). LogD Contributions of Substituents Commonly Used in Medicinal Chemistry. ACS Medicinal Chemistry Letters. [Link]

• ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay. [Link]

• Singh, S. S., & Narang, V. (2021). Drug Metabolic Stability in Early Drug Discovery to Develop Potential Lead Compounds. Drug Metabolism Reviews. [Link]

• Hirata, Y., et al. (2023). Application of fSP3 towards Non- Systemic Drug Discovery. Preprints.org. [Link]

• ResearchGate. (n.d.). Utility of metabolic stability screening: Comparison of in vitro and in vivo clearance. [Link]

• Deprez-Poulain, R., & Charton, J. (2018). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?. Expert Opinion on Drug Discovery, 13(12), 1085-1088. [Link]

• Lovering, F. (2013). Escape from Flatland 2: complexity and promiscuity. MedChemComm, 4(3), 515-519. [Link]

• ResearchGate. (n.d.). Optimization of Metabolic Stability as a Goal of Modern Drug Design. [Link]

• Hirata, Y., et al. (2015). SAR Exploration Guided by LE and Fsp3: Discovery of a Selective and Orally Efficacious RORγ Inhibitor. ACS Medicinal Chemistry Letters. [Link]

• Google Scholar. (n.d.). frank lovering.

• Lovering, F. (2013). Escape from Flatland 2: complexity and promiscuity. MedChemComm. [Link]

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A Comparative Guide to the In Vitro ADME Properties of 2-Oxa-7-azaspiro[3.5]nonane Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pursuit of drug candidates with optimized Absorption, Distribution, Metabolism, and Excretion (ADME) properties is paramount. The strategic incorporation of novel scaffolds that confer superior physicochemical characteristics is a cornerstone of successful drug design. This guide provides an in-depth comparison of the in vitro ADME properties of 2-Oxa-7-azaspiro[3.5]nonane compounds against commonly employed cyclic amine alternatives, such as piperidines.

The inherent three-dimensionality of spirocyclic scaffolds, such as 2-Oxa-7-azaspiro[3.5]nonane, presents a compelling strategy to overcome the limitations of traditional flat, aromatic structures. By increasing the fraction of sp³-hybridized carbons, these scaffolds can favorably modulate key ADME parameters, including metabolic stability and aqueous solubility. This guide will delve into the experimental data supporting these advantages, provide detailed protocols for key in vitro ADME assays, and offer insights into the causal relationships between molecular structure and pharmacokinetic behavior.

The Physicochemical Advantages of Spirocyclic Scaffolds

Spirocyclic systems are gaining traction in drug discovery due to their rigid, three-dimensional conformations. This structural feature can lead to improved target engagement and selectivity. From a drug metabolism and pharmacokinetics (DMPK) perspective, the introduction of a spirocenter can significantly enhance a molecule's ADME profile.

One of the primary advantages of spirocyclic bioisosteres is their potential for improved metabolic stability, particularly against oxidative enzymes.[1] This is a known liability for more conventional heterocycles like piperidine.[1] Furthermore, the unique topology of spirocycles can lead to an increase in aqueous solubility and a reduction in lipophilicity (LogD), both of which are critical for developing orally bioavailable drugs.

A notable example highlighting these benefits comes from a study on analogues of the local anesthetic Bupivacaine. When the piperidine fragment of Bupivacaine was replaced with a 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid moiety, the resulting compound exhibited comparable ADME properties to the parent drug but with two significant improvements: a five-fold reduction in toxicity and increased water solubility.[1] This case study underscores the potential of the 2-Oxa-7-azaspiro[3.5]nonane scaffold to enhance the safety and developability of drug candidates.

Comparative In Vitro ADME Data

While comprehensive public datasets for direct, side-by-side comparisons of large libraries are limited, the available information consistently points towards a favorable ADME profile for 2-Oxa-7-azaspiro[3.5]nonane-containing compounds when used as bioisosteric replacements for piperidines. The following table summarizes the generally observed trends and highlights the key differentiators.

ADME Parameter	Piperidine Analogs	2-Oxa-7-azaspiro[3.5]nonane Analogs	Rationale for Improvement
Aqueous Solubility	Generally moderate to good, but can be limited by lipophilicity.	Often exhibit increased aqueous solubility.[1]	The introduction of the oxa- functionality and the spirocyclic nature can disrupt crystal packing and increase polarity.
Permeability	Variable, can be high for lipophilic analogs.	Generally expected to have comparable permeability for passive diffusion.	While increased polarity can sometimes reduce passive permeability, the rigid structure may facilitate membrane transit.
Metabolic Stability	Can be susceptible to oxidation by cytochrome P450 enzymes.[1]	Often demonstrate improved metabolic stability.[1]	The spirocyclic core can sterically hinder access of metabolic enzymes to labile sites on the molecule.
Lipophilicity (LogD)	Typically higher.	Generally lower LogD values.	The presence of the oxygen atom and the 3D structure contribute to a more favorable polarity profile.

Key In Vitro ADME Assays: Protocols and Rationale

To quantitatively assess and compare the ADME properties of novel chemical entities, a suite of standardized in vitro assays is employed early in the drug discovery process. The following sections detail the methodologies for the most critical of these assays.

Aqueous Solubility Assessment

Rationale: Poor aqueous solubility is a major hurdle for oral drug absorption and can lead to unreliable data in other biological assays. Determining the kinetic solubility of a compound is a critical first step in its ADME profiling.

Experimental Protocol: Kinetic Solubility Assay (Turbidimetric Method)

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution in DMSO to create a range of concentrations (e.g., from 10 mM down to 0.08 mM).

• Addition of Aqueous Buffer: Add phosphate-buffered saline (PBS, pH 7.4) to each well to a final DMSO concentration of 1-2%.

• Incubation: Incubate the plate at room temperature for 1-2 hours with gentle shaking to allow for precipitation of the compound.

• Turbidity Measurement: Measure the absorbance of each well at a wavelength of 620 nm using a plate reader. The point at which a significant increase in absorbance is observed indicates the limit of solubility.

Caption: Workflow for Kinetic Solubility Assay.

Membrane Permeability Assessment

Rationale: The ability of a compound to cross the intestinal epithelium is a key determinant of its oral bioavailability. The Caco-2 cell permeability assay is the industry standard for predicting human intestinal absorption.

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture: Culture Caco-2 cells on permeable filter supports (e.g., Transwell® plates) for 21-25 days to allow for differentiation into a polarized monolayer that mimics the intestinal barrier.

• Monolayer Integrity Check: Assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) and the permeability of a fluorescent marker with low permeability (e.g., Lucifer Yellow).

• Compound Incubation:

  • Apical to Basolateral (A-B) Permeability: Add the test compound to the apical (donor) chamber and fresh buffer to the basolateral (receiver) chamber.

  • Basolateral to Apical (B-A) Permeability: Add the test compound to the basolateral (donor) chamber and fresh buffer to the apical (receiver) chamber.

• Sampling: At various time points (e.g., 30, 60, 90, 120 minutes), take samples from the receiver chamber and replace with fresh buffer.

• Quantification: Analyze the concentration of the test compound in the donor and receiver samples using LC-MS/MS.

• Calculation of Apparent Permeability (Papp): Papp (cm/s) = (dQ/dt) / (A * C₀) where dQ/dt is the rate of compound appearance in the receiver chamber, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

• Efflux Ratio (ER): ER = Papp (B-A) / Papp (A-B) An efflux ratio greater than 2 suggests the involvement of active efflux transporters.

Caption: Caco-2 Permeability Assay Workflow.

Metabolic Stability Assessment

Rationale: The rate at which a compound is metabolized by the liver is a critical factor in determining its half-life and oral bioavailability. The liver microsomal stability assay is a common initial screen to assess susceptibility to Phase I metabolism, primarily by cytochrome P450 enzymes.

Experimental Protocol: Liver Microsomal Stability Assay

• Reagent Preparation: Prepare a reaction mixture containing liver microsomes (human or other species), and a NADPH-regenerating system in phosphate buffer (pH 7.4).

• Compound Incubation: Add the test compound to the reaction mixture and initiate the reaction by adding the NADPH-regenerating system. A control incubation without the NADPH-regenerating system is also performed.

• Time-Course Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate the protein and collect the supernatant.

• Quantification: Analyze the concentration of the remaining parent compound in the supernatant by LC-MS/MS.

• Data Analysis: Plot the natural logarithm of the percentage of remaining parent compound versus time. The slope of the linear regression gives the elimination rate constant (k). From this, the half-life (t₁/₂) can be calculated as 0.693/k.

Caption: Liver Microsomal Stability Assay Workflow.

Conclusion

The strategic use of the 2-Oxa-7-azaspiro[3.5]nonane scaffold as a bioisosteric replacement for more traditional cyclic amines like piperidine offers a promising avenue for improving the ADME properties of drug candidates. The available evidence suggests that this spirocyclic system can confer enhanced aqueous solubility and metabolic stability, key attributes for successful drug development. While more extensive, publicly available quantitative data is needed for a comprehensive comparison, the foundational principles and the case study of the Bupivacaine analog provide a strong rationale for the exploration of this and other spirocyclic scaffolds in medicinal chemistry programs. The rigorous application of the in vitro ADME assays detailed in this guide will be essential for validating the benefits of these novel structures and for selecting drug candidates with the highest probability of clinical success.

References

• Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry. 2023. [Link]

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A Head-to-Head Comparison of Azaspiroalkane Derivatives for 5-HT1A Receptor Modulation

A Guide for Drug Development Professionals

The azaspiroalkane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous centrally active therapeutic agents. Within this class, the azapirones represent a significant advancement in the treatment of anxiety and depressive disorders.[1][2] Unlike traditional anxiolytics like benzodiazepines, which carry risks of sedation, cognitive impairment, and dependence, azapirones offer a non-sedating and non-addictive therapeutic alternative.[1][3]

This guide provides an in-depth, head-to-head comparison of the three most prominent azapirone derivatives: Buspirone, Gepirone, and Tandospirone. We will dissect their structure-activity relationships, compare their pharmacological and pharmacokinetic profiles using experimental data, and provide detailed protocols for their evaluation, offering a critical resource for researchers in neuroscience and drug development.

Structural Framework and Core Mechanism of Action

Buspirone, Gepirone, and Tandospirone share a common pharmacophore: an N-arylpiperazine moiety linked by a butyl chain to an 8-azaspiro[4.5]decane-7,9-dione heterocycle. Variations in the N-arylpiperazine group are key determinants of their specific pharmacological profiles.

Their primary mechanism of action is the modulation of the serotonin 1A (5-HT1A) receptor, a G-protein coupled receptor (GPCR) that plays a crucial role in mood and anxiety.[2][4] These compounds act as partial agonists at postsynaptic 5-HT1A receptors and as full agonists at presynaptic 5-HT1A autoreceptors, which ultimately enhances serotonergic neurotransmission.[5]

Caption: Simplified 5-HT1A receptor signaling cascade.

Head-to-Head Performance Comparison

The therapeutic utility of each azapirone is dictated by its unique receptor binding profile and pharmacokinetic properties. While all are 5-HT1A partial agonists, their selectivity and metabolic fate differ significantly, leading to distinct clinical applications and side-effect profiles.

Parameter	Buspirone	Gepirone	Tandospirone
Primary Indication	Generalized Anxiety Disorder (GAD) [1]	Major Depressive Disorder (MDD) [6]	Anxiety & Depression (Japan, China) [7]
5-HT1A Affinity (Ki)	High	High	27 ± 5 nM [8]
Dopamine D2 Affinity	Weak antagonist (D2/D3/D4) [7]	None [6]	Very Low (>1300 nM) [8]
Active Metabolite	1-PP (α2 antagonist) [7]	1-PP (α2 antagonist) [7]	1-PP (α2 antagonist) [7]
Elimination Half-life	~2.5 hours (Immediate Release) [5]	Longer than Buspirone [6][9]	Short [6]
Key Differentiator	First-in-class, dual anxiolytic/antidepressant properties. [1]	High 5-HT1A selectivity, avoiding dopaminergic side effects. [6]	High 5-HT1A affinity, but limited global use. [6]

Expert Analysis of Performance Data:

• Receptor Selectivity: Gepirone's key advantage is its high selectivity for the 5-HT1A receptor, with a notable lack of interaction with dopamine receptors. [6]This is a critical distinction from Buspirone, whose weak D2 receptor antagonism can, at high doses, lead to extrapyramidal side effects. [7]Tandospirone also demonstrates high selectivity, with affinity for other neurotransmitter receptors being two to three orders of magnitude lower than for 5-HT1A. [8]This high selectivity profile is desirable for minimizing off-target effects.

• Pharmacokinetics and Metabolism: All three compounds are extensively metabolized, primarily through hydroxylation and N-dealkylation, to a common active metabolite, 1-(2-pyrimidinyl)piperazine (1-PP). [7][10]This metabolite has a distinct pharmacology, acting as an α2-adrenergic receptor antagonist, which may contribute to the overall therapeutic effect. However, the parent compounds' half-lives differ significantly. Gepirone's longer half-life, especially in its extended-release (ER) formulation, allows for once-daily dosing, which can improve patient adherence. [6][9]In contrast, Tandospirone's short half-life necessitates more frequent dosing. [6]* Clinical Implications: The differences in selectivity and pharmacokinetics directly translate to clinical use. Buspirone is well-established for chronic anxiety. [1]Gepirone's selective profile and favorable pharmacokinetics have led to its approval specifically for MDD, where dopaminergic side effects of other antidepressants can be problematic. [6]Tandospirone's use remains geographically limited, though its potent 5-HT1A activity is well-documented. [6][8]

Foundational Experimental Protocol: 5-HT1A Competitive Radioligand Binding Assay

Determining a compound's binding affinity (Ki) for its target is a cornerstone of drug discovery. The following protocol outlines a robust method for a competitive radioligand binding assay to quantify the affinity of azaspiroalkane derivatives for the human 5-HT1A receptor.

Causality Behind Experimental Design:

• Objective: To determine the concentration of a test compound (e.g., Gepirone) that inhibits 50% of the binding of a known high-affinity radioligand (the IC50), from which the inhibitory constant (Ki) can be calculated. [11]* Choice of Radioligand: [³H]-8-OH-DPAT is a classic, high-affinity selective agonist for the 5-HT1A receptor and is used here as the "reporter" ligand. Its binding is competed off by the unlabeled test compound.

• Receptor Source: Membranes from CHO or HEK293 cells stably expressing the human 5-HT1A receptor are used. These cell lines have low endogenous receptor expression, ensuring the measured signal is specific to the target of interest.

• Non-Specific Binding (NSB) Control: This is a critical control. A high concentration of a known, non-radioactive 5-HT1A ligand (like serotonin) is used to saturate all specific binding sites. Any remaining radioligand binding is considered non-specific (e.g., to the filter, tube walls) and must be subtracted from all measurements. [12] Step-by-Step Methodology:

• Membrane Preparation:

  • Homogenize cells expressing h5-HT1A receptors in ice-cold lysis buffer (e.g., 50mM Tris-HCl).

  • Centrifuge the homogenate at low speed to remove debris.

  • Centrifuge the supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.

  • Wash the pellet by resuspending in fresh buffer and re-centrifuging.

  • Resuspend the final pellet in assay buffer (50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4) and determine the total protein concentration (e.g., via BCA assay). [12]

• Assay Setup (96-well plate format):

  • Total Binding Wells: Add 50 µL of assay buffer, 50 µL of [³H]-8-OH-DPAT (at a final concentration near its Kd, e.g., 1-2 nM), and 150 µL of the membrane preparation. [12] * Non-Specific Binding (NSB) Wells: Add 50 µL of a saturating concentration of serotonin (e.g., 10 µM), 50 µL of [³H]-8-OH-DPAT, and 150 µL of the membrane preparation.

  • Competition Wells: Add 50 µL of the test compound (at 10-12 serially diluted concentrations), 50 µL of [³H]-8-OH-DPAT, and 150 µL of the membrane preparation.

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 30°C) for 60 minutes with gentle agitation to allow the binding to reach equilibrium. [12]

• Harvesting and Filtration:

  • Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter (e.g., GF/C) that has been pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter itself.

  • Quickly wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification and Analysis:

  • Dry the filters, add scintillation cocktail, and count the radioactivity (in disintegrations per minute, DPM) using a scintillation counter.

  • Calculate Specific Binding = Total Binding (DPM) - Non-Specific Binding (DPM).

  • Plot the percent specific binding against the log concentration of the test compound to generate a competition curve and determine the IC50 value using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant. [12]

Caption: Workflow for a competitive radioligand binding assay.

References

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The Ascendancy of Spirocyclic Scaffolds: A Comparative Guide to 2-Oxa-7-azaspiro[3.5]nonane in Patent Literature

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the relentless pursuit of novel chemical matter with superior pharmacological profiles, the deliberate design of three-dimensional molecular architecture has become a cornerstone of modern medicinal chemistry. The "escape from flatland" – a strategic shift away from planar, aromatic systems towards more sp³-rich, complex structures – has propelled spirocyclic scaffolds to the forefront of drug discovery.[1][2] Their inherent rigidity and defined exit vectors offer a unique opportunity to fine-tune ligand-target interactions, improve physicochemical properties, and unlock novel intellectual property.[1][3]

This guide provides a comprehensive assessment of the novelty and utility of the 2-Oxa-7-azaspiro[3.5]nonane scaffold, a motif of growing interest in the patent literature. We will objectively compare its performance with a prominent alternative, the spiro[3.3]heptane scaffold, and provide supporting experimental data and detailed protocols to empower researchers in their own discovery efforts.

The Strategic Value of Spirocycles in Drug Design

Spirocyclic systems, characterized by two rings sharing a single atom, offer several distinct advantages in drug design:

• Enhanced Three-Dimensionality: The spirocyclic core enforces a rigid, non-planar geometry, allowing for the precise spatial orientation of substituents to probe the three-dimensional binding pockets of biological targets.[1]

• Improved Physicochemical Properties: A higher fraction of sp³-hybridized carbons generally correlates with improved solubility, reduced lipophilicity, and enhanced metabolic stability compared to their flat aromatic counterparts.[2]

• Novel Intellectual Property: The unique and often complex nature of spirocyclic scaffolds provides a fertile ground for generating novel chemical entities with strong patent protection.[1]

Unveiling the 2-Oxa-7-azaspiro[3.5]nonane Scaffold

The 2-Oxa-7-azaspiro[3.5]nonane scaffold, a heterocyclic system containing both an oxetane and a piperidine ring, has emerged as a valuable building block in medicinal chemistry. Its novelty in patent literature is particularly evident in its application as a bioisosteric replacement for more conventional ring systems and in the development of highly selective enzyme inhibitors.

A notable area of application for this scaffold is in the design of Fatty Acid Amide Hydrolase (FAAH) inhibitors.[4] FAAH is a serine hydrolase that plays a crucial role in the degradation of endocannabinoids, making it an attractive target for the treatment of pain, inflammation, and anxiety.[5] The 2-Oxa-7-azaspiro[3.5]nonane core has been successfully incorporated into potent and selective FAAH inhibitors, demonstrating its utility in generating drug candidates with favorable central nervous system (CNS) properties.[4]

A Comparative Analysis: 2-Oxa-7-azaspiro[3.5]nonane vs. Spiro[3.3]heptane

To objectively assess the novelty and utility of the 2-Oxa-7-azaspiro[3.5]nonane scaffold, a comparison with a well-established alternative is essential. The spiro[3.3]heptane scaffold has gained significant traction as a saturated bioisostere of the phenyl ring, offering a non-planar alternative with distinct exit vectors.[6][7]

Below is a comparative overview of the two scaffolds:

Feature	2-Oxa-7-azaspiro[3.5]nonane	Spiro[3.3]heptane
Core Structure	Contains an oxetane and a piperidine ring	Composed of two cyclobutane rings
Key Attributes	Heterocyclic nature provides opportunities for hydrogen bonding and influences polarity. Can act as a piperidine bioisostere.[8]	Carbocyclic core, acts as a non-planar benzene bioisostere with non-collinear exit vectors.[6][7]
Patented Applications	Primarily explored as FAAH inhibitors for CNS disorders and as piperidine replacements in various bioactive compounds.[4][8]	Utilized as a benzene ring replacement in approved drugs like Sonidegib and Vorinostat to generate patent-free analogs with high activity.[6][7]
Synthetic Accessibility	Syntheses often involve multi-step sequences, with various patented routes available.[9]	Accessible through several synthetic strategies, including [2+2] cycloadditions and rearrangements.[6][10]

Physicochemical Property Comparison (Illustrative)

While specific properties are highly dependent on the nature and position of substituents, we can make some general comparisons based on the core scaffolds.

Property	2-Oxa-7-azaspiro[3.5]nonane Derivatives	Spiro[3.3]heptane Derivatives	Rationale
Polarity (logD)	Generally more polar	Generally less polar	The presence of heteroatoms (oxygen and nitrogen) in the 2-Oxa-7-azaspiro[3.5]nonane scaffold increases its polarity compared to the purely carbocyclic spiro[3.3]heptane.
Aqueous Solubility	Generally higher	Generally lower	Increased polarity and hydrogen bonding capability of the 2-Oxa-7-azaspiro[3.5]nonane scaffold typically leads to better aqueous solubility.
Metabolic Stability	Can exhibit improved metabolic stability compared to piperidine analogs.[8]	The rigid, saturated nature can confer metabolic stability by blocking sites of metabolism.	Both scaffolds, being sp³-rich, are expected to have advantages over planar aromatic systems. The specific metabolic fate is highly context-dependent.
Lipinski's Rule of Five	Derivatives can be designed to be compliant.	Derivatives can be designed to be compliant.	Both scaffolds are relatively small and can be functionalized to adhere to the Rule of Five for oral bioavailability.[3][11][12]

Experimental Protocols for Scaffold Evaluation

To provide a practical framework for researchers, we present detailed, step-by-step methodologies for key experiments to assess the properties of novel compounds incorporating these spirocyclic scaffolds.

Protocol 1: Synthesis of a 2-Oxa-7-azaspiro[3.5]nonane Derivative

This protocol outlines a general synthetic route towards functionalized 2-Oxa-7-azaspiro[3.5]nonane derivatives, inspired by patented methodologies.

Caption: Synthetic workflow for 2-Oxa-7-azaspiro[3.5]nonane derivatives.

Methodology:

• Step 1: Synthesis of N-Boc-2-oxa-7-azaspiro[3.5]nonane.

  • Combine commercially available 1-Boc-4-piperidone and 3,3-bis(hydroxymethyl)oxetane in a suitable solvent such as dichloromethane.

  • Add a dehydrating agent (e.g., sodium sulfate) and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

  • Stir the reaction at room temperature until completion, monitored by TLC or LC-MS.

  • Work up the reaction and purify the crude product by column chromatography to yield the protected spirocycle.

• Step 2: Deprotection of the Piperidine Nitrogen.

  • Dissolve the N-Boc protected spirocycle in a suitable solvent (e.g., dichloromethane or dioxane).

  • Add a strong acid such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane.

  • Stir at room temperature until the deprotection is complete.

  • Remove the solvent and excess acid under reduced pressure to obtain the amine salt.

• Step 3: Amide Coupling to Introduce Functionality.

  • Dissolve the amine salt in an appropriate solvent like dimethylformamide (DMF).

  • Add a base (e.g., diisopropylethylamine) to neutralize the salt.

  • Add the desired carboxylic acid and a coupling agent (e.g., HATU or HBTU).

  • Stir the reaction at room temperature until the amide bond formation is complete.

  • Purify the final product by preparative HPLC to obtain the desired 2-Oxa-7-azaspiro[3.5]nonane derivative.

Protocol 2: In Vitro Metabolic Stability Assessment

This protocol describes a common method for evaluating the metabolic stability of a compound using liver microsomes.[13][14]

Caption: Workflow for in vitro metabolic stability assay.

Methodology:

• Preparation:

  • Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

  • Thaw liver microsomes (e.g., human, rat) on ice.

  • Prepare a reaction buffer (e.g., potassium phosphate buffer, pH 7.4).

• Incubation:

  • In a 96-well plate, add the reaction buffer, liver microsomes, and the test compound.

  • Pre-incubate the mixture at 37°C for a few minutes.

  • Initiate the metabolic reaction by adding a pre-warmed solution of NADPH.

• Time Points and Quenching:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a quenching solution (e.g., ice-cold acetonitrile containing an internal standard).

• Analysis:

  • Centrifuge the plate to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of the test compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the half-life (t½ = 0.693/k) and the intrinsic clearance (CLint).

Protocol 3: Target Engagement Assessment using Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful method to verify that a compound binds to its intended target in a cellular environment.[15][16][17][18]

Caption: Cellular Thermal Shift Assay (CETSA®) workflow.

Methodology:

• Cell Treatment:

  • Culture cells that endogenously express the target protein or have been engineered to do so.

  • Treat the cells with the test compound at various concentrations or with a vehicle control.

• Thermal Challenge:

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the tubes to a range of temperatures (e.g., from 37°C to 65°C) for a fixed duration (e.g., 3 minutes) using a thermal cycler.

• Cell Lysis and Protein Separation:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble protein fraction from the aggregated proteins by centrifugation.

• Protein Quantification:

  • Analyze the soluble fraction by Western blot or another protein detection method (e.g., ELISA) using an antibody specific to the target protein.

• Data Analysis:

  • Plot the amount of soluble target protein as a function of temperature for both the compound-treated and vehicle-treated samples.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement and stabilization.

Conclusion and Future Outlook

The 2-Oxa-7-azaspiro[3.5]nonane scaffold represents a valuable and relatively underexplored area of chemical space with significant potential for the development of novel therapeutics, particularly for CNS targets. Its unique combination of a spirocyclic framework with heterocyclic features offers medicinal chemists a powerful tool to modulate physicochemical and pharmacological properties. While the spiro[3.3]heptane scaffold has demonstrated its utility as a benzene bioisostere, the 2-Oxa-7-azaspiro[3.5]nonane scaffold provides distinct advantages in terms of polarity and hydrogen bonding capabilities.

The novelty of the 2-Oxa-7-azaspiro[3.5]nonane scaffold in the patent literature is currently centered on specific applications, suggesting that a broader exploration of its potential in other therapeutic areas is warranted. As synthetic methodologies for spirocycles continue to advance, we anticipate a significant increase in the patenting and clinical development of compounds containing this and other novel three-dimensional scaffolds. The experimental protocols provided in this guide offer a starting point for researchers to rigorously evaluate their own novel spirocyclic compounds and contribute to the ongoing "escape from flatland" in drug discovery.

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Safety & Regulatory Compliance

Navigating the Disposal of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of novel chemical entities is a critical component of laboratory safety and regulatory compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate, a compound that, while integral to modern research, requires a thorough understanding of its potential hazards to ensure the safety of personnel and the protection of our environment.

Understanding the Compound: A Dual-Hazard Profile

2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate presents a dual-hazard profile stemming from its constituent parts: the heterocyclic 2-oxa-7-azaspiro[3.5]nonane and the trifluoroacetate (TFA) counter-ion. The parent amine, based on data for a similar salt form (hemioxalate), is considered harmful if swallowed or in contact with skin[1]. The trifluoroacetate component, a derivative of trifluoroacetic acid, is corrosive and can cause severe skin and eye damage[2][3][4]. Furthermore, trifluoroacetate falls under the broader category of per- and polyfluoroalkyl substances (PFAS), which are noted for their environmental persistence[5][6].

This necessitates a disposal strategy that addresses both the immediate corrosive and toxic threats and the long-term environmental considerations.

Immediate Safety and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is imperative to establish a designated area for waste handling and to don the appropriate Personal Protective Equipment (PPE). Your institution's Chemical Hygiene Plan (CHP) should be consulted for specific requirements[7][8][9].

Essential PPE includes:

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn if there is a risk of splashing[1].

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are required. Always inspect gloves for any signs of degradation or perforation before use[1][10].

• Body Protection: A lab coat or chemical-resistant apron must be worn to protect against skin contact[1].

• Respiratory Protection: While not typically required for handling small quantities in a well-ventilated area, a respirator may be necessary if there is a risk of aerosolization or if working with larger quantities. Consult your institution's safety officer for guidance.

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate is to treat it as a hazardous chemical waste. Under no circumstances should this compound be disposed of down the drain or in regular trash[11][12].

1. Waste Segregation and Container Selection:

• Segregate Waste Streams: Properly segregate waste to prevent dangerous reactions[11][13][14]. Solid waste contaminated with the compound (e.g., weighing paper, contaminated gloves) should be collected separately from liquid waste.

• Choose Compatible Containers: Use only containers made of materials compatible with the chemical waste[15][16]. For 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate, a high-density polyethylene (HDPE) or glass container with a secure, tightly fitting cap is recommended. Avoid metal containers due to the corrosive nature of trifluoroacetic acid[17].

2. Labeling the Waste Container:

• Clear and Accurate Labeling: All waste containers must be clearly labeled with their contents[13][16][18]. The label should include:

  • The full chemical name: "2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate"

  • The words "Hazardous Waste"

  • The primary hazards: "Corrosive," "Harmful," and "Environmental Hazard"

  • The date the waste was first added to the container.

• Use Institutional Labels: Utilize the standardized hazardous waste labels provided by your institution's Environmental Health and Safety (EH&S) department.

3. Waste Accumulation and Storage:

• Designated Accumulation Area: Store the sealed waste container in a designated satellite accumulation area within the laboratory[18]. This area should be at or near the point of generation and under the control of the laboratory personnel.

• Secondary Containment: The waste container must be kept in a secondary containment bin or tray to prevent the spread of material in case of a leak[11].

• Storage Limits: Adhere to the maximum volume and time limits for waste accumulation as specified by your institution and regulatory bodies[18].

4. Arranging for Disposal:

• Contact EH&S: Once the waste container is full or the accumulation time limit is approaching, contact your institution's Environmental Health and Safety (EH&S) department to arrange for a pickup[18][19].

• Do Not Transport Off-Site: Never attempt to transport hazardous waste off-site yourself. Disposal must be handled by a licensed hazardous waste management company.

Disposal Workflow Diagram

Caption: Decision workflow for the proper disposal of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate.

Special Considerations for the Trifluoroacetate Moiety

The trifluoroacetate component of this compound warrants special attention due to its classification within the PFAS family. The U.S. Environmental Protection Agency (EPA) has issued interim guidance on the destruction and disposal of PFAS-containing materials[5]. While your institution's EH&S department will manage the ultimate disposal method, it is important to be aware of the current recommendations. These include:

• High-Temperature Incineration: This is a common method for the destruction of organic hazardous waste. For PFAS, very high temperatures (typically >1000°C) and sufficient residence time are required to break the strong carbon-fluorine bonds[20].

• Hazardous Waste Landfills: Disposal in a permitted hazardous waste landfill is another option, designed to contain the material and prevent its release into the environment[6].

• Deep Well Injection: For liquid waste streams, injection into deep, confined geological formations may be a possibility[6].

By clearly labeling the waste with the full chemical name, you provide the disposal facility with the necessary information to choose the most appropriate and environmentally sound disposal method.

Emergency Procedures

In the event of a spill or exposure, immediate and proper response is crucial.

• Spill:

  • For small spills, use a chemical spill kit with an absorbent material appropriate for corrosive and organic compounds.

  • For large spills, evacuate the area and contact your institution's emergency response team and EH&S department immediately.

• Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing[2].

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2][3].

  • Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention[2].

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention[1][2].

Always have the Safety Data Sheet (SDS) for a similar compound or for trifluoroacetic acid readily available for emergency responders[21].

Conclusion

The responsible management of chemical waste is a cornerstone of safe and ethical scientific research. By adhering to the detailed procedures outlined in this guide, researchers, scientists, and drug development professionals can ensure the safe disposal of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and consult your institution's Environmental Health and Safety department for guidance on specific disposal protocols.

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• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES . University of Pennsylvania EHRS. [Link]

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• Chemical Waste Disposal Guidelines . Emory University. [Link]

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• Laboratory Safety OSHA Lab Standard . Occupational Safety and Health Administration. [Link]

• Hazardous Waste and Disposal . American Chemical Society. [Link]

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• How to remove peptide TFA salt? . LifeTein. [Link]

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A Comprehensive Guide to the Safe Handling of 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate. The following procedural guidance is designed to ensure the safe handling, use, and disposal of this compound, grounded in established safety protocols and chemical reactivity principles.

Understanding the Hazard Profile

2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate is a unique chemical entity requiring a dual-focused safety approach. The hazard profile is a composite of its two key structural components: the spirocyclic amine core and the trifluoroacetate counter-ion.

• Trifluoroacetate (TFA) Anion: The trifluoroacetate counter-ion is derived from trifluoroacetic acid, a strong, corrosive acid[2]. Contact with moisture can release trifluoroacetic acid, which can cause severe skin and eye burns, with pain that may be delayed[2][3]. Therefore, the corrosive nature of the trifluoroacetate component is a primary safety concern.

Due to the presence of fluorine, this compound is classified as a halogenated organic compound , which has specific implications for its disposal[4][5][6][7].

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when handling 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate. The following table summarizes the recommended PPE for various laboratory operations.

Operation	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing & Transfer (Solid)	Safety glasses with side shields	Double-gloving: inner nitrile, outer neoprene or butyl rubber	Full-length lab coat	Not generally required if handled in a fume hood
Dissolving & Solution Handling	Chemical splash goggles	Double-gloving: inner nitrile, outer neoprene or butyl rubber	Full-length, chemical-resistant lab coat or apron	Not generally required if handled in a fume hood
Reaction Workup & Purification	Chemical splash goggles and a face shield	Double-gloving: inner nitrile, outer neoprene or butyl rubber	Full-length, chemical-resistant lab coat or apron	Not generally required if handled in a fume hood
Spill Cleanup	Chemical splash goggles and a face shield	Heavy-duty neoprene or butyl rubber gloves	Chemical-resistant suit or coveralls	Air-purifying respirator with organic vapor cartridge

Eye and Face Protection: A Non-Negotiable

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields for all manipulations.

• Elevated Risk: When handling solutions or there is a splash hazard, chemical splash goggles are required[8]. For larger volumes or tasks with a higher risk of splashing, a face shield should be worn in addition to goggles[9][10].

Skin and Body Protection: Preventing Corrosive Burns

• Lab Coat: A standard, full-length laboratory coat is the minimum requirement. For procedures involving larger quantities or a significant splash risk, a chemical-resistant apron or coat is recommended[8][10].

• Footwear: Fully enclosed shoes are mandatory in any laboratory setting where this compound is handled[8].

Hand Protection: The Critical Barrier

Given the corrosive nature of the trifluoroacetate anion, selecting the appropriate gloves is critical. Standard nitrile gloves offer only short-term splash protection and may be quickly permeated by trifluoroacetic acid[11].

• Recommended Practice: Double Gloving [12]

  • Inner Glove: A standard nitrile glove.

  • Outer Glove: A glove with higher chemical resistance to acids, such as neoprene or butyl rubber. This combination provides a robust barrier and allows for the safe removal of the outer glove in case of contamination.

• Glove Change Protocol: Gloves should be changed immediately upon any known or suspected contact with the compound[13].

Respiratory Protection: When Engineering Controls Are Not Enough

Handling 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate in a certified chemical fume hood is the primary method of exposure control. Respiratory protection is generally not required for routine lab-scale operations within a fume hood. However, it may be necessary in the event of a large spill or if engineering controls are not available or functioning properly. In such cases, a NIOSH-approved air-purifying respirator with an organic vapor cartridge is recommended.

Operational and Disposal Plans: A Step-by-Step Guide

Workflow for Donning and Doffing PPE

The following diagram outlines the correct sequence for putting on and taking off PPE to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow

Safe Handling Procedures

• Preparation: Before handling the compound, ensure that a chemical fume hood is available and functioning correctly. Designate a specific area for the work and ensure it is free of clutter. Have an appropriate spill kit readily accessible.

• Weighing:

  • Perform all weighing operations within a fume hood or a ventilated balance enclosure.

  • Use a disposable weighing boat to prevent contamination of the balance.

  • Handle the container with gloved hands, being mindful that the exterior may have residue[3].

• Dissolution:

  • Add the solid compound to the solvent slowly and in a controlled manner.

  • Be aware of any potential exothermic reactions, especially when dissolving in protic solvents.

  • Keep the container capped when not in use.

• Reaction and Work-up:

  • Conduct all reactions in a chemical fume hood.

  • Use appropriate glassware and ensure it is free of cracks or defects.

  • When quenching or performing aqueous work-ups, be mindful of the potential for the release of trifluoroacetic acid.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing[14]. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open[14]. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention[14].

• Spill:

  • Evacuate the immediate area.

  • If the spill is large or you are not trained to handle it, notify your institution's environmental health and safety department.

  • For small spills, wear the appropriate PPE (see table above).

  • Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

  • Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

Disposal Plan

As a halogenated organic compound, 2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate and any materials contaminated with it must be disposed of as hazardous waste.

• Waste Segregation:

  • Collect all waste containing this compound in a designated, labeled, and sealed container for halogenated organic waste [4][6].

  • Do NOT mix with non-halogenated waste, as this significantly increases disposal costs and complexity[5][7].

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "2-Oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate"[6].

• Disposal Pathway: The collected waste will be disposed of through your institution's hazardous waste management program, typically via high-temperature incineration[4][7]. Do not dispose of this compound down the drain[5][15].

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